27-Alkyne cholesterol

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 27-Alkyne Cholesterol

For Researchers, Scientists, and Drug Development Professionals

Introduction

27-Alkyne cholesterol is a synthetically modified analog of cholesterol featuring a terminal alkyne group on the C27 position of the sterol side chain. This modification allows for the facile detection and tracking of cholesterol in biological systems through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[1][2] As a versatile probe, 27-alkyne cholesterol mimics the behavior of native cholesterol, being recognized and metabolized by various cellular enzymes, including cholesterol oxidases, hydroxylases, and acyl transferases.[1][3] Its application spans a wide range of research areas, from studying cholesterol metabolism and intracellular trafficking to investigating the mechanisms of cholesterol-related diseases. This guide provides a comprehensive overview of the synthesis, characterization, and key applications of 27-alkyne cholesterol.

Synthesis of 27-Alkyne Cholesterol

The synthesis of 27-alkyne cholesterol, chemically named (25R)-25-ethinyl-26-nor-3β-hydroxycholest-5-en, is a multi-step process that can be achieved from commercially available sterol precursors. While the definitive, detailed protocol is often found in supplementary materials of seminal publications, the general synthetic strategy involves the modification of the cholesterol side chain to introduce a terminal alkyne. A plausible synthetic route starts from diosgenin (B1670711), a readily available plant-derived sapogenin.

A putative synthesis workflow is outlined below. This process involves the transformation of the spiroketal side chain of diosgenin into the desired alkyne-terminated side chain.

Caption: A generalized workflow for the synthesis of 27-alkyne cholesterol from diosgenin.

Characterization of 27-Alkyne Cholesterol

The successful synthesis of 27-alkyne cholesterol is confirmed through a combination of analytical techniques that verify its structure, purity, and physical properties.

Physicochemical Properties

A summary of the key physicochemical properties of 27-alkyne cholesterol is presented in the table below.

Property	Value	Reference(s)
Chemical Formula	C₂₈H₄₄O	[4][5]
Molecular Weight	396.66 g/mol	[4][5]
Appearance	White crystalline solid	[1][4]
Purity	>95% (by ¹H NMR)	[1][4]
Solubility	Soluble in DMSO and DMF	[1][4]
Storage Conditions	-20°C	[1][4]
CAS Number	1527467-07-7	[4][5]

Spectroscopic Analysis

Spectroscopic methods are essential for the structural elucidation and confirmation of 27-alkyne cholesterol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Both ¹H and ¹³C NMR are used to confirm the presence of the characteristic cholesterol ring structure and the newly introduced alkyne group. While detailed spectral data with peak assignments are found in specialized literature, the spectra will show characteristic signals for the vinyl proton of the cholesterol core and the acetylenic proton of the terminal alkyne.[2][6]

• Mass Spectrometry (MS) : Mass spectrometry is employed to confirm the molecular weight of 27-alkyne cholesterol. The fragmentation pattern observed in tandem mass spectrometry (MS/MS) can provide further structural confirmation.[7] The fragmentation of the cholesterol backbone often involves the loss of water and characteristic cleavages of the ring system.[8][9]

Experimental Protocols

27-Alkyne cholesterol is a powerful tool for a variety of in vitro and in vivo experiments. Below are detailed protocols for its use in key applications.

Cellular Labeling with 27-Alkyne Cholesterol

This protocol describes the general procedure for labeling cells with 27-alkyne cholesterol to study its uptake and metabolism.

• Cell Culture : Plate cells of interest in a suitable culture vessel and grow to the desired confluency.

• Preparation of 27-Alkyne Cholesterol Stock Solution : Dissolve 27-alkyne cholesterol in an appropriate solvent, such as DMSO, to create a concentrated stock solution.

• Labeling : Dilute the 27-alkyne cholesterol stock solution in cell culture medium to the desired final concentration (typically in the low micromolar range). Remove the old medium from the cells and replace it with the labeling medium.

• Incubation : Incubate the cells for the desired period (e.g., 1 to 24 hours) under standard cell culture conditions (37°C, 5% CO₂).

• Washing : After incubation, remove the labeling medium and wash the cells several times with phosphate-buffered saline (PBS) to remove any unincorporated 27-alkyne cholesterol.

Detection via Click Chemistry

Following cellular labeling, the incorporated 27-alkyne cholesterol can be visualized or quantified using a click reaction with an azide-functionalized reporter molecule (e.g., a fluorescent dye or biotin).

• Fixation : Fix the labeled cells with a suitable fixative, such as 4% paraformaldehyde in PBS, for 15-20 minutes at room temperature.

• Permeabilization : If intracellular targets are to be visualized, permeabilize the cells with a detergent solution (e.g., 0.1% Triton X-100 in PBS) for 10-15 minutes.

• Click Reaction Cocktail : Prepare a fresh click reaction cocktail. A typical cocktail includes:

  • An azide-functionalized reporter molecule (e.g., Azide-Fluor 488)

  • A copper(I) catalyst (e.g., copper(II) sulfate (B86663) and a reducing agent like sodium ascorbate, or a pre-made catalyst solution)

  • A copper-chelating ligand (e.g., TBTA) to improve reaction efficiency and protect cellular components.

• Reaction : Add the click reaction cocktail to the fixed and permeabilized cells and incubate for 30-60 minutes at room temperature, protected from light.

• Washing : Wash the cells thoroughly with PBS to remove unreacted reagents.

• Imaging or Analysis : The cells are now ready for visualization by fluorescence microscopy or for further processing for analysis by flow cytometry or other methods.

In Vitro Cholesterol Oxidase Assay

This assay is used to determine if 27-alkyne cholesterol can be a substrate for cholesterol oxidase, which converts it to the corresponding cholestenone.

• Reaction Setup : In a microcentrifuge tube, combine a buffered solution (e.g., 50 mM potassium phosphate, pH 7.4), a known amount of 27-alkyne cholesterol, and cholesterol oxidase.

• Incubation : Incubate the reaction mixture at 37°C for a specific time period (e.g., 30 minutes).

• Reaction Quenching : Stop the reaction by adding a solvent that will denature the enzyme, such as a mixture of chloroform (B151607) and methanol.

• Extraction : Extract the lipids into the organic phase.

• Analysis : Analyze the extracted lipids by thin-layer chromatography (TLC) or mass spectrometry to detect the formation of 27-alkyne cholestenone.

Signaling Pathways and Experimental Workflows

27-Alkyne cholesterol is an excellent tracer for studying cholesterol uptake pathways. One of the most well-studied pathways is the Niemann-Pick C1-Like 1 (NPC1L1)-mediated cholesterol uptake in the intestine. The following diagram illustrates a typical experimental workflow to investigate this process using 27-alkyne cholesterol.

Caption: Workflow for studying NPC1L1-mediated uptake of 27-alkyne cholesterol.

Conclusion

27-Alkyne cholesterol has emerged as an indispensable tool in lipid research. Its ability to be easily synthesized and detected via click chemistry provides a robust and versatile platform for investigating the complex roles of cholesterol in health and disease. The protocols and workflows described in this guide offer a starting point for researchers to incorporate this powerful probe into their studies, paving the way for new discoveries in cholesterol biology and the development of novel therapeutics.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Analysis of unsaturated C27 sterols by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 8. MS/MS Methodology to Improve Sub-Cellular Mapping of Cholesterol Using ToF-SIMS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Technical Guide to 27-Alkyne Cholesterol: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

27-Alkyne cholesterol is a synthetically modified analog of cholesterol that serves as a powerful research tool in lipid biology and drug development. By incorporating a terminal alkyne group onto the cholesterol side chain, this molecule becomes amenable to bioorthogonal "click" chemistry reactions. This feature allows for the specific and efficient attachment of reporter molecules, such as fluorophores or affinity tags (e.g., biotin), enabling the visualization and tracking of cholesterol metabolism and localization within cellular systems. Its structural similarity to native cholesterol allows it to be recognized and processed by various cellular enzymes, making it a valuable probe for studying cholesterol transport, esterification, and its role in signaling pathways. This guide provides an in-depth overview of the physicochemical properties, experimental protocols, and key applications of 27-alkyne cholesterol.

Physicochemical Properties of 27-Alkyne Cholesterol

The fundamental properties of 27-alkyne cholesterol are summarized below. While it is consistently described as a white crystalline solid, a specific melting point is not widely reported in the available literature.

Property	Value	Source(s)
Molecular Formula	C₂₈H₄₄O	[1][2][3][4]
Molecular Weight	396.6 g/mol (or 396.66 g/mol )	[1][2][4]
Appearance	White crystalline solid/powder	[2][4]
Purity	≥95% to >99% (typically determined by ¹H NMR or TLC)	[2][3][4]
Solubility	- DMF: 2 mg/mL- DMSO: 0.1 mg/mL- Ethanol: 20 mg/mL- Ethanol:PBS (pH 7.2) (1:2): 0.3 mg/mL	[1]
Storage Conditions	-20°C	[1][2]
Stability	≥ 4 years (when stored at -20°C)	[1]
CAS Number	1527467-07-7	[1][2][3]

Synthesis and Experimental Protocols

Plausible Synthetic Pathway

Caption: A generalized synthetic pathway for 27-alkyne cholesterol.

Experimental Protocol: Cellular Labeling and Visualization via Click Chemistry

This protocol is adapted from established methods for labeling and visualizing 27-alkyne cholesterol in cultured cells using a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.[5][6]

Materials:

• 27-alkyne cholesterol

• Cultured cells (e.g., Caco-2, A172 glioblastoma)

• Cell culture medium (with and without delipidated fetal calf serum)

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 3.7% formalin or glutaraldehyde (B144438) in buffer)

• Azide-reporter molecule (e.g., 3-azido-7-hydroxycoumarin (B34554) for fluorescence on TLC, or a fluorescently-tagged azide (B81097) like Azide-Alexa Fluor 488 for microscopy)

• Copper(I) catalyst solution (e.g., tetrakis(acetonitrile)copper(I) tetrafluoroborate (B81430) (CuBF₄) in acetonitrile (B52724) or a CuSO₄/THPTA mixture)

• Sodium ascorbate (B8700270) (if using CuSO₄)

• Organic solvents (e.g., chloroform (B151607), methanol)

• TLC plates (for biochemical analysis)

• Fluorescence microscope or fluorometric scanner

Procedure:

• Cellular Labeling:

  • Culture cells to the desired confluency. For some experiments, it may be beneficial to incubate cells in a medium containing delipidated fetal calf serum for 16 hours prior to labeling to enhance sterol uptake.

  • Prepare a stock solution of 27-alkyne cholesterol in a suitable solvent (e.g., ethanol).

  • Add the 27-alkyne cholesterol to the cell culture medium to a final concentration of 5-12 µM.

  • Incubate the cells for a desired period (e.g., 4-18 hours) at 37°C to allow for uptake and metabolic processing.

• Cell Fixation and Permeabilization (for Microscopy):

  • Wash the cells with ice-cold PBS.

  • Fix the cells with 3.7% formalin for at least 15 minutes.

  • Wash the cells with PBS or an appropriate buffer.

  • If necessary, permeabilize the cells (e.g., with 0.1% Triton X-100) to allow entry of the click reagents.

• Lipid Extraction (for Biochemical Analysis):

  • Wash cells with ice-cold PBS and scrape them into a glass vial.

  • Perform a lipid extraction using a standard method, such as the Bligh-Dyer or Folch procedure (typically using a chloroform/methanol/water mixture).

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

• Click Reaction:

  • For Microscopy: Prepare the click reaction cocktail containing the azide-fluorophore, and the copper catalyst. Incubate the fixed and permeabilized cells with the reaction cocktail for 30-60 minutes at room temperature, protected from light.

  • For Biochemical Analysis: Reconstitute the dried lipid extract in a small volume of chloroform or another suitable solvent. Add the click reaction mixture (containing the azide-reporter and copper catalyst) to the lipid extract. Incubate at a slightly elevated temperature (e.g., 55°C) for 1-4 hours.

• Analysis:

  • Microscopy: Wash the cells thoroughly with PBS to remove excess reagents. Mount the coverslips and visualize the fluorescently labeled cholesterol using a fluorescence microscope with the appropriate filter sets.

  • Biochemical Analysis: Resolve the click-reacted lipids by thin-layer chromatography (TLC). Visualize the fluorescently labeled lipid spots using a fluorometric scanner.

Applications and Signaling Pathways

27-Alkyne cholesterol is a versatile tool for investigating various aspects of cholesterol biology. Its primary application lies in its use as a metabolic probe that, after coupling with a reporter azide via click chemistry, allows for sensitive detection through multiple methods including fluorescence microscopy and mass spectrometry.[2]

This probe is accepted by key enzymes in cholesterol metabolism, such as acyl-CoA:cholesterol acyltransferases (ACAT), which esterify cholesterol for storage in lipid droplets, and cholesterol oxidases.[5] This allows researchers to study the dynamics of cholesterol esterification and transport. For instance, studies have used 27-alkyne cholesterol to investigate the Niemann-Pick C1 Like-1 (NPC1L1) dependent pathway of intestinal cholesterol absorption, a key target for cholesterol-lowering drugs like ezetimibe.[5][6]

The experimental workflow for using 27-alkyne cholesterol to trace cholesterol trafficking and metabolism is depicted below.

Caption: Workflow for cellular cholesterol analysis using 27-alkyne cholesterol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]

discovery and development of alkyne-tagged cholesterol probes

An in-depth technical guide to the for researchers, scientists, and drug development professionals.

Introduction

Cholesterol is a fundamental lipid in mammalian cells, playing a critical role in maintaining the structural integrity of cellular membranes and serving as a precursor for essential molecules like hormones and bile acids.[1][2] The dysregulation of its intricate transport and distribution pathways is linked to numerous diseases.[2] To unravel the complexities of cholesterol homeostasis, trafficking, and protein interactions, researchers require tools that can track cholesterol in its native cellular environment with minimal perturbation.

Traditional methods, such as using radiolabeled cholesterol or fluorescent analogs with bulky dyes, often face limitations.[3][4] Radiolabeling is difficult to combine with modern analytical techniques like mass spectrometry, while large fluorescent tags can alter the lipid's natural behavior and distribution.[3][4] The advent of bioorthogonal chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," has revolutionized the field.[3][5] This has led to the development of alkyne-tagged cholesterol probes—cholesterol analogs featuring a small, biologically inert terminal alkyne group.[2][3] This alkyne handle allows for the covalent attachment of various reporter molecules (e.g., fluorophores for imaging or biotin (B1667282) for enrichment) in a highly specific and efficient manner after the probe has been metabolically incorporated and localized within the cell.[6][7][8][9] These probes have become versatile and powerful tools for tracing cholesterol metabolism, visualizing its subcellular distribution, and identifying its protein interaction partners.[1][2][7]

Probe Design and Synthesis

The design of an effective cholesterol probe requires balancing faithful mimicry of native cholesterol with the efficient introduction of a bioorthogonal handle. The alkyne group is ideal due to its small size, which minimizes structural perturbation.[10] Probes have been developed with the alkyne tag at various positions, typically on the aliphatic side chain, to preserve the core sterol structure essential for its biological functions.[10]

For applications aimed at identifying protein-cholesterol interactions, probes are often doubly functionalized with both an alkyne group for detection and a photoactivatable diazirine group.[1][11] The diazirine allows for UV-activated covalent cross-linking of the probe to nearby molecules, permanently capturing transient interactions.[1][11] Several such probes, including LKM38, KK174, KK175, and trans-sterol, have been synthesized and characterized to study the cholesterol interactome.[1][12][13]

A general synthetic route to an alkyne-tagged cholesterol, such as alkyne cholesterol (A-Chol), can commence from commercially available cholenic acid. The synthesis involves a sequence of reactions including protection of the hydroxyl group, reduction of the carboxylic acid, oxidation to an aldehyde, and finally, a Seyferth-Gilbert-Bestmann homologation to install the terminal alkyne group, achieving the final product in excellent yield.[10]

Experimental Protocols & Data

The application of alkyne-cholesterol probes involves a multi-step workflow, from cellular delivery to final detection. The following sections detail key experimental protocols and summarize relevant quantitative data.

Metabolic Labeling of Cells with Alkyne-Cholesterol

This initial step involves introducing the alkyne-cholesterol probe to live cells, allowing it to be incorporated into cellular membranes and metabolic pathways.

Protocol:

• Cell Culture: Grow cells (e.g., A172 glioblastoma cells, U2OS-SRA, or CHO cells) on glass coverslips or in culture plates to the desired confluency.[2][12] For experiments studying cholesterol metabolism, cells may be pre-incubated in medium containing delipidated fetal calf serum (FCS) for 16 hours to upregulate cholesterol uptake pathways.[2]

• Probe Incubation: Prepare a labeling medium by diluting the alkyne-cholesterol stock solution (typically in ethanol (B145695) or DMSO) into the appropriate cell culture medium.

• Add the labeling medium to the cells and incubate for a specified period (e.g., 1 to 24 hours) at 37°C.[2][14] The optimal concentration and incubation time should be determined empirically for each cell type and experimental goal.[15]

• Washing: After incubation, remove the labeling medium and wash the cells with Phosphate-Buffered Saline (PBS), often containing 1% delipidated Bovine Serum Albumin (BSA), to remove excess, unincorporated probe.[14]

• Fixation: Fix the cells using a suitable fixative, such as 3.7% or 4% paraformaldehyde/formalin in PBS, for at least 10-15 minutes, or up to 16 hours depending on the protocol.[2][14][16]

Parameter	Typical Value/Range	Cell Type / Condition	Reference
Probe Concentration	1 - 12 µM	A172, U2OS, HCASMC	[2][14][16]
Incubation Time	1 - 24 hours	A172, HeLa	[2][14]
Pre-incubation	16 h in delipidated medium	A172	[2]
Fixative	3.7 - 4% Formalin/PFA	Various	[2][14][16]

Table 1: Typical parameters for metabolic labeling of cells with alkyne-cholesterol probes.

Click Chemistry Reaction for Probe Detection

Following fixation, the incorporated alkyne-cholesterol is covalently linked to a reporter molecule (e.g., an azide-fluorophore or azide-biotin) via a copper-catalyzed click reaction.

Optimized Protocol (Picolyl-Azide Reporter): This protocol is optimized for high sensitivity and compatibility with fluorescent proteins.[14]

• Washing: After fixation, wash cells sequentially with PBS, 155 mM ammonium (B1175870) acetate, and PBS again.[14]

• Permeabilization: If intracellular targets are to be stained, permeabilize the cells with a detergent like 0.1% Triton X-100 in PBS for 10 minutes.[16]

• Prepare Click Reaction Cocktail: Prepare the cocktail immediately before use. For a final volume of 100 µL, combine the following in order:

  • Phosphate Buffer (0.1 M, pH 7.4)

  • Azide (B81097) Reporter (e.g., Azide-picolyl-fluorophore or Azide-picolyl-biotin)

  • Copper(I)-TBTA complex (e.g., CuTFB or a mix of CuSO₄ and a ligand like BTTAA)

  • Reducing Agent (e.g., Sodium Ascorbate)

• Click Reaction: Remove the wash buffer from the cells and add the click reaction cocktail. Incubate for 10-30 minutes at room temperature or up to 43°C, protected from light.[2][16]

• Final Washes: After the reaction, wash the cells multiple times with PBS to remove unreacted reagents. If a biotin reporter was used, proceed with incubation with a fluorescently labeled streptavidin conjugate.[2]

• Imaging/Analysis: Mount the coverslips and proceed with fluorescence microscopy or other downstream analysis.

Reagent	Concentration Range	Purpose	Reference
Azide Reporter	0.5 - 50 µM	Detection moiety (fluorophore/biotin)	[2][14]
Copper (Cu⁺) Source	200 µM - 2 mM	Catalyst for the cycloaddition	[2][14][16]
Copper Ligand	Varies (e.g., BTTAA)	Stabilizes Cu(I) and improves efficiency	[17]
Reducing Agent	20 mg/mL (Ascorbic Acid)	Reduces Cu(II) to the active Cu(I) state	[16]
Reaction Time	10 - 30 minutes	Duration of the click reaction	[2][16]
Reaction Temperature	21 - 43 °C	Reaction condition	[2][16]

Table 2: Reagent concentrations and conditions for the click chemistry reaction.

Proteomic Profiling of Cholesterol-Binding Proteins

This advanced application uses dual-tagged diazirine-alkyne cholesterol probes to identify direct protein interaction partners.

Protocol Outline:

• Metabolic Labeling: Incubate cells with a diazirine-alkyne cholesterol probe (e.g., LKM38) as described in Protocol 1.[1]

• UV Cross-linking: Wash the cells to remove the unbound probe, then expose them to UV light (e.g., 365 nm) to activate the diazirine group, which forms a covalent bond with nearby proteins.[1][11]

• Cell Lysis: Harvest and lyse the cells in a buffer containing detergents to solubilize proteins.

• Click Reaction: Perform a click reaction on the cell lysate, using an azide-biotin reporter to tag the cross-linked proteins.

• Enrichment: Use streptavidin-coated beads to capture the biotinylated protein-probe complexes, separating them from the rest of the proteome.

• On-Bead Digestion: Wash the beads extensively to remove non-specific binders, then digest the captured proteins into peptides using an enzyme like trypsin.

• Mass Spectrometry: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were cross-linked to the cholesterol probe.

Visualizations: Workflows and Pathways

The following diagrams illustrate the key processes involved in the application of alkyne-cholesterol probes.

Caption: General workflow for cellular labeling and detection using alkyne-cholesterol probes.

Caption: Workflow for identifying cholesterol-binding proteins using dual-function probes.

References

• 1. Synthesis and characterization of diazirine alkyne probes for the study of intracellular cholesterol trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 4. Alkyne-tagged imidazolium-based membrane cholesterol analogs for Raman imaging applications - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03155E [pubs.rsc.org]
• 5. In situ synthesis of fluorescent membrane lipids (ceramides) using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alkyne Cholesterol, 1631985-09-5 | BroadPharm [broadpharm.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. researchgate.net [researchgate.net]
• 11. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and characterization of diazirine alkyne probes for the study of intracellular cholesterol trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Synthesis and cellular evaluation of click-chemistry probes to study the biological effects of alpha, beta-unsaturated carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protocol for Proximity-Dependent Proteomic Profiling in Yeast Cells by APEX and Alk-Ph Probe - PMC [pmc.ncbi.nlm.nih.gov]

27-Alkyne Cholesterol: A Bioorthogonal Reporter for Unraveling Cholesterol's Cellular Journey

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a fundamental component of mammalian cell membranes, playing a critical role in maintaining membrane fluidity, forming specialized domains like lipid rafts, and serving as a precursor for steroid hormones and bile acids.[1] Its intricate trafficking and metabolism are tightly regulated, and dysregulation is implicated in numerous diseases, including cardiovascular disease and Niemann-Pick type C disease.[1][2] Studying the precise movements and interactions of cholesterol within the complex cellular environment has historically been challenging. The advent of bioorthogonal chemistry, however, has provided powerful tools to overcome these hurdles. 27-alkyne cholesterol, a synthetic analog of cholesterol, has emerged as a versatile and sensitive bioorthogonal reporter, enabling researchers to tag and trace cholesterol through its metabolic and trafficking pathways with minimal perturbation to the native system.[1][3][4][5][6][7][8]

This technical guide provides a comprehensive overview of 27-alkyne cholesterol as a bioorthogonal reporter. It details its properties, summarizes key quantitative data from seminal studies, provides detailed experimental protocols for its application, and visualizes the underlying workflows and pathways using Graphviz diagrams. This resource is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful tool in their studies of cholesterol biology and related therapeutic interventions.

Properties and Advantages of 27-Alkyne Cholesterol

27-alkyne cholesterol is a modified cholesterol molecule that features a terminal alkyne group on its side chain.[4][5] This small functional group is the key to its utility as a bioorthogonal reporter. The alkyne moiety is biologically inert but can undergo a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, commonly known as "click chemistry," with azide-containing reporter molecules.[3][5][6][8][9][10] This allows for the covalent attachment of a wide range of probes, including fluorophores for imaging, biotin (B1667282) for affinity purification, or mass tags for mass spectrometry-based detection.[1][11]

Key Advantages:

• Minimal Perturbation: The small size of the alkyne group minimizes structural changes to the cholesterol molecule, allowing it to be recognized and processed by cellular enzymes and transport proteins in a manner similar to native cholesterol.[1][3][4][6][7][12]

• Biocompatibility: The reporter itself shows little to no toxicity in cellular systems.[2]

• Versatility: It can be used for a wide array of applications, including fluorescence microscopy, mass spectrometry, and pull-down assays to identify cholesterol-binding proteins.[1][3][4][5][6]

• High Sensitivity and Specificity: The click chemistry reaction is highly specific and efficient, leading to low background and high signal-to-noise ratios in detection assays.[1][12]

• Enzymatic Recognition: 27-alkyne cholesterol is a substrate for various enzymes involved in cholesterol metabolism, including cholesterol oxidases, hydroxylases, and acyl-CoA:cholesterol acyltransferases (ACAT).[1][3][4][6]

Quantitative Data Summary

The following tables summarize quantitative data from studies utilizing 27-alkyne cholesterol to investigate cholesterol transport and metabolism.

Table 1: Inhibition of 27-Alkyne Cholesterol Uptake and Esterification in Caco-2 Cells

Inhibitor	Target	Concentration	Effect on 27-Alkyne Cholesterol	Reference
Ezetimibe	NPC1L1	50 µM	Significantly inhibited uptake and esterification.[2][13]	[2][13]
Pitstop 2	Clathrin-mediated endocytosis	25 µM	Abolished esterification.[2]	[2]
Sandoz 58-035	ACAT	25 µM	Abolished esterification.[2]	[2]
Avasimibe	ACAT	25 µM	Abolished esterification.[2]	[2]

Table 2: In Vivo Inhibition of 27-Alkyne Cholesterol Uptake in Mouse Small Intestine

Treatment	Effect on 27-Alkyne Cholesterol Uptake	Reference
Ezetimibe	Reduced total uptake by approximately 75%.[2]	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments involving 27-alkyne cholesterol.

Metabolic Labeling of Cells with 27-Alkyne Cholesterol

This protocol describes the general procedure for introducing 27-alkyne cholesterol into cultured cells.

Materials:

• Cultured cells (e.g., Caco-2, HuH7, A172)

• Complete cell culture medium

• Lipoprotein-deficient serum (LPDS) or delipidated fetal calf serum (FCS)

• 27-alkyne cholesterol stock solution (e.g., in DMSO or ethanol)

• Phosphate-buffered saline (PBS)

• 1% delipidated bovine serum albumin (BSA) in PBS

Procedure:

• Plate cells at the desired density and allow them to adhere and grow.

• Prepare the labeling medium. For studies on cholesterol uptake, it is often beneficial to deplete endogenous cholesterol by pre-incubating cells in medium containing LPDS or delipidated FCS for a period of time (e.g., 1 hour to overnight).[2][13]

• Add 27-alkyne cholesterol to the labeling medium to the final desired concentration (typically 5-10 µM).[2][12] The probe can be delivered in micelles for uptake studies.[2][13]

• Remove the existing medium from the cells and replace it with the 27-alkyne cholesterol-containing medium.

• Incubate the cells for the desired period (e.g., 2 to 18 hours) at 37°C in a CO2 incubator.[2][12][13]

• After incubation, wash the cells to remove excess 27-alkyne cholesterol. A typical wash procedure is one wash with 1% delipidated BSA in PBS, followed by two washes with PBS alone.[12]

• The cells are now metabolically labeled and can be processed for downstream applications such as fixation and click chemistry.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Fluorescence Microscopy

This protocol details the "click" reaction to attach a fluorescent azide (B81097) reporter to the metabolically incorporated 27-alkyne cholesterol for visualization.

Materials:

• Metabolically labeled and fixed cells on coverslips

• Click reaction buffer: 100 mM HEPES/KOH, pH 7.4[2][12]

• Fluorescent azide reporter (e.g., BODIPY FL azide, 3-azido-7-hydroxycoumarin) stock solution[2]

• Copper(I) catalyst: [acetonitrile]4CuBF4 (CuTFB) or copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate.[1][2]

• PBS

• Ammonium (B1175870) acetate (B1210297) (155 mM)

Procedure:

• Fix the metabolically labeled cells with 3.7% formalin in PBS or buffer A [0.1 M HEPES/KOH (pH 7.4)] for at least 16 hours.[1][12] Note: Some protocols use 1% glutaraldehyde (B144438) for fixation.[13]

• Wash the fixed cells once with 155 mM ammonium acetate and twice with buffer A or PBS.[1]

• Prepare the click reaction cocktail. In prewarmed (43°C) click buffer, add the fluorescent azide reporter to a final concentration of 50 µM.[1][2]

• Initiate the click reaction by adding the copper(I) catalyst. For example, add [acetonitrile]4CuBF4 to a final concentration of 2 mM.[1]

• Incubate the reaction at 43°C for 30 minutes with gentle agitation.[1]

• For some applications, an additional dose of catalyst may be added midway through the incubation to ensure complete reaction.[2]

• After the reaction, wash the cells thoroughly with PBS to remove unreacted reagents.

• The cells are now ready for mounting and imaging by fluorescence microscopy.

In Vitro Cholesterol Oxidase Assay

This protocol is used to verify that 27-alkyne cholesterol is a substrate for cholesterol oxidase, which converts it to 27-alkyne cholestenone.

Materials:

• 27-alkyne cholesterol

• Cholesterol oxidase from Brevibacterium sp.

• Phosphate (B84403) buffer: 50 mM KH2PO4, pH 7.5, containing 1 mg/ml lipid-free BSA[1][13]

• 0.1% (v/v) Triton X-100

• Chloroform (B151607)/methanol mixture (3:1 v/v)

• Click chemistry reagents for detection (e.g., 3-azido-7-hydroxycoumarin (B34554) and catalyst)

Procedure:

• Dissolve cholesterol oxidase in the phosphate buffer.

• In a glass vial, incubate a known amount of 27-alkyne cholesterol (e.g., 800 ng) with a small amount of cholesterol oxidase (e.g., 2 ng) in a total volume of 100 µl of phosphate buffer supplemented with 0.1% Triton X-100.[1][13]

• Incubate at 25°C or room temperature with shaking (e.g., 1,100 rpm) for a short period (e.g., 5-10 minutes) to ensure linear reaction rates.[1][13]

• Stop the reaction by adding 500 µl of chloroform/methanol (3:1 v/v).[1]

• Centrifuge the vial to separate the phases.

• Transfer the lower organic phase to a new tube.

• Wash the remaining aqueous phase with additional chloroform and combine the organic phases.

• Evaporate the solvent.

• The dried lipid extract containing the reaction product (27-alkyne cholestenone) can then be analyzed, for example, by performing a click reaction with an azide-fluorophore followed by thin-layer chromatography (TLC) and fluorography.[2]

Visualizations: Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key experimental workflows and biological pathways involving 27-alkyne cholesterol.

Caption: Experimental workflow for studying 27-alkyne cholesterol in cells.

Caption: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Caption: NPC1L1-dependent uptake and esterification of 27-alkyne cholesterol.

Conclusion and Future Directions

27-alkyne cholesterol has proven to be an invaluable tool for dissecting the complex biology of cholesterol. Its ability to be metabolically incorporated and subsequently visualized or captured provides researchers with a powerful method to study cholesterol trafficking, metabolism, and interactions in a dynamic cellular context. The experimental protocols and data presented in this guide offer a starting point for researchers to apply this technology to their specific questions.

Future applications of 27-alkyne cholesterol in conjunction with advanced imaging techniques, such as super-resolution microscopy, and sophisticated mass spectrometry-based proteomics will undoubtedly continue to provide unprecedented insights into the subcellular localization and protein interactome of cholesterol. In the realm of drug development, this reporter can be instrumental in screening for compounds that modulate cholesterol transport and in elucidating their mechanisms of action, ultimately paving the way for novel therapeutic strategies against cholesterol-related diseases.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. 27-Alkyne Cholesterol | AxisPharm [axispharm.com]
• 5. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]

An In-depth Technical Guide to the Cellular Uptake Mechanism of 27-Alkyne Cholesterol

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

27-Alkyne cholesterol is a powerful research tool that mimics the behavior of native cholesterol, allowing for the sensitive tracking of its metabolic fate and localization within cells through click chemistry.[1][2][3][4] This guide provides a detailed examination of the primary cellular uptake mechanism for 27-alkyne cholesterol, focusing on the well-characterized pathway in intestinal epithelial cells. The dominant mechanism involves the Niemann-Pick C1 Like-1 (NPC1L1) protein and is dependent on clathrin-mediated endocytosis.[5][6][7][8][9] Understanding this pathway is crucial for studies on cholesterol absorption, metabolism, and the development of therapeutics targeting these processes. This document outlines the molecular players, key signaling events, quantitative data from inhibition studies, and detailed experimental protocols.

The Core Uptake Mechanism: NPC1L1-Dependent Endocytosis

The cellular uptake of 27-alkyne cholesterol from micelles, particularly in intestinal epithelial cells, is a multi-step process orchestrated by the NPC1L1 protein, the molecular target of the cholesterol-lowering drug ezetimibe (B1671841).[5][6][7][8][9] The process mirrors the absorption of natural cholesterol, validating 27-alkyne cholesterol as a reliable tracer for these studies.[5][7]

The key steps are as follows:

• Binding to NPC1L1: 27-Alkyne cholesterol present in micelles first binds to the NPC1L1 transporter located on the apical membrane of intestinal cells.[5][6][7]

• Internalization via Clathrin-Mediated Endocytosis: The NPC1L1/27-alkyne cholesterol complex is internalized into the cell through clathrin-mediated endocytosis.[5][8] This step is critical, as inhibition of this process significantly reduces the uptake of the cholesterol analog.[5][7][8]

• Intracellular Trafficking: Following endocytosis, the vesicle containing the complex is transported intracellularly.

• Esterification in the Endoplasmic Reticulum (ER): The 27-alkyne cholesterol is then delivered to the Endoplasmic Reticulum (ER), where it is esterified by the enzyme Acyl-CoA Cholesterol Acyltransferase (ACAT).[5][8] This esterification step is a hallmark of absorbed cholesterol and is also sensitive to specific inhibitors.[5][9]

This pathway highlights that 27-alkyne cholesterol is not only a substrate for membrane transport but is also recognized by key intracellular metabolic enzymes in a manner analogous to native cholesterol.[1][2][3][10]

Quantitative Data from Inhibition Studies

The NPC1L1-dependence of 27-alkyne cholesterol uptake has been confirmed through various inhibition studies. The data underscores the specificity of the pathway and provides quantitative measures of the impact of key inhibitors.

Inhibitor	Target	Model System	Concentration	Effect on 27-Alkyne Cholesterol	Reference
Ezetimibe (EZE)	NPC1L1	C57BL/6J Mice (in vivo)	Not Specified	~75% reduction in total uptake	[5][6][9]
Ezetimibe (EZE)	NPC1L1	Caco-2 Cells (in vitro)	50 µM	Significant inhibition of esterification	[5]
Pitstop 2	Clathrin-Mediated Endocytosis	Caco-2 Cells (in vitro)	25 µM	Diminished esterification, suggesting reduced uptake	[5][7][8]
ACAT Inhibitors	Acyl-CoA Cholesterol Acyltransferase	Caco-2 Cells (in vitro)	Not Specified	Reduced esterification	[5][6][9]

Visualizing the Pathway and Workflow

Cellular Uptake and Trafficking Pathway

Caption: NPC1L1-dependent uptake of 27-alkyne cholesterol.

Experimental Workflow for Uptake Inhibition Analysis

Caption: Workflow for analyzing 27-alkyne cholesterol uptake.

Detailed Experimental Protocols

The following protocols are synthesized from the methodologies described in the cited literature.[5][8][11]

Cell Culture and Treatment

• Cell Line: Human intestinal epithelial Caco-2 cells are a standard model.[5][6][9]

• Culture Conditions: Cells are grown on permeable supports or plastic plates until they differentiate into a polarized monolayer, mimicking the intestinal epithelium.

• Inhibitor Pre-incubation: Before exposure to cholesterol, cells are pre-incubated with the desired inhibitor. For example, incubate with 25 µM Pitstop 2 to block endocytosis or 50 µM ezetimibe to block NPC1L1.[5][8] A vehicle control (e.g., DMSO) is run in parallel.

Preparation of 27-Alkyne Cholesterol Micelles

• Composition: Micelles are prepared to simulate the physiological state of cholesterol in the gut. A typical composition includes a bile salt (e.g., taurocholate), a phospholipid, and the 27-alkyne cholesterol.

• Procedure:

  • Appropriate amounts of lipids, including 27-alkyne cholesterol, are dissolved in an organic solvent (e.g., chloroform).

  • The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film.

  • The film is hydrated with a buffer solution (e.g., PBS) containing the bile salt.

  • The mixture is sonicated or vortexed until a clear micellar solution is formed. The final concentration of 27-alkyne cholesterol in the micelles used for experiments is typically around 10 µM.[5]

In Vitro Uptake and Esterification Assay

• Exposure: Differentiated Caco-2 cells (with or without inhibitor pre-treatment) are incubated with the 27-alkyne cholesterol-containing micelles for a specified time (e.g., 4 hours).[5]

• Cell Processing:

  • After incubation, the micelle solution is removed, and the cells are washed thoroughly with cold PBS to stop the uptake process and remove any non-internalized cholesterol.

  • Cells are lysed, and total lipids are extracted using a standard method like the Folch procedure (chloroform/methanol extraction).

• Detection via Click Chemistry:

  • The extracted lipids, now containing the 27-alkyne cholesterol, are subjected to a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click reaction.

  • An azide-conjugated fluorophore (e.g., Alexa Fluor 488 azide) is added, which covalently binds to the alkyne group on the cholesterol.

• Analysis:

  • Fluorescence Imaging: The fluorescently labeled cholesterol esters and free cholesterol can be separated by thin-layer chromatography (TLC) and visualized using a fluorescence imager. The intensity of the bands corresponding to free and esterified cholesterol is quantified.

  • Microscopy: Alternatively, cells can be fixed, permeabilized, and the click reaction performed in situ to visualize the subcellular localization of the internalized 27-alkyne cholesterol using a fluorescence microscope.

In Vivo Mouse Model Protocol (Closed Intestinal Loop)

• Animal Model: C57BL/6J mice are used.[5][6][9]

• Procedure:

  • Mice are anesthetized, and a laparotomy is performed to expose the small intestine.

  • A small segment of the proximal jejunum is isolated, and ligatures are placed at both ends to create a "closed loop," preventing the contents from moving.

  • Micelles containing 27-alkyne cholesterol, with or without ezetimibe, are injected directly into the lumen of this loop.

  • After a set period, the animal is euthanized, and the intestinal loop is excised.

  • Intestinal epithelial cells (enterocytes) are isolated from the loop, and lipids are extracted.

  • The amount of absorbed 27-alkyne cholesterol is quantified using the click chemistry and detection methods described above.

Conclusion

The cellular uptake of 27-alkyne cholesterol in intestinal models is a well-defined process that operates through an NPC1L1-dependent, clathrin-mediated endocytic pathway. Its faithful mimicry of natural cholesterol makes it an indispensable tool for researchers in lipid biology and drug development. The quantitative data and detailed protocols provided in this guide offer a robust framework for designing and interpreting experiments aimed at understanding cholesterol transport and its pharmacological modulation.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 3. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 5. journals.physiology.org [journals.physiology.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. vectorlabs.com [vectorlabs.com]
• 11. journals.physiology.org [journals.physiology.org]

Characterizing 27-Alkyne Cholesterol in Culture Media: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

27-Alkyne cholesterol is a powerful chemical probe for investigating cholesterol metabolism, transport, and protein interactions through the use of click chemistry.[1][2][3][4] However, its utility in cell-based assays is fundamentally dependent on its effective delivery, stability, and solubility in aqueous culture media. As a cholesterol analog, it is inherently hydrophobic, presenting significant challenges for researchers. This technical guide provides a comprehensive overview of the expected physicochemical properties of 27-alkyne cholesterol and offers detailed protocols for researchers to determine its stability and solubility, ensuring robust and reproducible experimental outcomes. While direct quantitative data for this specific molecule in various culture media is not extensively published, this guide consolidates best practices derived from studies on cholesterol and other alkyne-tagged lipids.

Physicochemical Properties and Handling

27-Alkyne cholesterol is a derivative of cholesterol containing a terminal alkyne group on the side chain, which allows for covalent modification with azide-containing reporter molecules.[2][3]

Solubility

Like its parent molecule, 27-alkyne cholesterol is poorly soluble in aqueous solutions. Manufacturer data indicates solubility in organic solvents like ethanol (B145695) (20 mg/ml), DMF (2 mg/ml), and DMSO (0.1 mg/ml).[2] For cell culture applications, it is crucial to use a carrier molecule to facilitate its dispersion in aqueous media and prevent precipitation.

• Recommended Solubilization Strategy: The most common and effective method for solubilizing cholesterol and its analogs for cell culture is through complexation with methyl-β-cyclodextrin (MβCD) .[5][6] MβCD is a cyclic oligosaccharide with a hydrophobic inner cavity and a hydrophilic exterior, which encapsulates the cholesterol molecule, rendering it soluble in aqueous solutions.

Stability

The stability of 27-alkyne cholesterol in culture media is influenced by two main factors: the cholesterol backbone and the terminal alkyne group.

• Cholesterol Backbone: The cholesterol structure is susceptible to oxidation, particularly at the C7 position. This process can be accelerated by components in the culture medium and exposure to light and air. It is recommended to store stock solutions under an inert atmosphere and protected from light.

• Terminal Alkyne Group: Terminal alkynes are generally stable functional groups.[7][8] While they are thermodynamically less stable than internal alkynes, they are kinetically stable and considered largely inert under typical physiological conditions, making them suitable for bioorthogonal labeling.[7][8][9][10] Radical-mediated reactions with thiols can occur but are not typically a major concern in standard cell culture.[9] The solid compound is reported to be stable for at least four years when stored at -20°C.[2]

Experimental Protocols

The following protocols provide a framework for researchers to empirically determine the solubility and stability of 27-alkyne cholesterol in their specific culture medium and experimental conditions.

Protocol for Determining Maximum Solubility with MβCD

This protocol outlines a method to determine the maximum effective concentration of 27-alkyne cholesterol that can be achieved in culture media using MβCD.

Materials:

• 27-Alkyne Cholesterol

• Methyl-β-cyclodextrin (MβCD)

• Ethanol (100%, cell culture grade)

• Culture medium of interest (e.g., DMEM, EMEM), serum-free

• Phosphate-Buffered Saline (PBS)

• Microcentrifuge tubes

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) system

Methodology:

• Prepare a 27-Alkyne Cholesterol Stock Solution: Dissolve 27-alkyne cholesterol in 100% ethanol to a concentration of 10 mg/mL (approx. 25 mM).

• Prepare an MβCD Stock Solution: Dissolve MβCD in serum-free culture medium to a concentration of 100 mM. Warm gently (up to 80°C) and stir to fully dissolve.[5] Cool to 37°C.

• Prepare Saturated MβCD-Cholesterol Complex:

  • Add an excess of the 27-alkyne cholesterol/ethanol stock to a tube.

  • Evaporate the ethanol under a gentle stream of nitrogen gas to create a thin lipid film.

  • Add the 100 mM MβCD solution to the dried lipid film.

  • Incubate overnight in a shaking water bath at 37°C to allow for complex formation.[6]

  • Centrifuge the solution at high speed (e.g., 16,000 x g) for 15 minutes to pellet any non-complexed, precipitated cholesterol.

  • Carefully collect the supernatant. This is your saturated MβCD-cholesterol stock.

• Create a Standard Curve: Prepare a series of known concentrations of 27-alkyne cholesterol in an appropriate solvent (e.g., methanol (B129727)/chloroform) for HPLC-MS analysis.

• Quantify the Saturated Stock: Analyze the saturated MβCD-cholesterol supernatant by HPLC-MS to determine its precise concentration by comparing it to the standard curve.[11][12][13][14][15]

• Test Dilutions in Media: Prepare a series of dilutions of the quantified saturated stock in your complete culture medium (including serum, if applicable).

• Assess Precipitation: Incubate the dilutions at 37°C in a CO2 incubator for a relevant experimental time (e.g., 24 hours). Visually inspect for any precipitation. For a more quantitative measure, centrifuge the tubes and analyze the supernatant concentration by HPLC-MS again to determine the maximum concentration that remains soluble.

Workflow for Determining 27-Alkyne Cholesterol (27-AC) Solubility.

Protocol for Assessing Stability Over Time

This protocol uses HPLC-MS to monitor the degradation of 27-alkyne cholesterol in culture medium over a typical experimental duration.

Materials:

• Solubilized 27-alkyne cholesterol in complete culture medium (prepared as described above at a concentration known to be soluble).

• Incubator (37°C, 5% CO2).

• Microcentrifuge tubes.

• HPLC-MS system.

• Organic solvents for extraction (e.g., chloroform (B151607), methanol).

Methodology:

• Prepare Incubation Sample: Prepare a sufficient volume of 27-alkyne cholesterol in your complete culture medium at the desired working concentration.

• Time Course Sampling:

  • Immediately take a "Time 0" sample.

  • Incubate the remaining solution at 37°C, 5% CO2.

  • Collect additional samples at various time points (e.g., 2, 4, 8, 12, 24, 48 hours).

• Sample Processing:

  • For each time point, perform a lipid extraction. A common method is the Bligh-Dyer extraction: add methanol and chloroform to the aqueous sample to create a biphasic system.[11]

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the organic solvent under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for HPLC-MS analysis (e.g., methanol/chloroform 3:1 v/v with 10 mM ammonium (B1175870) acetate).[11]

• HPLC-MS Analysis:

  • Analyze each sample using an HPLC-MS method optimized for sterol analysis.[12][13][15]

  • Monitor the peak area corresponding to the parent mass of 27-alkyne cholesterol (m/z 396.6).

  • Search for the appearance of new peaks that could correspond to degradation products (e.g., oxidized species, m/z +16).

• Data Analysis: Plot the peak area of the parent 27-alkyne cholesterol against time to determine its rate of degradation.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. 27-Alkyne Cholesterol | AxisPharm [axispharm.com]
• 5. biochem.wustl.edu [biochem.wustl.edu]
• 6. Use of cyclodextrins to manipulate plasma membrane cholesterol content: evidence, misconceptions and control strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. quora.com [quora.com]
• 8. amherst.edu [amherst.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Alkyne - Wikipedia [en.wikipedia.org]
• 11. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 12. researchgate.net [researchgate.net]
• 13. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. agilent.com [agilent.com]

27-Alkyne Cholesterol: A Technical Guide to Commercial Sources, Purity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

27-Alkyne cholesterol is a chemically modified analog of cholesterol that incorporates a terminal alkyne group on the side chain. This modification makes it an invaluable tool for researchers in lipid biology, cell biology, and drug development. The alkyne group serves as a handle for "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), allowing for the covalent attachment of various reporter molecules, such as fluorophores or biotin, to the cholesterol molecule. This enables the tracking and visualization of cholesterol trafficking, metabolism, and localization within cells and organisms. This technical guide provides a comprehensive overview of the commercial sources, purity standards, and key experimental applications of 27-alkyne cholesterol.

Commercial Sources and Purity

27-Alkyne cholesterol is available from several commercial suppliers. The purity of the compound is a critical factor for its successful application in sensitive biological assays. Purity is typically assessed by methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Thin-Layer Chromatography (TLC). The table below summarizes the available information from various vendors.

Supplier	Catalog Number	Purity Specification	Analytical Method	CAS Number
Cayman Chemical	24319	≥98%	Not Specified	1527467-07-7
Vector Labs	CCT-1410	>95%	¹H NMR	1527467-07-7
Chem-Impex	04097	≥95%	NMR	1527467-07-7
Avanti Polar Lipids	700143	>99%	TLC	1527467-07-7
Sigma-Aldrich	700143P	>99%	TLC	1527467-07-7
AxisPharm	Not Specified	High Purity	Not Specified	1527467-07-7

Synthesis and Purification

While many researchers opt to purchase 27-alkyne cholesterol, a detailed, publicly available, step-by-step synthesis protocol from a primary peer-reviewed publication remains elusive. However, based on the synthesis of similar sterol analogs, a plausible synthetic route would likely start from a readily available sterol precursor like diosgenin (B1670711) or cholic acid. The synthesis would involve a series of chemical transformations to first construct the cholesterol backbone and then introduce the alkyne functionality at the C-27 position of the side chain.

Purification of the final product is crucial to remove any unreacted starting materials or byproducts that could interfere with biological experiments. A typical purification strategy would involve column chromatography on silica (B1680970) gel, followed by recrystallization to obtain the high-purity crystalline solid. The identity and purity of the synthesized 27-alkyne cholesterol would then be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Protocols

27-Alkyne cholesterol is a versatile tool for studying various aspects of cholesterol biology. Below are detailed methodologies for two key experimental applications.

Tracing Intestinal Cholesterol Absorption via NPC1L1

This protocol, adapted from studies on the Niemann-Pick C1-Like 1 (NPC1L1) transporter, allows for the investigation of intestinal cholesterol uptake.[1]

a. Preparation of 27-Alkyne Cholesterol Micelles:

• Prepare a stock solution of 27-alkyne cholesterol in a suitable organic solvent (e.g., ethanol).

• In a glass vial, mix the 27-alkyne cholesterol stock solution with L-α-phosphatidylcholine, oleic acid, and taurocholate.

• Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

• Resuspend the lipid film in cell culture medium (e.g., EMEM with 5% lipoprotein-deficient serum) and stir overnight at room temperature to allow for the formation of micelles.

b. Cellular Uptake Assay in Caco-2 cells:

• Culture Caco-2 cells (a human intestinal epithelial cell line) on permeable supports until they form a differentiated monolayer.

• Incubate the cells with the prepared 27-alkyne cholesterol-containing micelles for a defined period (e.g., 4 hours). To study the role of NPC1L1, a parallel set of cells can be pre-treated with the NPC1L1 inhibitor, ezetimibe.

• After incubation, wash the cells thoroughly with ice-cold phosphate-buffered saline (PBS) to remove any non-internalized micelles.

• Harvest the cells and extract the total lipids using a suitable solvent system (e.g., a mixture of chloroform (B151607) and methanol).

c. Detection of Internalized 27-Alkyne Cholesterol via Click Chemistry:

• To the lipid extract, add the click reaction cocktail containing an azide-functionalized fluorophore (e.g., 3-azido-7-hydroxycoumarin), a copper(I) source (e.g., copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate), and a copper-chelating ligand (e.g., THPTA).

• Incubate the reaction mixture to allow for the cycloaddition reaction to proceed.

• Resolve the lipid extract by thin-layer chromatography (TLC).

• Visualize the fluorescently labeled 27-alkyne cholesterol on the TLC plate using a fluorometric scanner. The amount of internalized cholesterol can be quantified by densitometry.

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Fixed Cells

This protocol provides a general workflow for labeling and visualizing 27-alkyne cholesterol that has been incorporated into cellular membranes.

a. Cell Labeling:

• Incubate cultured cells with media containing 27-alkyne cholesterol for a desired period to allow for its incorporation into cellular membranes.

• Wash the cells with PBS to remove excess 27-alkyne cholesterol.

• Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS).

b. Click Reaction:

• Prepare a fresh click reaction mix. A typical reaction mix includes:

  • An azide-conjugated reporter molecule (e.g., a fluorescent dye azide).

  • Copper(II) sulfate.

  • A reducing agent (e.g., sodium ascorbate) to reduce Cu(II) to the catalytic Cu(I) species in situ.

  • A copper(I)-stabilizing ligand (e.g., THPTA or TBTA) to enhance reaction efficiency and reduce cytotoxicity.

• Incubate the fixed cells with the click reaction mix in the dark at room temperature.

• After the reaction is complete, wash the cells extensively to remove unreacted reagents.

c. Imaging:

• Mount the coverslips with an appropriate mounting medium.

• Visualize the labeled cholesterol using fluorescence microscopy.

Visualizations

Signaling and Metabolic Pathways

The following diagrams illustrate the key pathways and experimental workflows involving 27-alkyne cholesterol.

Caption: Metabolic fate of 27-alkyne cholesterol and its detection.

Caption: Experimental workflow for studying NPC1L1-mediated cholesterol uptake.

Conclusion

27-Alkyne cholesterol has emerged as a powerful and versatile probe for investigating the complex biology of cholesterol. Its commercial availability from multiple suppliers, with generally high purity, makes it accessible to a wide range of researchers. The ability to attach reporter molecules via click chemistry provides a robust method for tracking its metabolic fate and subcellular localization. The experimental protocols described herein provide a starting point for researchers to design and implement studies to further unravel the intricate roles of cholesterol in health and disease. As our understanding of lipid biology continues to grow, the applications of 27-alkyne cholesterol and similar chemical tools are expected to expand, offering new insights into fundamental cellular processes and potential therapeutic targets.

References

• 1. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Tracking Cholesterol Trafficking with 27-Alkyne Cholesterol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a vital lipid essential for maintaining the structural integrity and fluidity of cellular membranes, and it serves as a precursor for the synthesis of steroid hormones and bile acids. The intricate process of cholesterol trafficking, its movement within and between cellular compartments, is tightly regulated. Dysregulation of cholesterol transport is implicated in numerous diseases, including atherosclerosis, Niemann-Pick type C disease, and other metabolic disorders. Understanding the molecular mechanisms governing cholesterol trafficking is therefore of paramount importance for developing effective therapeutic interventions.

27-Alkyne cholesterol is a powerful chemical tool for studying cholesterol metabolism and localization. This cholesterol analog contains a terminal alkyne group, which allows for its detection via a highly specific and efficient bioorthogonal reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[1][2][3][4] This technique enables the covalent attachment of a reporter molecule, such as a fluorophore or a biotin (B1667282) tag, to the alkyne-modified cholesterol, facilitating its visualization and quantification.

Studies have demonstrated that 27-alkyne cholesterol is recognized and metabolized by cellular enzymes similarly to native cholesterol.[1][2][5][6][7] It is a substrate for enzymes like cholesterol oxidases, hydroxylases, and acyl-CoA:cholesterol acyltransferases (ACAT), which is responsible for cholesterol esterification.[2][5][8] This metabolic acceptance makes 27-alkyne cholesterol a reliable tracer for studying cholesterol uptake, intracellular transport, and esterification.

These application notes provide detailed protocols for utilizing 27-alkyne cholesterol to track its trafficking in mammalian cells, including methods for cell labeling, click chemistry-based detection, and analysis of its transport and metabolism.

Principle of the Method

The workflow for tracking cholesterol trafficking using 27-alkyne cholesterol involves three main steps:

• Metabolic Labeling: Cells are incubated with 27-alkyne cholesterol, which is incorporated into cellular membranes and undergoes metabolic processing, mimicking the fate of endogenous cholesterol.

• Fixation and Permeabilization: Cells are fixed to preserve their structure and then permeabilized to allow the entry of click chemistry reagents.

• Click Chemistry Reaction: The alkyne group on the incorporated cholesterol analog is covalently linked to an azide-containing reporter molecule (e.g., a fluorescent dye) through a copper-catalyzed click reaction.

• Visualization and Analysis: The labeled cholesterol can then be visualized by fluorescence microscopy to determine its subcellular localization, or extracted and analyzed by techniques such as thin-layer chromatography (TLC) to quantify its metabolic conversion.

Figure 1: Experimental workflow for tracking cholesterol trafficking.

Materials and Reagents

• 27-Alkyne Cholesterol (e.g., Vector Labs, Cayman Chemical)[1][6]

• Mammalian cell line (e.g., Caco-2, HeLa, CHO)

• Cell culture medium (e.g., DMEM, EMEM)

• Fetal Bovine Serum (FBS)

• Lipoprotein-deficient serum (LPDS)

• Phosphate-Buffered Saline (PBS)

• Formalin or Glutaraldehyde (B144438) for fixation

• Permeabilization buffer (e.g., Triton X-100 or digitonin (B1670571) in PBS)

• Click chemistry reagents:

  • Azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin, Azide-BODIPY)

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Reducing agent (e.g., sodium ascorbate)

  • Copper ligand (e.g., THPTA, TBTA)

• Lipid extraction solvents (e.g., chloroform, methanol)

• Thin-Layer Chromatography (TLC) plates and developing solvents

• Fluorescence microscope

• Fluorometric scanner for TLC plates

Experimental Protocols

Protocol 1: Labeling of Mammalian Cells with 27-Alkyne Cholesterol

This protocol describes the general procedure for labeling cultured mammalian cells with 27-alkyne cholesterol.

• Cell Seeding: Plate cells on a suitable culture vessel (e.g., glass coverslips in a 24-well plate for microscopy, or larger culture plates for biochemical analysis) and allow them to adhere and grow to the desired confluency. For studies involving cholesterol uptake, it is often beneficial to culture cells in medium containing lipoprotein-deficient serum (LPDS) for 24-48 hours prior to the experiment to upregulate cholesterol uptake pathways.

• Preparation of Labeling Medium: Prepare a stock solution of 27-alkyne cholesterol in a suitable solvent such as DMSO or ethanol.[6] Dilute the stock solution in cell culture medium to the final desired concentration. A typical starting concentration is 5-10 µM.[8][9] For studies on intestinal absorption, 27-alkyne cholesterol can be incorporated into micelles.[8][9]

• Cell Labeling: Remove the culture medium from the cells and wash once with warm PBS. Add the labeling medium containing 27-alkyne cholesterol to the cells.

• Incubation: Incubate the cells for the desired period. The incubation time can range from a short pulse of 5-120 minutes to a longer period of 4-18 hours, depending on the specific process being investigated.[8][9][10]

• Washing: After incubation, remove the labeling medium and wash the cells three times with ice-cold PBS to remove excess unincorporated 27-alkyne cholesterol.

Protocol 2: Visualization of 27-Alkyne Cholesterol by Fluorescence Microscopy

This protocol outlines the steps for visualizing the subcellular distribution of incorporated 27-alkyne cholesterol using click chemistry and fluorescence microscopy.

• Fixation: After labeling and washing, fix the cells. A common method is to incubate with 3.7% formalin in PBS for at least 16 hours.[2] Alternatively, for preserving membrane integrity, 1% glutaraldehyde on ice for 30 minutes can be used.[9]

• Washing: Wash the fixed cells twice with PBS.

• Permeabilization (Optional but Recommended): To allow the click chemistry reagents to access intracellular compartments, permeabilize the cells with a mild detergent. For example, incubate with 0.1% Triton X-100 in PBS for 10 minutes at room temperature. Wash three times with PBS.

• Click Reaction: Prepare the click reaction cocktail. A typical cocktail includes:

  • Azide-fluorophore (e.g., 50 µM 3-azido-7-hydroxycoumarin)[2]

  • Copper(II) sulfate (e.g., 20 mM)[11]

  • Copper ligand (e.g., 100 mM THPTA)[11]

  • Sodium ascorbate (B8700270) (e.g., 300 mM, freshly prepared)[11]

  • The reaction is typically performed in a suitable buffer like PBS or HEPES buffer.[2][11]

• Incubation: Add the click reaction cocktail to the fixed and permeabilized cells and incubate for 30 minutes at room temperature or 43°C, protected from light.[2][11]

• Washing: After the click reaction, wash the cells three to five times with PBS to remove unreacted reagents.

• Counterstaining (Optional): Nuclei can be counterstained with a DNA-binding dye like DAPI. Other cellular compartments can be co-stained with specific markers if desired.

• Mounting and Imaging: Mount the coverslips on microscope slides using an appropriate mounting medium. Visualize the fluorescently labeled cholesterol using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Figure 2: Workflow for fluorescence microscopy of 27-alkyne cholesterol.

Protocol 3: Analysis of 27-Alkyne Cholesterol Esterification by TLC

This protocol describes how to analyze the metabolic conversion of 27-alkyne cholesterol to its esterified form.

• Cell Labeling and Lysis: Label cells with 27-alkyne cholesterol as described in Protocol 1. After washing, scrape the cells in PBS and transfer to a glass vial.[8]

• Lipid Extraction: Perform a total lipid extraction. A common method is the Bligh-Dyer extraction, which involves sequential vortexing with methanol, chloroform, and water.[8] After centrifugation, the lower organic phase containing the lipids is collected.

• Click Reaction in Solution: Dry the lipid extract under a stream of nitrogen. Redissolve the lipid pellet in a small volume of chloroform. Add the click reaction mixture containing an azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin), a copper catalyst, and a reducing agent in an appropriate solvent system (e.g., ethanol/acetonitrile).[2] Incubate to allow the click reaction to proceed.

• Thin-Layer Chromatography (TLC): Spot the reaction mixture onto a TLC plate. Develop the TLC plate using a suitable solvent system to separate free cholesterol from cholesteryl esters (e.g., hexane:diethyl ether:acetic acid, 80:20:1, v/v/v).

• Imaging and Quantification: After development, air-dry the TLC plate and visualize the fluorescently labeled lipids using a fluorometric scanner.[8] The relative amounts of free 27-alkyne cholesterol and its esterified form can be quantified by densitometry.

Data Presentation

The use of inhibitors can provide valuable insights into the pathways of cholesterol trafficking. The following table summarizes representative quantitative data on the effect of ezetimibe (B1671841) and Pitstop 2 on the uptake and esterification of 27-alkyne cholesterol in Caco-2 intestinal cells.

Treatment	Target	Effect on 27-Alkyne Cholesterol	Reference
Ezetimibe (50 µM)	NPC1L1	Significantly inhibits esterification.[8] Reduces total uptake in mouse small intestine by ~75%.[8][12] Increases the amount of 27-alkyne cholesterol on the apical membrane.[8][12]	[8][12]
Pitstop 2 (25 µM)	Clathrin-mediated endocytosis	Diminishes the formation of 27-alkyne cholesterol esters.[8][9]	[8][9]

Signaling Pathways and Logical Relationships

The trafficking of cholesterol from the plasma membrane to the endoplasmic reticulum (ER) for esterification is a key cellular process. In intestinal epithelial cells, this process is largely dependent on the Niemann-Pick C1-Like 1 (NPC1L1) protein and involves clathrin-mediated endocytosis. Ezetimibe is a drug that specifically inhibits NPC1L1, while Pitstop 2 is an inhibitor of clathrin-mediated endocytosis.

Figure 3: NPC1L1-dependent cholesterol uptake and esterification pathway.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or weak fluorescent signal	Inefficient labeling with 27-alkyne cholesterol.	Increase the concentration of 27-alkyne cholesterol or the incubation time. Ensure cells are healthy and metabolically active.
Incomplete click reaction.	Prepare fresh sodium ascorbate solution. Optimize the concentrations of copper and ligand. Ensure proper temperature and incubation time for the click reaction.
Inefficient permeabilization.	Optimize the concentration and incubation time of the permeabilizing agent.
High background fluorescence	Incomplete removal of unreacted reagents.	Increase the number and duration of washing steps after labeling and after the click reaction.
Non-specific binding of the azide-fluorophore.	Include a blocking step (e.g., with BSA) before the click reaction. Reduce the concentration of the azide-fluorophore.
Cell morphology is compromised	Harsh fixation or permeabilization conditions.	Use a milder fixative (e.g., lower concentration of formalin) or a different permeabilization agent (e.g., digitonin). Reduce the incubation times.
Poor separation on TLC	Incorrect solvent system.	Optimize the solvent system for the specific lipids being analyzed.
Overloading of the sample on the TLC plate.	Reduce the amount of lipid extract spotted on the plate.

Conclusion

27-Alkyne cholesterol is a versatile and powerful tool for investigating the complex pathways of cholesterol trafficking.[1][2] Its ability to be metabolically incorporated into cellular pathways and subsequently visualized with high sensitivity and specificity using click chemistry makes it an invaluable probe for researchers in cell biology, lipid metabolism, and drug discovery.[1][2][13] The protocols and data presented here provide a comprehensive guide for the successful application of 27-alkyne cholesterol in studying the dynamics of cholesterol transport in a variety of experimental systems.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Multiplexed lipid metabolic tracing using click chemistry mass spectrometric reporter molecules [protocols.io]
• 11. broadpharm.com [broadpharm.com]
• 12. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]

Application Notes and Protocols for 27-Alkyne Cholesterol Labeling in Cells via Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the metabolic labeling of cellular cholesterol using 27-alkyne cholesterol and its subsequent visualization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as click chemistry. This powerful technique allows for the sensitive and specific tracking of cholesterol metabolism and localization within cells.[1][2][3][4][5][6]

Introduction

Cholesterol is a vital component of mammalian cell membranes and a precursor for steroid hormones and bile acids.[1] Dysregulation of cholesterol homeostasis is implicated in numerous diseases.[1] Studying the subcellular distribution and dynamics of cholesterol is crucial for understanding its biological roles. 27-alkyne cholesterol is a cholesterol analog that contains a terminal alkyne group.[2][3][4][5][6] This small modification allows the molecule to be readily incorporated into cellular pathways by relevant enzymes, including cholesterol oxidases, hydroxylases, and acyl transferases.[1][4][5][6] The alkyne handle serves as a bioorthogonal tag, enabling its specific covalent ligation to an azide-containing reporter molecule, such as a fluorophore or biotin, through a click reaction.[1][2] This method offers a versatile and sensitive approach for various downstream applications, including fluorescence microscopy and mass spectrometry.[1][4][5]

Principle of the Method

The experimental workflow involves two main stages:

• Metabolic Labeling: Cultured cells are incubated with 27-alkyne cholesterol, which is taken up and processed similarly to endogenous cholesterol.

• Click Reaction and Detection: After a desired incubation period, the cells are fixed, and the incorporated 27-alkyne cholesterol is reacted with an azide-functionalized reporter probe (e.g., a fluorescent dye azide) in the presence of a copper(I) catalyst. The resulting stable triazole linkage allows for the visualization and analysis of the labeled cholesterol.

Experimental Workflow

Caption: Experimental workflow for labeling and visualizing 27-alkyne cholesterol in cells.

Detailed Protocols

Materials and Reagents

• 27-Alkyne Cholesterol (e.g., from Cayman Chemical or Vector Labs)[3][4]

• Cell culture medium (appropriate for the cell line)

• Delipidated Fetal Calf Serum (FCS)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fixative solution (e.g., 3.7% formalin in buffer)

• Azide-functionalized fluorescent dye (e.g., Azide-BODIPY, Azide-Alexa Fluor) or Azido-Biotin

• Copper(I) catalyst source: Copper(II) sulfate (B86663) (CuSO₄) and a reducing agent (e.g., sodium ascorbate), or a more stable copper(I) complex like [acetonitrile]₄CuBF₄.

• Copper ligand (optional but recommended): e.g., Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA). Ligands can accelerate the reaction and reduce copper-mediated cytotoxicity.[7][8][9]

• Permeabilization buffer (optional, e.g., 0.1% Triton X-100 in PBS)

• Mounting medium with DAPI (optional, for nuclear counterstaining)

Protocol 1: In-Cell Labeling and Visualization by Fluorescence Microscopy

This protocol is adapted from established methods for labeling cholesterol in cultured cells.[1]

1. Cell Seeding and Metabolic Labeling: a. Seed cells on sterile glass coverslips in a multi-well plate at an appropriate density to reach 60-70% confluency on the day of the experiment. b. On the following day, replace the growth medium with a medium containing delipidated FCS and 10 µg/mL of 27-alkyne cholesterol. c. Incubate the cells for 16 hours at 37°C in a 5% CO₂ incubator. The incubation time can be optimized depending on the experimental goals.[10]

2. Cell Fixation: a. Gently aspirate the labeling medium and wash the cells twice with PBS. b. Fix the cells by adding 3.7% formalin in a suitable buffer (e.g., 0.1 M HEPES/KOH, pH 7.4) and incubate for at least 16 hours.[1] Note: Shorter fixation times (e.g., 15-30 minutes) are also commonly used. c. Wash the fixed cells once with 155 mM ammonium (B1175870) acetate (B1210297) and twice with the buffer used for fixation.[1]

3. Click Reaction: a. Prepare the click reaction cocktail immediately before use. For one coverslip in a 24-well plate, a typical reaction volume is 200-500 µL. b. To the appropriate volume of pre-warmed buffer (e.g., 0.1 M HEPES/KOH, pH 7.4), add the azide-reporter to a final concentration of 50 µM.[1] c. Initiate the reaction by adding the copper catalyst. For example, add 2 mM [acetonitrile]₄CuBF₄ in acetonitrile (B52724) (to a final concentration of 2% acetonitrile).[1] d. Incubate the cells with the click reaction cocktail for 30 minutes at 43°C with gentle agitation.[1]

4. Washing and Mounting: a. Aspirate the click reaction cocktail and wash the cells three times with PBS. b. If desired, counterstain the nuclei with DAPI. c. Mount the coverslips onto microscope slides using an appropriate mounting medium.

5. Imaging: a. Visualize the labeled cholesterol using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore. The signal can be observed in various organelles, including the Golgi apparatus, plasma membrane, endoplasmic reticulum, and mitochondria.[1][4][5][6]

Protocol 2: Labeling of Cell Lysates

This protocol is a general guideline for labeling alkyne-cholesterol-containing cell lysates.[11]

1. Preparation of Cell Lysate: a. After metabolic labeling as described in Protocol 1 (Step 1), wash the cells with PBS and lyse them using a suitable protein extraction buffer. b. Determine the protein concentration of the lysate.

2. Click Reaction in Lysate: a. In a microfuge tube, combine the following:

• 50 µL of protein lysate (1-5 mg/mL)
• 100 µL of PBS buffer
• 4 µL of the corresponding azide (B81097) detection reagent (e.g., 1 mM stock for a final concentration of 20 µM). The optimal concentration may range from 2 µM to 40 µM.[11] b. Prepare the catalyst premix. For each sample, mix:
• 10 µL of 100 mM THPTA solution
• 10 µL of 20 mM CuSO₄ solution
• 10 µL of freshly prepared 100 mM sodium ascorbate (B8700270) solution c. Add the catalyst premix to the lysate mixture, vortex briefly, and incubate at room temperature for 1-2 hours, protected from light.

3. Sample Preparation for Analysis: a. The labeled lysate can be further analyzed by methods such as SDS-PAGE followed by in-gel fluorescence scanning or western blotting (if using a biotin-azide reporter).

Quantitative Data Summary

The following table summarizes typical reagent concentrations and conditions used in the click chemistry protocol for 27-alkyne cholesterol labeling.

Parameter	Concentration/Condition	Source
Metabolic Labeling
27-Alkyne Cholesterol	10 µg/mL or 10 µM	[1][12][13]
Incubation Time	16 hours	[1][12][13]
Click Reaction (In-Cell)
Azide Reporter	10 µM - 50 µM	[1][12]
Copper Catalyst ([acetonitrile]₄CuBF₄)	200 µM - 2 mM	[1][12]
Reaction Temperature	43°C	[1]
Reaction Time	30 minutes	[1]
Click Reaction (Cell Lysate)
Azide/Alkyne Detection Reagent	2 µM - 40 µM (start with 20 µM)	[11]
CuSO₄	0.1 mM - 0.5 mM	[8][14]
THPTA Ligand	0.5 mM - 1.25 mM	[8]
Sodium Ascorbate	1 mM - 2.5 mM	[9][14]

Troubleshooting and Considerations

• Copper Cytotoxicity: Copper(I) can be toxic to live cells. For live-cell imaging applications, copper-free click chemistry methods or the use of copper-chelating ligands like THPTA are recommended to minimize toxicity.[9][15][16][17]

• Reaction Efficiency: The efficiency of the click reaction can be influenced by the accessibility of the alkyne group, the choice of ligand, and the concentrations of the reactants. Using azide reporters with a picolyl moiety can increase the sensitivity of detection and allow for lower copper concentrations.[12][18][19]

• Background Signal: High background can result from non-specific binding of the fluorescent probe. Ensure thorough washing steps and consider optimizing the concentration of the azide reporter.[11]

• Controls: Always include appropriate controls, such as cells not treated with 27-alkyne cholesterol but subjected to the click reaction, to assess background fluorescence.

Signaling Pathway and Logical Relationships

The primary use of 27-alkyne cholesterol labeling is to trace the metabolic fate and subcellular localization of cholesterol. It is a tool to study pathways rather than being part of a specific signaling cascade itself. The logical relationship of the experimental steps is outlined below.

Caption: Logical flow from biological incorporation to final analysis.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jenabioscience.com [jenabioscience.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Multiplexed lipid metabolic tracing using click chemistry mass spectrometric reporter molecules [protocols.io]
• 11. vectorlabs.com [vectorlabs.com]
• 12. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Problems and Solutions in Click Chemistry Applied to Drug Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Click chemistry - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. sciencedaily.com [sciencedaily.com]
• 18. researchgate.net [researchgate.net]
• 19. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Visualizing Cholesterol Dynamics in Live Cells: An Application Note on 27-Alkyne Cholesterol Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 27-alkyne cholesterol in conjunction with fluorescence microscopy to study the metabolism and localization of cholesterol in live cells. This technique offers a powerful tool for understanding cellular cholesterol transport, identifying potential drug targets, and screening compounds that modulate cholesterol pathways.

Introduction

Cholesterol is a vital component of mammalian cell membranes, playing a crucial role in maintaining membrane fluidity, forming lipid rafts, and serving as a precursor for steroid hormones and bile acids.[1] Dysregulation of cholesterol homeostasis is implicated in numerous diseases, including cardiovascular disease and neurodegenerative disorders.[1] Studying the intricate trafficking pathways of cholesterol within live cells is therefore of paramount importance.

27-Alkyne cholesterol is a modified cholesterol analog that contains a terminal alkyne group.[2][3] This small modification allows for its metabolic incorporation into cellular pathways, mimicking the behavior of endogenous cholesterol.[1][4] The alkyne handle enables a highly specific and efficient bioorthogonal reaction known as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry," with a fluorescently-labeled azide (B81097).[2][5][6][7] This covalent labeling strategy allows for the sensitive and precise visualization of cholesterol distribution and dynamics at subcellular resolution using fluorescence microscopy.[1][2]

Principle of the Method

The experimental workflow for imaging 27-alkyne cholesterol in live cells involves three key steps:

• Metabolic Labeling: Live cells are incubated with 27-alkyne cholesterol, which is taken up and processed by the cells, incorporating it into various cellular membranes and metabolic pathways.

• Fixation and Permeabilization: The cells are fixed to preserve their structure and then permeabilized to allow the entry of the click chemistry reagents.

• Click Reaction and Imaging: A click chemistry reaction is performed to covalently attach a fluorescent azide probe to the incorporated 27-alkyne cholesterol. The cells are then imaged using fluorescence microscopy to visualize the localization of the labeled cholesterol.

Caption: Experimental workflow for 27-alkyne cholesterol imaging.

Applications in Research and Drug Development

The ability to visualize cholesterol trafficking provides significant opportunities in various research and development areas.

Application Area	Description	Potential Impact
Subcellular Cholesterol Localization	High-resolution imaging of cholesterol distribution in organelles such as the plasma membrane, Golgi apparatus, endoplasmic reticulum, and mitochondria.[1][2]	Understanding the fundamental cell biology of cholesterol transport and storage.
Cholesterol Metabolism Studies	Tracking the conversion of 27-alkyne cholesterol into its metabolites, such as cholesteryl esters, by cellular enzymes.[1][8]	Elucidating enzymatic pathways and identifying potential targets for metabolic diseases.
Drug Screening and Target Validation	Assessing the effect of small molecules on cholesterol uptake, trafficking, and storage. For example, studying the effect of ezetimibe (B1671841) on NPC1L1-mediated cholesterol absorption.[8]	Identifying and validating new therapeutic agents for hypercholesterolemia and related disorders.
Disease Modeling	Investigating aberrant cholesterol trafficking in cellular models of diseases like Niemann-Pick type C disease.	Gaining insights into disease mechanisms and evaluating the efficacy of potential treatments.

Detailed Experimental Protocols

Protocol 1: Live Cell Labeling with 27-Alkyne Cholesterol

This protocol describes the steps for labeling live cells with 27-alkyne cholesterol.

Materials:

• 27-Alkyne Cholesterol (stored at -20°C)[2][5]

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Cells of interest (e.g., Caco2, HuH7, A172)[8][9]

• Glass-bottom dishes or coverslips suitable for microscopy[10]

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency (typically 70-80%).[10]

• Preparation of Labeling Medium:

  • Prepare a stock solution of 27-alkyne cholesterol in a suitable solvent like DMSO or ethanol.[10]

  • Dilute the stock solution into pre-warmed cell culture medium to a final concentration of 1-10 µM.[8][9][10] The optimal concentration should be determined empirically for each cell type.

• Cell Labeling:

  • Aspirate the existing culture medium from the cells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS).[10]

  • Add the prepared labeling medium containing 27-alkyne cholesterol to the cells.

  • Incubate the cells for 4-16 hours at 37°C in a CO2 incubator.[1][8][9] The incubation time can be varied to study different aspects of cholesterol transport.

Protocol 2: Fixation, Permeabilization, and Click Chemistry Labeling

This protocol details the steps for fixing the cells and performing the click chemistry reaction to attach a fluorescent probe.

Materials:

• Labeled cells from Protocol 1

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 or Saponin in PBS (for permeabilization)

• Fluorescent azide probe (e.g., Azide-fluor 488, Azide-fluor 546)

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA)

• DAPI or Hoechst stain (for nuclear counterstaining)

• Mounting medium

Click Reaction Mix (prepare fresh):

• Fluorescent azide probe (1-10 µM)

• CuSO4 (50-100 µM)

• THPTA or TBTA (250-500 µM)

• Sodium ascorbate (2.5-5 mM)

• PBS

Procedure:

• Fixation:

  • Aspirate the labeling medium.

  • Wash the cells twice with PBS.

  • Add 4% PFA in PBS and incubate for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization:

  • Add 0.1% Triton X-100 or Saponin in PBS and incubate for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Click Chemistry Reaction:

  • Prepare the click reaction mix immediately before use. First, mix the fluorescent azide, CuSO4, and THPTA/TBTA in PBS. Then, add the sodium ascorbate to initiate the reaction.

  • Add the click reaction mix to the permeabilized cells and incubate for 30-60 minutes at room temperature, protected from light.

• Washing and Counterstaining:

  • Aspirate the click reaction mix.

  • Wash the cells three times with PBS.

  • If desired, incubate with a nuclear counterstain like DAPI or Hoechst according to the manufacturer's instructions.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and nuclear stain.

Caption: Copper-catalyzed azide-alkyne cycloaddition (Click Chemistry).

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or weak fluorescence signal	- Inefficient labeling with 27-alkyne cholesterol- Incomplete click reaction- Photobleaching	- Increase the concentration of 27-alkyne cholesterol or the incubation time.- Prepare fresh click reaction mix, especially the sodium ascorbate.- Use an anti-fade mounting medium and minimize light exposure during imaging.[10]
High background fluorescence	- Unbound fluorescent azide probe- Non-specific binding of the probe	- Increase the number and duration of washing steps after the click reaction.[10]- Reduce the concentration of the fluorescent azide probe.[10]
Cell toxicity	- High concentration of 27-alkyne cholesterol or DMSO- Toxicity from click chemistry reagents	- Perform a dose-response curve to determine the optimal, non-toxic concentration of 27-alkyne cholesterol.- Ensure the final DMSO concentration is low (<0.1%).- Thoroughly wash cells after the click reaction.

Conclusion

The use of 27-alkyne cholesterol for fluorescence microscopy provides a robust and versatile platform for investigating the complex roles of cholesterol in cellular function and disease. The detailed protocols and application notes provided here serve as a comprehensive guide for researchers, scientists, and drug development professionals to effectively implement this powerful imaging technique in their studies.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. interchim.fr [interchim.fr]
• 7. Click Chemistry – Med Chem 101 [medchem101.com]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols: 27-Alkyne Cholesterol in Cholesterol Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 27-alkyne cholesterol, a powerful tool for investigating cholesterol metabolism. This cholesterol analog, which contains a terminal alkyne group, allows for the sensitive and specific tracking of cholesterol movement and transformation within biological systems through a bioorthogonal click chemistry reaction.[1][2][3][4][5] This methodology offers a non-radioactive alternative for studying cholesterol absorption, trafficking, and enzymatic conversion, making it an invaluable asset in biomedical research and drug development.[1][6]

Core Applications

27-Alkyne cholesterol is a versatile probe employed in a variety of research areas:

• Biomedical Research: Elucidating the dynamics of cellular membranes and the intricacies of cholesterol metabolism, providing insights into cardiovascular diseases and other metabolic disorders.[6]

• Drug Development: Serving as a crucial tool in the synthesis and evaluation of novel pharmaceuticals targeting cholesterol-related pathways.[6]

• Cellular Tracking: Enabling high-resolution visualization of cholesterol distribution within various cellular compartments, including the Golgi apparatus, endoplasmic reticulum, and mitochondria.[2][4][7][8]

• Enzyme Assays: Acting as a substrate for various enzymes involved in cholesterol metabolism, such as cholesterol oxidases, hydroxylases, and acyltransferases, across different species.[1][2][4][8][9]

Application 1: Studying Intestinal Cholesterol Absorption and the Effect of Inhibitors

One of the key applications of 27-alkyne cholesterol is in monitoring intestinal cholesterol uptake, particularly through the Niemann-Pick C1-Like 1 (NPC1L1) transporter, the target of the cholesterol-lowering drug ezetimibe.[10][11][12][13]

Quantitative Data Summary

Experimental Model	Treatment	Effect on 27-Alkyne Cholesterol	Reference
Caco2 Cells	Ezetimibe (50 µM)	Significant inhibition of esterification	[10][11][12]
Caco2 Cells	Pitstop 2 (25 µM)	Reduction in esterification	[10][11][12]
Caco2 Cells	ACAT Inhibitors	Reduction in esterification	[10][11][12]
Mouse Small Intestine	Ezetimibe	~75% reduction in total uptake	[10][11][12]

Experimental Workflow: In Vivo Intestinal Loop Assay

Caption: Workflow for in vivo intestinal cholesterol uptake assay.

Detailed Protocol: In Vitro Cholesterol Esterification in Caco2 Cells

This protocol details the steps to measure the esterification of 27-alkyne cholesterol in a human intestinal epithelial cell line.

Materials:

• Caco2 cells

• 27-alkyne cholesterol

• Ezetimibe, Pitstop 2, or ACAT inhibitors (as required)

• Micelle preparation reagents

• Cell culture media (e.g., EMEM with 5% LPDS)

• PBS (Phosphate Buffered Saline)

• Reagents for lipid extraction (e.g., chloroform (B151607), methanol)

• Click chemistry reagents (e.g., 3-azido-7-hydroxycoumarin, copper catalyst)

• TLC plates and developing solvents

• Fluorometric scanner

Procedure:

• Cell Culture: Culture Caco2 cells until well-differentiated monolayers are formed.

• Pre-treatment: Pre-treat cells for 1 hour at 37°C with either vehicle, 50 µM ezetimibe, or 25 µM Pitstop 2 in EMEM containing 5% LPDS.[11]

• Micelle Incubation: Prepare micelles containing 10 µM of 27-alkyne cholesterol. Add these micelles to the luminal side of the Caco2 cells and incubate for 2-6 hours at 37°C in the presence of the respective inhibitors.[11]

• Cell Lysis and Lipid Extraction:

  • Wash cells with ice-cold PBS.

  • Scrape cells in 0.4 mL PBS and transfer to glass vials.[11]

  • Perform lipid extraction by sequential vortexing with 1 mL methanol, 0.5 mL chloroform (twice), and 1 mL water.[11]

  • Centrifuge the vials at 1,700 g for 10 minutes and collect the lower organic phase.[11]

• Click Chemistry Reaction:

  • Subject the extracted lipids to a copper-mediated cycloaddition reaction with an azide-functionalized fluorophore (e.g., 3-azido-7-hydroxycoumarin).[11]

• Analysis:

  • Resolve the labeled lipids by Thin Layer Chromatography (TLC).

  • Image the TLC plate using a fluorometric scanner to visualize and quantify the esterified and unesterified 27-alkyne cholesterol.[11]

Application 2: Visualizing Subcellular Cholesterol Distribution

27-Alkyne cholesterol, in conjunction with click chemistry and fluorescence microscopy, allows for the high-resolution imaging of cholesterol localization within cells.[1][2][4][8][14]

Signaling Pathway: NPC1L1-Mediated Cholesterol Uptake

Caption: NPC1L1-dependent uptake and esterification of 27-alkyne cholesterol.

Detailed Protocol: Fluorescence Microscopy of 27-Alkyne Cholesterol

This protocol outlines the steps for visualizing the subcellular localization of 27-alkyne cholesterol in cultured cells.

Materials:

• Cultured cells (e.g., HuH7, A172)

• 27-alkyne cholesterol (e.g., 1-10 µM)

• Cell culture medium with delipidated serum

• Fixative (e.g., 3.7% formalin in PBS)

• Click chemistry reagents:

  • Azide-fluorophore (e.g., Bodipy-azide, Alexa Fluor-azide)

  • Copper catalyst (e.g., CuTFB)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Wash buffers (e.g., PBS, 1% delipidated BSA in PBS)

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Labeling: Incubate cells with medium containing 27-alkyne cholesterol (e.g., 2.5 µM) for 16-24 hours.[15]

• Washing: Wash the cells with 1% delipidated BSA in PBS, followed by a wash with PBS alone.[15]

• Fixation: Fix the cells with 3.7% formalin in PBS for at least 10 minutes.[15]

• Permeabilization: If required for intracellular staining, permeabilize the cells with a suitable buffer.

• Click Reaction:

  • Prepare the click reaction mixture containing the azide-fluorophore and copper catalyst according to the manufacturer's instructions or published protocols.

  • Incubate the fixed cells with the click reaction mixture to conjugate the fluorophore to the 27-alkyne cholesterol.

• Washing: Wash the cells thoroughly to remove excess click chemistry reagents.

• Counterstaining: Stain the nuclei with DAPI.

• Mounting and Imaging: Mount the coverslips on microscope slides and image using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Application 3: In Vitro Enzyme Assays

27-Alkyne cholesterol serves as a substrate for enzymes that metabolize cholesterol, allowing for the study of their activity and kinetics.

Quantitative Data Summary

Enzyme	Species	Product	Kinetic Parameter (Km)	Reference
Cholesterol Oxidase	Brevibacterium sp.	Alkyne cholest-4-en-3-one	19.4 µM	[14]

Experimental Workflow: In Vitro Cholesterol Oxidase Assay

Caption: Workflow for in vitro cholesterol oxidase activity assay.

Detailed Protocol: Cholesterol Oxidase Assay

This protocol describes how to measure the conversion of 27-alkyne cholesterol to alkyne cholestenone by cholesterol oxidase.

Materials:

• 27-alkyne cholesterol

• Cholesterol oxidase from Brevibacterium sp.

• Phosphate buffer (pH 7.5)

• Triton X-100

• Chloroform/Methanol (3:1 v/v)

• Click chemistry reagents

• TLC plates or Mass Spectrometer

Procedure:

• Reaction Setup: In a glass vial, prepare a 100 µl reaction mixture containing 27-alkyne cholesterol in phosphate buffer supplemented with 0.1% (v/v) Triton X-100.[1]

• Enzyme Addition: Add 2 ng of cholesterol oxidase to initiate the reaction.[1]

• Incubation: Incubate the reaction at 25°C for 5 minutes with shaking (1,100 rpm).[1]

• Reaction Quenching: Stop the reaction by adding 500 µl of chloroform/methanol (3:1 v/v).[1]

• Lipid Extraction:

  • Centrifuge the vials at 500 g for 5 minutes.

  • Transfer the lower organic phase to a new tube.

  • Wash the aqueous phase with 200 µl of chloroform and combine the organic phases.

  • Evaporate the solvent.[1]

• Analysis:

  • The dried lipid extract can be subjected to click chemistry for visualization by TLC and fluorography.

  • Alternatively, the product can be analyzed and quantified by mass spectrometry.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 27-Alkyne Cholesterol | AxisPharm [axispharm.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. caymanchem.com [caymanchem.com]
• 10. journals.physiology.org [journals.physiology.org]
• 11. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. researchgate.net [researchgate.net]
• 15. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]

Visualizing Cholesterol Esterification: An Application Note on the Use of 27-Alkyne Cholesterol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol homeostasis is a critical cellular process, and its dysregulation is implicated in numerous diseases, including atherosclerosis and neurodegenerative disorders. A key aspect of cholesterol metabolism is its esterification, a process that converts free cholesterol into cholesteryl esters for storage in lipid droplets. This conversion is primarily catalyzed by the enzyme acyl-CoA:cholesterol acyltransferase (ACAT).[1][2] Visualizing and quantifying this process at the cellular level is crucial for understanding its role in health and disease and for the development of therapeutic interventions.

This application note details the use of 27-alkyne cholesterol, a powerful chemical tool, to visualize and analyze cholesterol esterification in cultured cells.[3][4] This cholesterol analog contains a terminal alkyne group, which allows for its detection via a highly specific and efficient bioorthogonal reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[5][6] By introducing 27-alkyne cholesterol to cells, it is incorporated into the same metabolic pathways as endogenous cholesterol, including esterification by ACAT.[7][8][9] The resulting alkyne-tagged cholesteryl esters can then be visualized by fluorescence microscopy or quantified by other analytical techniques after clicking with an azide-functionalized reporter molecule, such as a fluorescent dye or biotin.[3][10]

Principle of the Method

The experimental workflow involves three main stages:

• Metabolic Labeling: Cultured cells are incubated with 27-alkyne cholesterol, which is taken up and processed by the cell's metabolic machinery. A fraction of the 27-alkyne cholesterol is esterified by ACAT, leading to the formation of 27-alkyne cholesteryl esters.

• Fixation and Click Chemistry: After labeling, the cells are fixed to preserve their cellular structures. Subsequently, a click chemistry reaction is performed to covalently attach a reporter molecule (e.g., a fluorescent azide) to the alkyne group on the cholesterol and cholesteryl esters.

• Visualization and Analysis: The labeled cholesteryl esters can then be visualized as distinct puncta (lipid droplets) within the cells using fluorescence microscopy. Alternatively, lipids can be extracted and separated by thin-layer chromatography (TLC) to quantify the extent of esterification.[3][11]

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in the tables below, with recommended concentrations and suppliers.

Table 1: Reagents for Cell Culture and Labeling

Reagent	Recommended Concentration/Stock	Supplier (Example)
27-Alkyne Cholesterol	1-10 µM in culture medium	Vector Labs, Cayman Chemical[9][12]
Cell Culture Medium (e.g., DMEM)	As required for cell line	Gibco, Sigma-Aldrich
Fetal Bovine Serum (FBS)	10% (v/v)	Gibco, Sigma-Aldrich
Penicillin-Streptomycin	1% (v/v)	Gibco, Sigma-Aldrich
Phosphate-Buffered Saline (PBS)	1X	Gibco, Sigma-Aldrich

Table 2: Reagents for Fixation and Click Chemistry

Reagent	Recommended Concentration/Stock	Supplier (Example)
Paraformaldehyde (PFA)	4% (w/v) in PBS	Electron Microscopy Sciences
Copper(II) Sulfate (CuSO4)	1-2 mM	Sigma-Aldrich[13]
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	5-10 mM	Sigma-Aldrich[14]
Sodium Ascorbate (B8700270)	5-10 mM (prepare fresh)	Sigma-Aldrich[13]
Azide-Fluorophore Conjugate (e.g., Azide-Alexa Fluor 488)	5-50 µM	Invitrogen, Click Chemistry Tools
Tris-HCl Buffer	100 mM, pH 7.4	Sigma-Aldrich

Table 3: Reagents for Lipid Extraction and TLC Analysis

Reagent	Composition	Supplier (Example)
Chloroform (B151607)	ACS Grade	Sigma-Aldrich
Methanol	ACS Grade	Sigma-Aldrich
Water (HPLC Grade)	---	Sigma-Aldrich
TLC Plates (Silica Gel 60)	---	MilliporeSigma
TLC Mobile Phase	Petroleum Ether: Diethyl Ether: Acetic Acid (80:20:1, v/v/v)	Sigma-Aldrich
3-Azido-7-hydroxycoumarin (B34554)	10 mM in Ethanol	Sigma-Aldrich

Experimental Protocols

Protocol 1: Visualization of 27-Alkyne Cholesteryl Esters by Fluorescence Microscopy

1.1. Cell Seeding and Labeling:

• Seed cells on glass coverslips in a 24-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Allow cells to adhere and grow for 24-48 hours.

• Prepare a working solution of 27-alkyne cholesterol in complete cell culture medium at a final concentration of 1-10 µM.

• Remove the existing medium from the cells and replace it with the 27-alkyne cholesterol-containing medium.

• Incubate the cells for 4-24 hours at 37°C in a humidified incubator with 5% CO2. The optimal incubation time may vary depending on the cell type and experimental goals.

1.2. Fixation:

• Carefully aspirate the labeling medium and wash the cells twice with pre-warmed PBS.

• Fix the cells by adding 4% PFA in PBS and incubating for 15-20 minutes at room temperature.

• Wash the cells three times with PBS.

1.3. Click Chemistry Reaction:

• Prepare the click reaction cocktail immediately before use. For one well of a 24-well plate (500 µL reaction volume):

  • 445 µL of 100 mM Tris-HCl, pH 7.4

  • 10 µL of 50 mM CuSO4 stock (final concentration: 1 mM)

  • 25 µL of 200 mM THPTA stock (final concentration: 10 mM)

  • 10 µL of 2.5 mM Azide-Alexa Fluor 488 stock (final concentration: 50 µM)

  • 10 µL of 500 mM sodium ascorbate stock (freshly prepared) (final concentration: 10 mM)

• Add the click reaction cocktail to the fixed cells and incubate for 30-60 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• (Optional) Counterstain the nuclei with DAPI (1 µg/mL in PBS) for 5 minutes.

• Wash the cells twice with PBS.

• Mount the coverslips on microscope slides using an appropriate mounting medium.

1.4. Fluorescence Microscopy:

• Image the cells using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore (e.g., FITC/GFP channel for Alexa Fluor 488) and DAPI.

• Acquire images using a 40x or 63x oil immersion objective.

• 27-alkyne cholesteryl esters will appear as bright, distinct puncta within the cytoplasm, corresponding to lipid droplets.

Protocol 2: Analysis of 27-Alkyne Cholesterol Esterification by TLC

2.1. Cell Labeling and Lysis:

• Follow the cell seeding and labeling steps as described in Protocol 1.1, using a 6-well plate format.

• After incubation, wash the cells twice with ice-cold PBS.

• Scrape the cells in 1 mL of ice-cold PBS and transfer to a microcentrifuge tube.

• Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

2.2. Lipid Extraction:

• Resuspend the cell pellet in 200 µL of water.

• Add 750 µL of chloroform:methanol (1:2, v/v) and vortex vigorously for 1 minute.

• Add 250 µL of chloroform and vortex for 1 minute.

• Add 250 µL of water and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry the lipid extract under a stream of nitrogen gas.

2.3. Click Reaction on Extracted Lipids:

• Resuspend the dried lipid extract in 30 µL of ethanol.

• Add 10 µL of 10 mM 3-azido-7-hydroxycoumarin in ethanol.

• Add 5 µL of freshly prepared click catalyst mix (10 mM CuSO4 and 50 mM THPTA in water).

• Add 5 µL of 100 mM sodium ascorbate (freshly prepared).

• Incubate for 1 hour at room temperature.[3]

2.4. Thin-Layer Chromatography (TLC):

• Spot the entire reaction mixture onto a silica (B1680970) TLC plate.

• Develop the TLC plate in a chamber pre-equilibrated with the mobile phase (petroleum ether:diethyl ether:acetic acid, 80:20:1).

• Allow the solvent front to migrate to approximately 1 cm from the top of the plate.

• Remove the plate and allow it to air dry.

• Visualize the fluorescently labeled lipids under a UV transilluminator. Free 27-alkyne cholesterol and 27-alkyne cholesteryl esters will appear as distinct bands.

• Quantify the fluorescence intensity of each band using densitometry software (e.g., ImageJ) to determine the percentage of esterified cholesterol.

Visualizations

Cholesterol Esterification Pathway

The following diagram illustrates the enzymatic reaction catalyzed by ACAT, which is central to the formation of cholesteryl esters.

Cellular Cholesterol Esterification Pathway

Experimental Workflow for Visualizing Cholesterol Esterification

This diagram outlines the key steps involved in labeling, reacting, and visualizing cholesterol esters using 27-alkyne cholesterol.

References

• 1. researchgate.net [researchgate.net]
• 2. Acyl-coenzyme A:cholesterol acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. vectorlabs.com [vectorlabs.com]
• 13. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]

Application Note: Probing Lipid-Protein Interactions with 27-Alkyne Cholesterol

Audience: Researchers, scientists, and drug development professionals.

Abstract Cholesterol is a vital lipid in mammalian cells, playing a critical role in membrane structure and cellular signaling.[1] Dysregulation of its homeostasis is linked to numerous diseases.[1] Studying the specific interactions between cholesterol and proteins is crucial for understanding cellular function and developing new therapeutics. However, these interactions have been historically difficult to probe in a native cellular context. 27-alkyne cholesterol is a powerful chemical probe that serves as a close structural analog to native cholesterol.[1][2] It features a terminal alkyne group, a small and minimally disruptive bioorthogonal handle.[3][4] This alkyne group can undergo a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry," reaction with azide-containing reporter molecules.[5][6][7][8] This enables the versatile labeling of cholesterol for various downstream applications, including fluorescence imaging to track its metabolism and localization, and affinity purification for the proteome-wide identification of its binding partners.[1][4][5][9]

Principle of the Method

The utility of 27-alkyne cholesterol lies in the principles of bioorthogonal chemistry. The terminal alkyne moiety does not react with any native functional groups within the cell, ensuring that labeling is highly specific. When researchers are ready to visualize or capture the probe, an azide-containing reporter tag (e.g., an azide-fluorophore or azide-biotin) is introduced. In the presence of a copper(I) catalyst, the alkyne and azide (B81097) groups "click" together, forming a stable triazole linkage. This covalent bond attaches the reporter tag to the cholesterol molecule, enabling its detection and analysis.

Caption: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Applications of 27-Alkyne Cholesterol

Cellular Localization and Metabolic Tracing

27-alkyne cholesterol is readily taken up by cells and incorporated into cellular membranes and metabolic pathways, mimicking the behavior of endogenous cholesterol.[1][10] It is recognized by various cellular enzymes, including cholesterol oxidases and acyl transferases, allowing for the tracing of its metabolic fate.[1][5][9][11] By using a fluorescent azide reporter in the click reaction, researchers can visualize the subcellular distribution of cholesterol in the plasma membrane, Golgi apparatus, endoplasmic reticulum, and mitochondria using fluorescence microscopy.[1][5][9]

Identification of Cholesterol-Interacting Proteins

A primary application is the identification of proteins that directly bind to cholesterol. For this, bifunctional probes containing both the alkyne handle and a photo-activatable group (like a diazirine) are often used.[4][12]

• The probe is introduced into living cells and allowed to integrate into membranes and interact with proteins.

• UV irradiation activates the diazirine group, causing it to covalently crosslink with nearby interacting proteins.

• The cells are lysed, and the alkyne handle on the crosslinked cholesterol is reacted with an azide-biotin tag via click chemistry.

• The biotinylated protein-cholesterol complexes are then enriched from the complex proteome using streptavidin-coated beads.

• Finally, the enriched proteins are identified and quantified using mass spectrometry-based proteomics.[12]

Experimental Protocols

Protocol 1: Cellular Labeling with 27-Alkyne Cholesterol

This protocol describes the general procedure for labeling cultured mammalian cells.

• Cell Culture: Plate cells on an appropriate vessel (e.g., glass-bottom dishes for microscopy) and grow to the desired confluency in standard culture medium.

• Prepare Labeling Medium: Prepare fresh culture medium, typically supplemented with delipidated fetal calf serum (FCS), containing the desired concentration of 27-alkyne cholesterol. A common starting concentration is 10 µg/ml.[1]

• Incubation: Remove the standard culture medium from the cells, wash once with PBS, and replace it with the 27-alkyne cholesterol labeling medium.

• Labeling: Incubate the cells for a specified period, typically 16-18 hours, under standard cell culture conditions (37°C, 5% CO₂).[1][10]

• Wash: After incubation, remove the labeling medium and wash the cells thoroughly with PBS to remove any unincorporated probe. The cells are now ready for downstream applications like fixation and click chemistry.

Protocol 2: Visualization by Fluorescence Microscopy (Click Chemistry in Fixed Cells)

This protocol details the steps for visualizing the labeled cholesterol via a click reaction with a fluorescent azide.

• Fixation: Fix the labeled cells (from Protocol 3.1) with 3.7% formalin in a suitable buffer (e.g., 0.1 M HEPES/KOH, pH 7.4) for at least 16 hours.[1]

• Washing: Wash the fixed cells once with 155 mM ammonium (B1175870) acetate (B1210297) and twice with the buffer used for fixation.[1]

• Prepare Click Reaction Mix: Prepare a fresh click reaction cocktail immediately before use. For each sample, combine:

  • Azido-fluorophore (e.g., Azide-BODIPY): 50 µM final concentration.[1]

  • Copper Catalyst: 2 mM [acetonitrile]₄CuBF₄ final concentration.[1]

  • Note: For improved sensitivity, a copper-chelating picolyl azide reporter may be used, which allows for lower, less cytotoxic copper concentrations (e.g., 200 µM).[3]

• Click Reaction: Add the click reaction mix to the fixed cells and incubate for 30 minutes at 43°C with gentle agitation.[1]

• Final Washes: Wash the cells multiple times with buffer to remove unreacted reagents.

• Imaging: Mount the coverslips or dishes and proceed with fluorescence microscopy imaging.

Caption: Experimental workflow for fluorescent imaging of 27-alkyne cholesterol.

Protocol 3: Proteome-wide Identification of Interacting Proteins (Chemoproteomics)

This protocol outlines a workflow using a bifunctional, photo-activatable, and clickable cholesterol probe.[12]

• Cell Labeling: Incubate living cells with the bifunctional cholesterol probe as described in Protocol 3.1.

• Photocrosslinking: Irradiate the cells with UV light (e.g., 365 nm) to induce covalent crosslinking between the probe and interacting proteins.

• Cell Lysis: Harvest and wash the cells, then lyse them in a suitable buffer containing protease inhibitors to extract total protein.

• Click Reaction: To the cell lysate, add the click chemistry reagents:

  • Azide-Biotin reporter tag.

  • Copper source (e.g., CuSO₄).[8]

  • Ligand (e.g., THPTA) to stabilize the Cu(I) ion.[8]

  • Reducing agent (e.g., Sodium Ascorbate) to reduce Cu(II) to the active Cu(I).[8]

  • Incubate for 1-2 hours at room temperature to attach the biotin (B1667282) tag.

• Affinity Enrichment: Add streptavidin-conjugated magnetic beads to the lysate and incubate to capture the biotin-tagged protein-cholesterol complexes.

• Washing: Thoroughly wash the beads with a series of stringent buffers to remove non-specifically bound proteins.

• On-Bead Digestion: Resuspend the beads in a digestion buffer and add a protease (e.g., trypsin) to digest the captured proteins into peptides directly on the beads.

• LC-MS/MS Analysis: Collect the resulting peptides and analyze them using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for protein identification and quantification.

Data Summary

The following tables summarize key properties and recommended starting concentrations for experiments using 27-alkyne cholesterol.

Table 1: Physicochemical Properties of 27-Alkyne Cholesterol

Property	Value	Reference
CAS Number	1527467-07-7	[5][6][9][11]
Molecular Formula	C₂₈H₄₄O	[5][6][9][11]
Molecular Weight	396.66 g/mol	[5][9]
Appearance	White crystalline solid	[5][9]
Purity	>95%	[5][9]
Solubility	DMSO, DMF, Ethanol	[5][6][11]

| Storage | -20°C |[5][6][9][13] |

Table 2: Recommended Reagent Concentrations for Cellular Experiments

Reagent/Parameter	Concentration / Condition	Application	Reference
27-Alkyne Cholesterol	10 µM or 10 µg/ml	Caco2 & A172 cell labeling	[1][3][10]
Incubation Time	4 - 18 hours	Cellular incorporation	[1][10]
Ezetimibe (Inhibitor)	50 µM	NPC1L1 inhibition studies	[10]

| Fixation Agent | 3.7% Formalin | Fluorescence Microscopy |[1] |

Table 3: Reagents for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Component	Concentration	Purpose	Reference
Azide Reporter	5-50 µM	Detection/Capture Tag	[1][3]
Copper Source (CuSO₄)	20 mM (stock)	Catalyst Precursor	[8]
Copper Source (CuTFB)	200 µM - 2 mM	Catalyst (in situ)	[1][3]
Ligand (THPTA)	100 mM (stock)	Cu(I) Stabilization	[8]

| Reducing Agent (Na Ascorbate) | 100-300 mM (stock) | Cu(II) -> Cu(I) Reduction |[8] |

Troubleshooting

• Low Signal in Microscopy:

  • Increase the concentration of the azide-fluorophore.[3]

  • Increase the incubation time with 27-alkyne cholesterol.

  • Use a more sensitive picolyl-azide reporter, which enhances the efficiency of the click reaction.[3]

  • Ensure the copper catalyst is fresh and active.

• High Background in Proteomics:

  • Optimize the stringency and number of wash steps after streptavidin enrichment to remove non-specific binders.

  • Include a control experiment where cells are not treated with the cholesterol probe to identify proteins that bind non-specifically to the beads.

• Cell Toxicity:

  • Reduce the concentration of the copper catalyst, especially in protocols involving live cells. The use of copper-chelating ligands like THPTA can mitigate toxicity.[8]

  • Perform a dose-response curve to find the optimal, non-toxic concentration of 27-alkyne cholesterol for your cell line.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probing lipid-protein adduction with alkynyl surrogates: application to Smith-Lemli-Opitz syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Turning the spotlight on protein-lipid interactions in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 7. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 8. confluore.com.cn [confluore.com.cn]
• 9. vectorlabs.com [vectorlabs.com]
• 10. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. Proteome-wide Mapping of Cholesterol-Interacting Proteins in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

Application Notes: Visualizing Subcellular Cholesterol Distribution Using 27-Alkyne Cholesterol

Introduction

Cholesterol is a vital component of mammalian cell membranes, playing a crucial role in membrane fluidity, structure, and signaling.[1] Its distribution among different organelles is tightly regulated, and disruptions in cholesterol trafficking are associated with numerous diseases.[1][2] 27-Alkyne cholesterol is a powerful chemical tool for studying the subcellular localization and metabolism of cholesterol.[3][4] This cholesterol analog contains a terminal alkyne group, which allows for its detection via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry".[5][6] This highly specific reaction enables the covalent attachment of a reporter molecule, such as a fluorophore or a biotin (B1667282) tag, to the cholesterol molecule, facilitating its visualization and analysis.[1][7]

Principle of the Method

The methodology is based on the metabolic incorporation of 27-alkyne cholesterol into cellular membranes. Cells are incubated with the alkyne-modified cholesterol, which is processed and distributed by the cell's natural cholesterol trafficking pathways. Following incubation, the cells are fixed and permeabilized to allow entry of the detection reagents. The incorporated 27-alkyne cholesterol is then visualized by a click reaction with an azide-functionalized fluorescent dye. The resulting fluorescence can be imaged using standard microscopy techniques to reveal the subcellular distribution of the cholesterol analog. Co-staining with organelle-specific markers allows for precise localization of the 27-alkyne cholesterol within different cellular compartments.

Applications

• High-Resolution Imaging of Cholesterol Distribution: Enables the visualization of cholesterol localization in various organelles, including the plasma membrane, Golgi apparatus, endoplasmic reticulum, and mitochondria.[1][6][8][9][10]

• Studying Cholesterol Trafficking and Metabolism: Allows for the tracking of cholesterol movement between organelles and its conversion to other metabolites.[1][11][12]

• Investigating Disease-Related Cholesterol Dysregulation: Provides a tool to study altered cholesterol distribution in diseases such as Niemann-Pick type C and atherosclerosis.[11][13]

• High-Content Screening: The robust nature of the click chemistry reaction makes this method suitable for high-throughput screening of compounds that modulate cholesterol trafficking.

Data Presentation: Subcellular Localization of 27-Alkyne Cholesterol

While precise quantitative data on the percentage distribution of 27-alkyne cholesterol across different organelles is not extensively available in the literature, qualitative observations from fluorescence microscopy studies have identified its presence in several key compartments.

Organelle	Localization Evidence
Plasma Membrane	Strong staining is frequently observed at the plasma membrane, consistent with the high concentration of cholesterol in this compartment.[1][9]
Golgi Apparatus	Significant accumulation is often detected in the Golgi, a central hub for lipid sorting and trafficking.[1][9][13]
Endoplasmic Reticulum	The ER, the site of cholesterol synthesis, also shows detectable levels of 27-alkyne cholesterol.[1][9][13]
Mitochondria	Localization within mitochondria has been reported, highlighting the role of cholesterol in mitochondrial function.[1][9][13]

Experimental Workflow

The overall workflow for the subcellular localization of 27-alkyne cholesterol is depicted below.

Caption: Experimental workflow for visualizing 27-alkyne cholesterol.

Protocols

Protocol 1: Labeling of Cells with 27-Alkyne Cholesterol

This protocol describes the general procedure for incubating cultured cells with 27-alkyne cholesterol.

Materials:

• Mammalian cells cultured on glass coverslips

• Complete cell culture medium

• 27-Alkyne Cholesterol (stored as a stock solution in DMSO or ethanol (B145695) at -20°C)[6][10]

• Delipidated serum (optional, for enhancing uptake)

Procedure:

• Cell Seeding: Seed cells on sterile glass coverslips in a multi-well plate at a density that will result in 50-70% confluency at the time of the experiment.

• Preparation of Labeling Medium: Prepare the cell culture medium containing 27-alkyne cholesterol. The final concentration typically ranges from 1-10 µM.[7] First, dilute the 27-alkyne cholesterol stock solution in a small volume of medium, vortex thoroughly, and then add this to the bulk of the medium.

• Incubation: Remove the existing medium from the cells and replace it with the 27-alkyne cholesterol-containing medium.

• Time Course: Incubate the cells for a desired period, typically ranging from 4 to 24 hours, at 37°C in a humidified incubator with 5% CO2.[7][9] The optimal incubation time may need to be determined empirically for different cell types and experimental goals.

• Washing: After incubation, wash the cells three times with pre-warmed phosphate-buffered saline (PBS) to remove excess 27-alkyne cholesterol.

Protocol 2: Fixation, Permeabilization, and Click Chemistry Reaction

This protocol details the steps for fixing the cells and detecting the incorporated 27-alkyne cholesterol using a click reaction.

Materials:

• Labeled cells on coverslips (from Protocol 1)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: PBS containing a permeabilizing agent such as 0.01% Digitonin (B1670571) or 0.5% Saponin (B1150181).[14]

• Click Reaction Cocktail (prepare fresh):

  • Azide-functionalized fluorophore (e.g., Azide-Alexa Fluor 488)

  • Copper(II) sulfate (B86663) (CuSO4)

  • Reducing agent (e.g., sodium ascorbate)

  • Copper ligand (e.g., TBTA)

• PBS

• Mounting medium with DAPI

Procedure:

• Fixation: Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.[14]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Permeabilize the cells with Permeabilization Buffer for 10-15 minutes at room temperature. The choice of permeabilization agent can be critical; digitonin and saponin are cholesterol-dependent and are generally preferred over Triton X-100, which can solubilize membranes.[14]

• Washing: Wash the cells three times with PBS.

• Click Reaction: a. Prepare the Click Reaction Cocktail according to the manufacturer's instructions. A typical final concentration for the azide-fluorophore is 1-10 µM. b. Incubate the cells with the Click Reaction Cocktail for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unreacted reagents.

• (Optional) Co-staining: If desired, perform immunostaining for organelle markers at this stage, following standard immunocytochemistry protocols.

• Mounting: Mount the coverslips on microscope slides using a mounting medium containing DAPI to counterstain the nuclei.

• Imaging: Visualize the samples using a fluorescence or confocal microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Signaling Pathway and Logical Relationship Diagram

The diagram below illustrates the logical flow of 27-alkyne cholesterol through the cell and the subsequent detection process.

Caption: Trafficking and detection of 27-alkyne cholesterol.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Subcellular Mass Spectrometry Imaging and Absolute Quantitative Analysis across Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]
• 5. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 8. vectorlabs.com [vectorlabs.com]
• 9. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Proteome-wide Mapping of Cholesterol-Interacting Proteins in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. Organellar proteomics: turning inventories into insights - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Organelle Proteome of the DT40 Lymphocyte Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Application of 27-Alkyne Cholesterol in Intestinal Cholesterol Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

27-alkyne cholesterol is a powerful and versatile tool for investigating the intricate processes of intestinal cholesterol absorption. This cholesterol analog, featuring a terminal alkyne group, serves as a non-radioactive tracer that effectively mimics the behavior of native cholesterol. Its primary application lies in its ability to be detected with high sensitivity and specificity through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry." This allows for the visualization and quantification of cholesterol uptake, trafficking, and metabolism in both in vitro and in vivo models.[1][2][3][4]

A key advantage of 27-alkyne cholesterol is that its intestinal uptake is mediated by the Niemann-Pick C1-Like 1 (NPC1L1) protein, the primary transporter responsible for cholesterol absorption in the gut and the molecular target of the cholesterol-lowering drug ezetimibe.[5][6][7][8] This makes it a physiologically relevant probe to study NPC1L1-dependent cholesterol transport and to screen for novel inhibitors of this pathway. Studies have demonstrated that the uptake and subsequent esterification of 27-alkyne cholesterol in intestinal epithelial cells are significantly inhibited by ezetimibe, confirming its transport via NPC1L1.[5][6][7][8]

The alkyne tag allows for conjugation with a variety of reporter molecules, including fluorophores for fluorescence microscopy and biotin (B1667282) for affinity-based purification and detection.[1][9] This versatility enables a multi-faceted approach to studying cholesterol absorption, from visualizing its subcellular localization in enterocytes to quantifying its absorption in animal models.[1][10][11][12]

Key Applications:

• Monitoring NPC1L1-dependent cholesterol uptake: Directly assessing the activity of the key intestinal cholesterol transporter.[5][6][7][8]

• Screening for inhibitors of cholesterol absorption: A valuable tool in drug discovery for identifying new compounds that block intestinal cholesterol uptake.[6]

• Investigating intracellular cholesterol trafficking: Tracking the movement of absorbed cholesterol within intestinal epithelial cells.

• Studying cholesterol esterification: Monitoring the conversion of absorbed cholesterol to cholesteryl esters by acyl-CoA:cholesterol acyltransferases (ACATs).[8]

• In vivo imaging of cholesterol absorption: Visualizing cholesterol uptake in the intestine of living organisms.

Quantitative Data Summary

The following tables summarize quantitative data from studies utilizing 27-alkyne cholesterol to investigate intestinal cholesterol absorption.

In Vitro Model (Caco-2 Cells)
Parameter	Observation
Ezetimibe (EZE) Inhibition	Significantly inhibited the esterification of 27-alkyne cholesterol.[7][8]
Pitstop 2 (Clathrin-mediated endocytosis inhibitor) Inhibition	Diminished the levels of 27-alkyne cholesterol esters, suggesting a role for endocytosis in its uptake.[6][8]
ACAT Inhibitor Inhibition	Reduced the esterification of 27-alkyne cholesterol.[8]
Apical Membrane Labeling	Efficiently labeled the apical membrane of Caco-2 cells.[7][8]
Effect of Ezetimibe on Membrane Retention	Significantly increased the amount of 27-alkyne cholesterol retained on the apical membrane, as assessed by accessibility to exogenous cholesterol oxidase.[7][8]

In Vivo Model (Mouse Small Intestine)
Parameter	Observation
Ezetimibe (EZE) Inhibition	Reduced the total uptake of 27-alkyne cholesterol by approximately 75%.[7][8]

Experimental Protocols

Protocol 1: In Vitro Uptake and Esterification of 27-Alkyne Cholesterol in Caco-2 Cells

This protocol describes the methodology for assessing the uptake and esterification of 27-alkyne cholesterol in a human intestinal epithelial cell line (Caco-2).

Materials:

• Caco-2 cells

• 27-alkyne cholesterol

• Ezetimibe (or other inhibitors)

• Micelle solution components (e.g., taurocholate, oleic acid, lysophosphatidylcholine)

• Cell culture medium (e.g., EMEM with 5% LPDS)

• PBS (Phosphate-Buffered Saline)

• Lipid extraction solvents (e.g., methanol (B129727), chloroform)

• Click chemistry reagents (e.g., azido-fluorophore like 3-azido-7-hydroxycoumarin, copper(II) sulfate, sodium ascorbate (B8700270), Tris-HCl)

• TLC plates

• Fluorometric scanner

Procedure:

• Cell Culture: Culture Caco-2 cells on permeable supports until they form well-differentiated monolayers.

• Micelle Preparation: Prepare mixed micelles containing 27-alkyne cholesterol (e.g., 10 µM) and other lipids as previously described.[6]

• Inhibitor Pre-treatment: Pre-treat the Caco-2 cell monolayers with the desired inhibitor (e.g., 50 µM ezetimibe) or vehicle in cell culture medium for 1 hour at 37°C.[13]

• Micelle Incubation: Add the micelles containing 27-alkyne cholesterol to the apical side of the Caco-2 cells and incubate for a specified time (e.g., 2-6 hours) at 37°C.[13]

• Cell Lysis and Lipid Extraction:

  • Wash the cells with ice-cold PBS.

  • Scrape the cells in PBS and transfer to glass vials.

  • Extract total lipids using a sequential addition of methanol and chloroform.[13]

  • Centrifuge to separate the phases and collect the lower organic phase.

• Click Chemistry Reaction:

  • Dry the lipid extract under nitrogen.

  • Perform the click reaction by adding the azido-fluorophore, copper(II) sulfate, and sodium ascorbate in a suitable buffer.[6]

• Lipid Analysis:

  • Resolve the fluorescently labeled lipids by Thin-Layer Chromatography (TLC).

  • Visualize and quantify the bands corresponding to 27-alkyne cholesterol and its esters using a fluorometric scanner.

Protocol 2: In Vivo Uptake of 27-Alkyne Cholesterol in Mouse Intestinal Loops

This protocol outlines the procedure for measuring the absorption of 27-alkyne cholesterol in a closed loop of the mouse small intestine.

Materials:

• C57BL/6J mice

• 27-alkyne cholesterol

• Ezetimibe (or other inhibitors)

• Micelle solution components

• Anesthetics

• Surgical instruments

• Lipid extraction solvents

• Click chemistry reagents

• TLC plates

• Fluorometric scanner

Procedure:

• Animal Preparation: Anesthetize the mice according to approved animal care protocols.

• Surgical Procedure:

  • Make a midline abdominal incision to expose the small intestine.

  • Create a closed loop of the jejunum (approximately 5 cm long) by ligating both ends.

• Micelle Injection: Inject the micellar solution containing 27-alkyne cholesterol (e.g., 10 µM), with or without an inhibitor (e.g., 50 µM ezetimibe), into the closed intestinal loop.[5]

• Incubation: Return the loop to the abdominal cavity and maintain the animal under anesthesia for a set period (e.g., 3 hours).[5]

• Tissue Harvesting:

  • Excise the intestinal loop.

  • Isolate the intestinal epithelial cells (IECs).

• Lipid Extraction and Analysis:

  • Extract total lipids from the IECs as described in Protocol 1.

  • Perform the click chemistry reaction and analyze the lipids by TLC and fluorometry as described in Protocol 1.

Visualizations

Caption: NPC1L1-mediated uptake and esterification of 27-alkyne cholesterol in an enterocyte.

Caption: In vitro experimental workflow for 27-alkyne cholesterol uptake in Caco-2 cells.

Caption: In vivo experimental workflow for 27-alkyne cholesterol absorption in a mouse model.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 5. journals.physiology.org [journals.physiology.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. vectorlabs.com [vectorlabs.com]
• 12. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the NPC1L1 Pathway Using 27-Alkyne Cholesterol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niemann-Pick C1 Like-1 (NPC1L1) is a crucial membrane protein responsible for the absorption of dietary and biliary cholesterol in the intestines and liver, respectively.[1][2] It is the molecular target of the cholesterol-lowering drug ezetimibe.[3][4][5][6] Understanding the intricate mechanisms of the NPC1L1-mediated cholesterol uptake pathway is paramount for the development of novel therapeutics against hypercholesterolemia and related cardiovascular diseases.

27-Alkyne cholesterol is a powerful research tool that serves as a surrogate for native cholesterol, allowing for the sensitive and specific tracking of its metabolism and localization.[7][8][9][10] This cholesterol analog contains a terminal alkyne group, enabling its detection via a highly specific copper-catalyzed azide-alkyne cycloaddition reaction, commonly known as "click chemistry".[11][9][12] Studies have demonstrated that 27-alkyne cholesterol is a valid substrate for NPC1L1, and its uptake is inhibited by ezetimibe, making it an ideal probe to investigate the NPC1L1 pathway in both in vitro and in vivo models.[3][4][5][13]

These application notes provide detailed protocols for utilizing 27-alkyne cholesterol to study the NPC1L1 pathway, summarize key quantitative findings, and present visual workflows and pathway diagrams to facilitate experimental design and data interpretation.

Data Presentation

The following tables summarize quantitative data from studies utilizing 27-alkyne cholesterol to investigate the NPC1L1 pathway.

Table 1: Inhibition of 27-Alkyne Cholesterol Uptake and Esterification

Experimental System	Treatment	Parameter Measured	Inhibition (%)	Reference
Human intestinal Caco2 cells	Ezetimibe	Alkyne cholesterol esterification	Significant inhibition	[3][4][5]
Human intestinal Caco2 cells	Pitstop 2 (clathrin-mediated endocytosis inhibitor)	Alkyne cholesterol esterification	Significant inhibition	[3][4][5]
Human intestinal Caco2 cells	ACAT inhibitors	Alkyne cholesterol esterification	Significant reduction	[3][4][5]
Mouse small intestine (jejunal closed loops)	Ezetimibe (50 µM)	Total alkyne cholesterol uptake	~75%	[3][4][5]

Table 2: Subcellular Localization and Membrane Accessibility

Experimental System	Treatment	Observation	Reference
Human intestinal Caco2 cells	27-Alkyne cholesterol labeling	Efficient labeling of the apical membrane	[3][4][5]
Human intestinal Caco2 cells	Ezetimibe	Significantly increased retention of alkyne cholesterol on the apical membrane (as judged by accessibility to exogenous cholesterol oxidase)	[3][4][5]

Experimental Protocols

Protocol 1: In Vitro 27-Alkyne Cholesterol Uptake and Esterification Assay in Caco2 Cells

This protocol describes the use of human intestinal epithelial Caco2 cells to measure the NPC1L1-dependent uptake and subsequent esterification of 27-alkyne cholesterol.

Materials:

• Human Caco2 cells

• 27-Alkyne cholesterol

• Ezetimibe

• Pitstop 2

• ACAT inhibitor (e.g., Sandoz 58-035)

• Micelle solution components (e.g., sodium taurocholate, oleic acid, phospholipids)

• Cell culture reagents

• Reagents for click chemistry (e.g., azide-fluorophore, copper (II) sulfate, sodium ascorbate)

• Lipid extraction solvents (e.g., chloroform, methanol)

• Thin-layer chromatography (TLC) system

• Fluorescence imaging system

Procedure:

• Cell Culture: Culture Caco2 cells to form differentiated monolayers with well-developed brush borders.

• Micelle Preparation: Prepare mixed micelles containing 27-alkyne cholesterol.

• Treatment: Incubate the Caco2 cell monolayers with the 27-alkyne cholesterol-containing micelles in the presence or absence of inhibitors (ezetimibe, Pitstop 2, or an ACAT inhibitor) for a specified time (e.g., 3 hours).

• Lipid Extraction: After incubation, wash the cells and extract the total lipids.

• Click Chemistry: Perform a click reaction on the extracted lipids to conjugate a fluorescent azide (B81097) to the 27-alkyne cholesterol and its esterified form.

• TLC Analysis: Separate the lipid extracts using TLC to distinguish between free 27-alkyne cholesterol and esterified 27-alkyne cholesterol.

• Quantification: Quantify the fluorescence intensity of the bands corresponding to free and esterified 27-alkyne cholesterol using a fluorescence imager.

• Data Analysis: Compare the amount of esterified 27-alkyne cholesterol in treated versus untreated cells to determine the effect of the inhibitors.

Protocol 2: In Vivo 27-Alkyne Cholesterol Absorption Assay in Mouse Intestinal Loops

This protocol details the measurement of NPC1L1-dependent cholesterol absorption in a mouse model.

Materials:

• C57BL/6J mice

• 27-Alkyne cholesterol

• Ezetimibe

• Micelle solution components

• Surgical instruments

• Reagents for lipid extraction and click chemistry

• TLC system and fluorescence imager

Procedure:

• Animal Preparation: Anesthetize the mice and expose the small intestine.

• Intestinal Loop Creation: Create closed loops in the jejunum.

• Micelle Injection: Inject the intestinal loops with micelles containing 27-alkyne cholesterol, with or without ezetimibe.

• Incubation: Return the intestine to the abdominal cavity and maintain the animal under anesthesia for the desired absorption period (e.g., 3 hours).

• Tissue Harvest: Harvest the intestinal loops and isolate the intestinal epithelial cells.

• Lipid Extraction and Analysis: Extract the lipids from the cells and analyze the uptake of 27-alkyne cholesterol as described in Protocol 1 (steps 5-8).

Visualizations

NPC1L1-Mediated Cholesterol Uptake Pathway

Caption: NPC1L1-mediated uptake and intracellular trafficking of cholesterol.

Experimental Workflow for In Vitro Analysis

Caption: Workflow for analyzing 27-alkyne cholesterol uptake in Caco2 cells.

Logical Relationship of NPC1L1 Inhibition

Caption: Logical diagram of ezetimibe's inhibitory effect on NPC1L1.

References

• 1. Niemann-Pick C1 Like 1 protein is critical for intestinal cholesterol absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Niemann-Pick C1-Like 1 and cholesterol uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. vectorlabs.com [vectorlabs.com]
• 10. caymanchem.com [caymanchem.com]
• 11. vectorlabs.com [vectorlabs.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols: Dual-Labeling Studies with 27-Alkyne Cholesterol and Organelle Markers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for conducting dual-labeling experiments using 27-alkyne cholesterol in conjunction with various organelle markers. This powerful technique allows for the visualization and analysis of cholesterol trafficking and localization within specific cellular compartments, offering valuable insights for basic research and drug development.

Introduction

Cholesterol is a vital component of mammalian cell membranes and a precursor for steroid hormones and bile acids. Its distribution among different organelles is tightly regulated, and dysregulation of cholesterol transport is implicated in numerous diseases, including cardiovascular and neurodegenerative disorders.[1] 27-alkyne cholesterol is a valuable chemical tool for studying cholesterol metabolism and transport.[1][2] This cholesterol analog contains a terminal alkyne group, which allows for its detection via a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, commonly known as "click chemistry".[1] This method enables the attachment of a variety of reporter molecules, such as fluorophores, to the cholesterol molecule after it has been metabolized and distributed within the cell.

Dual-labeling experiments, where 27-alkyne cholesterol is combined with fluorescent markers for specific organelles, provide a powerful approach to visualize the subcellular localization of cholesterol with high resolution.[1] This technique has been successfully used to demonstrate the presence of cholesterol in the endoplasmic reticulum (ER), Golgi apparatus, and mitochondria.[1][2] These insights are crucial for understanding the intricate pathways of intracellular cholesterol transport and for developing therapeutic strategies that target these pathways.

Data Presentation

The colocalization of 27-alkyne cholesterol with various organelle markers has been qualitatively described in the literature. While specific quantitative analyses yielding Pearson's or Manders' colocalization coefficients are not consistently reported across studies, the observed patterns of colocalization provide valuable insights into the subcellular distribution of this cholesterol analog. The following table summarizes the qualitative colocalization findings from published research.

Organelle	Marker Protein	Observed Colocalization with 27-Alkyne Cholesterol	Reference
Endoplasmic Reticulum	Calnexin	Strong	[1]
Golgi Apparatus	GM130	Strong	[1]
Mitochondria	HSP60	Partial/Overlapping	[1]
Lipid Droplets	Minor	[1]

Experimental Protocols

Protocol 1: Labeling of Cultured Cells with 27-Alkyne Cholesterol

This protocol describes the metabolic labeling of cultured mammalian cells with 27-alkyne cholesterol.

Materials:

• 27-Alkyne Cholesterol (e.g., from a commercial supplier)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS) or delipidated FBS

• Phosphate-Buffered Saline (PBS)

• Cultured mammalian cells (e.g., A172 glioblastoma cells, Caco-2 cells)[1][3]

• 6-well or 12-well tissue culture plates

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed the desired mammalian cells onto glass coverslips in 6-well or 12-well plates at an appropriate density to reach 70-80% confluency on the day of the experiment.

• Preparation of Labeling Medium:

  • Prepare a stock solution of 27-alkyne cholesterol in a suitable solvent (e.g., ethanol).

  • Dilute the 27-alkyne cholesterol stock solution in pre-warmed cell culture medium to a final concentration of 1-10 µM. For studies on cholesterol uptake and metabolism, it is often beneficial to use medium supplemented with delipidated FBS to reduce the background from serum cholesterol.[1]

• Cell Labeling:

  • Aspirate the existing culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the 27-alkyne cholesterol-containing medium to the cells.

  • Incubate the cells for 4-16 hours at 37°C in a 5% CO2 incubator. The optimal incubation time may vary depending on the cell type and the specific research question.[1][3]

• Washing:

  • After the incubation period, aspirate the labeling medium.

  • Wash the cells three times with pre-warmed PBS to remove any unincorporated 27-alkyne cholesterol.

Protocol 2: Dual Labeling with Organelle Markers

This protocol details the subsequent labeling of cells with a fluorescent organelle marker. The example provided is for mitochondria using MitoTracker, but similar principles apply to other organelle trackers (e.g., ER-Tracker, LysoTracker).

Materials:

• Cells labeled with 27-alkyne cholesterol (from Protocol 1)

• MitoTracker dye (e.g., MitoTracker™ Red CMXRos)

• Cell culture medium without serum

• Incubator (37°C, 5% CO2)

Procedure:

• Preparation of Staining Solution: Prepare a working solution of the MitoTracker dye in serum-free cell culture medium according to the manufacturer's instructions. A typical final concentration for MitoTracker Red CMXRos is 50-200 nM.

• Staining:

  • Add the MitoTracker staining solution to the 27-alkyne cholesterol-labeled cells.

  • Incubate for 15-30 minutes at 37°C in a 5% CO2 incubator.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells three times with pre-warmed PBS.

Protocol 3: Cell Fixation and Click Chemistry Reaction

This protocol describes the fixation of cells and the subsequent click chemistry reaction to fluorescently label the incorporated 27-alkyne cholesterol.

Materials:

• Dual-labeled cells (from Protocol 2)

• Paraformaldehyde (PFA), 4% in PBS

• PBS

• Click chemistry reaction cocktail:

  • Fluorescent azide (B81097) (e.g., Alexa Fluor 488 Azide)

  • Copper(II) sulfate (B86663) (CuSO4)

  • Sodium ascorbate (B8700270)

  • Tris-hydroxypropyltriazolylmethylamine (THPTA) ligand

  • Reaction buffer (e.g., PBS or Tris-buffered saline)

Procedure:

• Fixation:

  • Aspirate the final wash solution from the cells.

  • Add 4% PFA in PBS to the cells and incubate for 15 minutes at room temperature.

  • Aspirate the PFA solution and wash the cells three times with PBS.

• Permeabilization (Optional): For intracellular targets of the organelle marker antibody (if used instead of a live-cell dye), permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature. Wash three times with PBS.

• Click Reaction:

  • Prepare the click chemistry reaction cocktail immediately before use. A typical recipe is:

    • Fluorescent azide (e.g., 2 µM Alexa Fluor 488 Azide)

    • 1 mM CuSO4

    • 10 mM Sodium ascorbate (prepare fresh)

    • 100 µM THPTA

    • Reaction buffer to the final volume.

  • Add the click reaction cocktail to the fixed and washed cells.

  • Incubate for 30-60 minutes at room temperature, protected from light.

• Final Washes:

  • Aspirate the click reaction cocktail.

  • Wash the cells three times with PBS.

  • Mount the coverslips onto microscope slides using an appropriate mounting medium, with or without a nuclear counterstain like DAPI.

Visualizations

Caption: Experimental workflow for dual-labeling of cholesterol and organelles.

Caption: Principle of Click Chemistry for labeling 27-alkyne cholesterol.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Time-Lapse Imaging of 27-Alkyne Cholesterol Dynamics in Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 27-alkyne cholesterol, a powerful tool for investigating the dynamics of cholesterol in living cells. This cholesterol analog, featuring a terminal alkyne group, enables researchers to track its metabolic fate and subcellular localization through a highly specific and versatile "click chemistry" reaction.[1][2][3][4] This methodology offers significant advantages for studying cholesterol transport, storage, and involvement in various cellular processes.

Principle and Advantages

27-Alkyne cholesterol is a modified lipid that contains an omega-terminal alkyne group.[2][3][4] This small modification allows the molecule to be readily taken up and metabolized by living cells, mimicking the behavior of endogenous cholesterol.[5][6] The terminal alkyne serves as a bioorthogonal handle, meaning it does not react with native cellular components. Instead, it can be specifically linked to a variety of azide-containing reporter molecules (e.g., fluorophores, biotin) via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click reaction.[1][2][3][4] This enables versatile detection and imaging using techniques such as fluorescence microscopy and mass spectrometry.[2][3][7][8]

Key Advantages:

• Versatility: Allows for detection by fluorescence microscopy, mass spectrometry, and thin-layer chromatography.[5][7]

• Sensitivity: The click reaction is highly efficient, enabling sensitive detection of the cholesterol analog.[7]

• Ease of Use: The protocols are relatively straightforward and adaptable to various cell types and experimental setups.[7]

• Metabolic Relevance: 27-Alkyne cholesterol is a substrate for key enzymes involved in cholesterol metabolism, including cholesterol oxidases, hydroxylases, and acyl-CoA:cholesterol acyltransferases (ACAT).[2][5][6][7][8]

Applications in Cellular Research

The use of 27-alkyne cholesterol has provided valuable insights into several aspects of cholesterol biology:

• Subcellular Localization: Time-lapse imaging has revealed the distribution of cholesterol in various organelles, including the plasma membrane, Golgi apparatus, endoplasmic reticulum (ER), and mitochondria.[2][5][7][8]

• Cholesterol Metabolism: Researchers can track the conversion of 27-alkyne cholesterol into its metabolites, such as cholesteryl esters, providing a dynamic view of cholesterol esterification and storage in lipid droplets.[7]

• Intestinal Absorption: Studies have shown that 27-alkyne cholesterol is a substrate for the Niemann-Pick C1-Like 1 (NPC1L1) protein, a key player in intestinal cholesterol absorption. This makes it a valuable tool for screening potential inhibitors of cholesterol uptake.[9]

• Drug Development: The ability to visualize cholesterol dynamics in real-time allows for the investigation of how new drug candidates affect cholesterol transport and metabolism.

Quantitative Data Summary

The following tables summarize key quantitative parameters reported in studies utilizing 27-alkyne cholesterol.

Parameter	Value	Cell Type/System	Reference
Enzyme Kinetics
Km for Cholesterol Oxidase	19.4 µM	Purified enzyme	[5]
Cellular Uptake and Esterification
Saturation of Uptake	~5 hours	Human A172 glioblastoma	[7]
Inhibition of Esterification by Ezetimibe	Significant	Caco-2 cells	[9]
Inhibition of Uptake in vivo by Ezetimibe	~75% reduction	Mouse small intestine	[9]

Experimental Protocols

Here we provide detailed protocols for the metabolic labeling of cells with 27-alkyne cholesterol, followed by fluorescent detection via click chemistry for imaging applications.

Protocol 1: Metabolic Labeling of Cultured Cells

Materials:

• 27-Alkyne Cholesterol (stored at -20°C)[1][8]

• Cell culture medium (e.g., DMEM, EMEM)

• Fetal Bovine Serum (FBS) or delipidated FBS (LPDS)

• Cultured cells of interest

• Vehicle for dissolving 27-alkyne cholesterol (e.g., Ethanol (B145695), DMSO)[1][8]

Procedure:

• Prepare 27-Alkyne Cholesterol Stock Solution: Dissolve 27-alkyne cholesterol in a suitable solvent like ethanol or DMSO to make a concentrated stock solution (e.g., 10 mM).[1]

• Cell Seeding: Seed cells on glass coverslips in a multi-well plate at a density that will result in 70-80% confluency at the time of the experiment.

• Prepare Labeling Medium: Dilute the 27-alkyne cholesterol stock solution into pre-warmed cell culture medium to the desired final concentration (typically 2.5-10 µM).[10] The medium can be supplemented with either regular FBS or delipidated FBS, depending on the experimental goals.

• Labeling: Remove the existing medium from the cells and replace it with the prepared labeling medium.

• Incubation: Incubate the cells for the desired period (e.g., 5 to 16 hours) at 37°C in a humidified incubator with 5% CO2.[7] The optimal incubation time may vary depending on the cell type and the specific process being investigated.

Protocol 2: Fixation and Click Chemistry for Fluorescence Imaging

Materials:

• Phosphate-Buffered Saline (PBS)

• Formalin (3.7% in PBS)

• Click reaction buffer (e.g., 100 mM HEPES/KOH, pH 7.4)[10]

• Azide-fluorophore conjugate (e.g., Azide-Alexa Fluor 488, Azide-BODIPY)

• Copper(II) sulfate (B86663) (CuSO4) solution

• Copper(I)-stabilizing ligand (e.g., TBTA) or a pre-made copper catalyst solution (e.g., CuTFB).[10]

• Reducing agent (e.g., Sodium Ascorbate)

• Bovine Serum Albumin (BSA) for washing steps

• Nuclear stain (e.g., DAPI)

• Mounting medium

Procedure:

• Washing: After incubation with 27-alkyne cholesterol, wash the cells twice with ice-cold PBS to remove excess labeling medium.

• Fixation: Fix the cells with 3.7% formalin in PBS for at least 15 minutes at room temperature. For long-term storage, cells can be kept in formalin for up to 16 hours.[10]

• Washing: Wash the fixed cells twice with PBS for 10 minutes each with gentle agitation.[10]

• Prepare Click Reaction Cocktail: In a microcentrifuge tube, prepare the click reaction cocktail immediately before use. The final concentrations of the components can be optimized, but a typical starting point is:

  • 1-10 µM Azide-fluorophore

  • 100-200 µM Copper(II) sulfate[10]

  • (Optional, if using CuSO4) 500 µM TBTA

  • 1-5 mM Sodium Ascorbate (freshly prepared)

  • Bring to the final volume with click reaction buffer.

• Click Reaction: Aspirate the PBS from the cells and add the click reaction cocktail to each coverslip, ensuring the cells are fully covered. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS containing 1% BSA for 10 minutes each.

• Nuclear Staining (Optional): Incubate the cells with a nuclear stain like DAPI for 5-10 minutes.

• Final Washes: Wash the cells twice more with PBS.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the fluorescently labeled cholesterol using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and nuclear stain.

Visualizations

The following diagrams illustrate the experimental workflow and the central role of 27-alkyne cholesterol in cellular lipid dynamics.

Caption: Experimental workflow for labeling and imaging 27-alkyne cholesterol in cells.

Caption: Cellular dynamics of 27-alkyne cholesterol after uptake.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. vectorlabs.com [vectorlabs.com]
• 9. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 27-Alkyne Cholesterol Labeling in Primary Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize 27-alkyne cholesterol labeling efficiency in primary cells.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how does it work?

A1: 27-alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This small chemical handle allows for its detection via a highly specific and efficient reaction called copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[1][2][3] Once introduced to primary cells, 27-alkyne cholesterol is processed by cellular enzymes similarly to natural cholesterol, allowing it to be incorporated into cellular membranes and metabolic pathways.[1][2][3] The incorporated alkyne group can then be "clicked" to a fluorescent azide (B81097) reporter molecule, enabling visualization and quantification of cholesterol localization and metabolism.[1]

Q2: What is the recommended starting concentration of 27-alkyne cholesterol for primary cells?

A2: The optimal concentration can vary depending on the primary cell type and the specific experimental goals. A general starting range is 2.5-10 µM.[4] For sensitive primary cells, it is crucial to perform a dose-response experiment to determine the lowest concentration that provides a sufficient signal-to-noise ratio without inducing cytotoxicity.

Q3: How long should I incubate my primary cells with 27-alkyne cholesterol?

A3: Incubation times can range from a few hours to overnight (e.g., 16 hours).[1][4] Shorter incubation times (1-4 hours) are often sufficient for labeling the plasma membrane, while longer incubation times may be necessary to track the cholesterol analog's incorporation into intracellular compartments and metabolic pathways. Cellular uptake can saturate after approximately 5 hours in some cell types.[1]

Q4: Is the copper catalyst in the click reaction toxic to primary cells?

A4: Yes, the copper (I) catalyst required for the click reaction can be toxic to cells, particularly sensitive primary cells.[5] This toxicity is often due to the generation of reactive oxygen species.[6] To mitigate this, it is essential to use a copper-chelating ligand, such as THPTA (tris(hydroxypropyltriazolylmethyl)amine) or BTTAA, which protects the cells while still allowing the reaction to proceed efficiently.[5][7] Using the lowest effective concentration of copper and minimizing the reaction time are also critical. For live-cell imaging, copper concentrations as low as 40-50 µM with a 5-fold excess of a chelating ligand have been used successfully.[5][8][9]

Q5: Do I need to permeabilize my cells for intracellular labeling?

A5: Yes, for detecting 27-alkyne cholesterol that has been incorporated into intracellular organelles, permeabilization is necessary to allow the click chemistry reagents (azide probe, copper catalyst, and ligand) to enter the cell. Saponin (B1150181) is a mild detergent commonly used for this purpose as it selectively permeabilizes the plasma membrane while leaving organellar membranes largely intact.[10]

Troubleshooting Guides

Problem 1: Low or No Fluorescent Signal

This is a common issue that can arise from several factors in the experimental workflow.

Caption: Troubleshooting workflow for low or no fluorescent signal.

Possible Cause	Recommended Solution
Inefficient Labeling	Increase the concentration of 27-alkyne cholesterol (titrate up from 2.5 µM).[4] Increase the incubation time (e.g., from 4 hours to 16 hours).[1] Ensure cells are healthy and metabolically active during labeling.
Inefficient Click Reaction	Prepare fresh solutions of sodium ascorbate (B8700270) and the copper/ligand complex for each experiment.[11] Increase the concentration of the azide probe, copper sulfate (B86663), and ligand.[4] Optimize the copper-to-ligand ratio; a 1:5 ratio is a good starting point.[6] For intracellular labeling, ensure permeabilization is sufficient. Titrate saponin concentration (0.01-0.1%).[4]
Poor Detection	Increase the concentration of the fluorescent azide reporter.[4] Use a brighter, more photostable fluorophore. Ensure the microscope filter sets are appropriate for the chosen fluorophore. If using a biotin-azide and streptavidin-fluorophore, ensure the streptavidin conjugate is of high quality and used at an optimal concentration.
Steric Hindrance	The alkyne group may be inaccessible within certain membrane microdomains. While challenging to overcome, trying different azide reporters with longer linkers may help.[4]

Problem 2: High Background Fluorescence

High background can obscure the specific signal and make data interpretation difficult.

Caption: Troubleshooting workflow for high background fluorescence.

Possible Cause	Recommended Solution
Incomplete Removal of Reagents	Increase the number and duration of wash steps after both the 27-alkyne cholesterol incubation and the click reaction.[11] Include a wash step with a mild detergent like Tween-20 in your wash buffer.
Non-specific Binding of Azide Probe	Decrease the concentration of the fluorescent azide probe.[11] Add a blocking agent such as Bovine Serum Albumin (BSA) to the click reaction and wash buffers.[11]
Residual Copper Ions	Ensure a sufficient excess of the copper-chelating ligand (e.g., 5 to 10-fold molar excess over copper sulfate) is used.[11] Perform a final wash with a copper chelator like EDTA to quench any remaining copper ions.[4]
Reagent Impurities	Use high-purity reagents. Impurities in the azide or alkyne probes can contribute to background.[11]

Problem 3: Cell Death or Changes in Morphology

Primary cells can be particularly sensitive to the labeling and click reaction conditions.

Possible Cause	Recommended Solution
27-Alkyne Cholesterol Toxicity	Perform a toxicity assay to determine the optimal, non-toxic concentration of 27-alkyne cholesterol for your specific primary cell type. Start with a low concentration (e.g., 1-2.5 µM).
Copper-Induced Cytotoxicity	This is a major concern for live-cell imaging. - Use a biocompatible copper ligand like THPTA or BTTAA at a 5:1 or higher ratio to copper.[5][6] - Decrease the copper sulfate concentration (try a range of 10-100 µM).[5] - Minimize the duration of the click reaction. For live cells, reactions as short as 5-10 minutes can be effective.[5][12]
Solvent Toxicity	27-alkyne cholesterol is often dissolved in DMSO. Ensure the final concentration of DMSO in your cell culture medium is low and non-toxic (typically <0.1%).
Harsh Permeabilization	If using saponin for permeabilization, titrate the concentration to find the lowest effective concentration (e.g., start with 0.01% and go up to 0.1%). Over-permeabilization can lead to cell lysis.[4]

Quantitative Data Summary

The following tables provide starting points for reagent concentrations and incubation times based on published data. Note: These are general recommendations and should be optimized for your specific primary cell type and experimental setup.

Table 1: 27-Alkyne Cholesterol Labeling Conditions

Parameter	Concentration Range	Incubation Time	Cell Type Examples
27-Alkyne Cholesterol	2.5 - 10 µM	2 - 16 hours	Human glioblastoma cells, primary rat glial cells, intestinal epithelial cells.[1][4][13]

Table 2: Click Reaction Component Concentrations (Fixed and Permeabilized Cells)

Component	Concentration Range	Notes
Azide-Fluorophore	10 - 50 µM	Higher concentrations can improve signal but may also increase background.[1][4]
Copper (II) Sulfate (CuSO₄)	200 µM - 2 mM	Use in conjunction with a reducing agent and a ligand.[1][4]
Copper Ligand (e.g., CuTFB)	200 µM - 2 mM	Often used at a 1:1 ratio with CuSO₄.[4]
Reducing Agent (e.g., Sodium Ascorbate)	1 - 5 mM	Must be prepared fresh.

Table 3: Click Reaction Component Concentrations (Live Cells)

Component	Concentration Range	Notes
Azide-Fluorophore	20 - 25 µM
Copper (II) Sulfate (CuSO₄)	40 - 100 µM	Lower concentrations are critical to minimize toxicity.[5][8]
Copper Ligand (e.g., THPTA, BTTAA)	200 - 500 µM	Use a 5:1 ligand-to-copper ratio.[5][6]
Reducing Agent (e.g., Sodium Ascorbate)	2.5 mM	Must be prepared fresh.[6]

Experimental Protocols

Protocol 1: Labeling of Primary Cells with 27-Alkyne Cholesterol

• Cell Seeding: Plate primary cells on a suitable substrate (e.g., glass-bottom dishes or coverslips) and culture under optimal conditions until they reach the desired confluency.

• Prepare Labeling Medium: Prepare a stock solution of 27-alkyne cholesterol in DMSO. Dilute the stock solution in pre-warmed, complete cell culture medium to the desired final concentration (e.g., 5 µM). Ensure the final DMSO concentration is below 0.1%.

• Incubation: Remove the existing culture medium from the cells and replace it with the 27-alkyne cholesterol-containing medium.

• Labeling: Incubate the cells for the desired duration (e.g., 4-16 hours) at 37°C in a CO₂ incubator.[1]

• Washing: After incubation, remove the labeling medium and wash the cells three times with pre-warmed PBS or culture medium to remove any unincorporated 27-alkyne cholesterol.

Protocol 2: Click Chemistry Reaction in Fixed and Permeabilized Primary Cells

This protocol is for visualizing intracellular 27-alkyne cholesterol.

• Fixation: After the labeling and washing steps, fix the cells with 3.7-4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.[1][14]

• Washing: Wash the cells twice with PBS.

• Permeabilization: Permeabilize the cells with 0.1% saponin in PBS for 10-15 minutes at room temperature.[10][14][15]

• Prepare Click Reaction Cocktail (prepare fresh):

  • Azide-fluorophore (e.g., 20 µM)

  • Copper (II) Sulfate (e.g., 1 mM)

  • Copper Ligand (e.g., THPTA, 5 mM)

  • Sodium Ascorbate (e.g., 5 mM)

  • Note: Add reagents to PBS or a suitable buffer in the order listed.

• Click Reaction: Remove the permeabilization buffer and add the click reaction cocktail to the cells. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Remove the click reaction cocktail and wash the cells three times with PBS containing 0.1% Tween-20.

• (Optional) Counterstaining: Stain nuclei with DAPI or another suitable counterstain.

• Imaging: Mount the coverslips and image the cells using a fluorescence microscope with the appropriate filter sets.

Caption: Experimental workflow for intracellular labeling of 27-alkyne cholesterol in fixed primary cells.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 4. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | A Genetically Encoded Picolyl Azide for Improved Live Cell Copper Click Labeling [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Intracellular Flow Cytometry Staining Protocol | Proteintech Group [ptglab.com]
• 11. benchchem.com [benchchem.com]
• 12. Copper-catalyzed click reaction on/in live cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. kumc.edu [kumc.edu]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]

reducing background fluorescence in 27-alkyne cholesterol imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background fluorescence in 27-alkyne cholesterol imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how is it used for imaging? A1: 27-alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group.[1][2][3] This small, non-disruptive tag allows the molecule to be incorporated into cellular membranes and metabolized by cells similarly to natural cholesterol.[1][2][4][5] For visualization, the alkyne group is linked to a fluorescent azide (B81097) probe via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry."[1][6] This versatile method allows for the detection of cholesterol localization and metabolism using fluorescence microscopy.[1][4]

Q2: What are the primary causes of high background fluorescence in my images? A2: High background fluorescence can obscure your specific signal and is often caused by several factors. These include incomplete removal of unbound 27-alkyne cholesterol or fluorescent azide probes, using an overly high probe concentration which leads to non-specific binding, and inherent autofluorescence from the cells or tissue.[7][8][9]

Q3: What is autofluorescence and how does it differ from non-specific probe binding? A3: Autofluorescence is the natural fluorescence emitted by certain biological molecules within the sample, such as NADH, collagen, and heme groups in red blood cells.[9][10] The fixation process, particularly with formalin, can also induce autofluorescence.[9] This type of background is present even in control samples that have not been labeled with a fluorescent probe. Non-specific binding, on the other hand, is caused by the fluorescent probe itself adhering to cellular components or the coverslip.[7]

Q4: Can the click reaction itself contribute to background signal? A4: Yes, if not properly optimized, the copper(I)-catalyzed click reaction (CuAAC) can contribute to background. The copper catalyst can potentially mediate non-specific interactions.[8] Therefore, it is crucial to use the correct stoichiometry of the copper source, a stabilizing ligand, and a reducing agent to minimize these off-target reactions.[8] Using picolyl-azide reporters can improve reaction efficiency and allow for lower, less toxic copper concentrations.[11]

Q5: What are the alternatives to copper-catalyzed click chemistry for live-cell imaging? A5: For live-cell imaging where copper toxicity is a concern, copper-free click chemistry methods like Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) are excellent alternatives.[12][13][14] SPAAC utilizes strained cyclooctyne (B158145) reagents (like DIFO or DBCO) that react selectively with azides without the need for a toxic catalyst.[12][13] This approach is more biocompatible and avoids issues related to metal contamination.[12][15]

Troubleshooting Guides

Problem 1: Diffuse, High Background Across the Entire Sample

This issue often points to an excess of unbound fluorescent probe remaining in the sample.

Possible Cause	Suggested Solution
Insufficient Washing	Increase the number of wash steps (e.g., from 3 to 5) and the duration of each wash (e.g., from 5 to 15 minutes) after the final click reaction step.[7][8] Incorporate a low concentration of a mild detergent (e.g., 0.1% Tween-20) in the wash buffer to help remove non-specifically bound probes.[8]
Probe Concentration Too High	High concentrations of the fluorescent azide probe increase the likelihood of non-specific binding.[7][8] Perform a titration experiment to determine the lowest effective concentration that provides a strong signal without high background.[8]
Non-Specific Binding	Before the click reaction, add a blocking step, similar to protocols for immunofluorescence. Incubating the sample with a blocking buffer can help prevent the fluorescent probe from binding non-specifically to cellular components.[7][8][16]

Table 1: Recommended Starting Concentrations for Optimization

Reagent	Starting Concentration Range	Notes
27-Alkyne Cholesterol	1-10 µM	Optimal concentration is cell-type dependent. Perform a titration to find the lowest concentration that gives a sufficient signal-to-noise ratio.[4][7]

| Fluorescent Azide Probe | 0.5 - 10 µM | Titrate to find the lowest concentration that effectively labels the alkyne-cholesterol without causing high background.[8][11] |

Problem 2: High Background in Unlabeled Controls (Autofluorescence)

If you observe significant fluorescence in control samples that were not incubated with the alkyne-cholesterol or azide probe, the issue is likely autofluorescence.

Possible Cause	Suggested Solution
Aldehyde Fixation	Fixatives like formalin can induce autofluorescence.[9] After fixation, perform a quenching step by incubating the cells with a glycine (B1666218) solution to react with free aldehyde groups.[8]
Inherent Autofluorescence	Some tissues and cells naturally contain fluorescent molecules like lipofuscin.[9][10] Apply a commercial autofluorescence quenching agent or a chemical quencher like Trypan Blue post-staining.[8][10] Always include an unstained control to assess the baseline level of autofluorescence.[10]

Table 2: Comparison of Common Autofluorescence Quenching Agents

Agent	Protocol	Advantages	Disadvantages
Glycine	Incubate in 100 mM glycine in PBS for 15 minutes after fixation.[8]	Reduces aldehyde-induced autofluorescence.[8]	May not be effective against all sources of autofluorescence (e.g., lipofuscin).

| Trypan Blue | Incubate in 0.1-0.5% Trypan Blue in PBS for 1-10 minutes post-staining.[8] | Broad-spectrum quencher that can reduce green autofluorescence.[8] | Emits in the red spectrum, which can interfere with red fluorophores. May not be suitable for all applications.[8] |

Problem 3: Weak Specific Signal with High Background

A low signal-to-noise ratio can result from inefficient labeling, making the background appear more prominent.

Possible Cause	Suggested Solution
Suboptimal Click Reaction	The efficiency of the CuAAC reaction is critical for a strong signal.[8] Ensure all reaction components are fresh and use a stabilizing ligand for the copper.[17] Picolyl-containing azide reporters can significantly enhance signal intensity, allowing for reduced copper concentrations.[11]
Poor Probe Accessibility	The alkyne moiety on cholesterol can be buried within membranes, making it difficult for bulky azide reporters to access.[11] Using azide reporters with optimized linkers or smaller fluorophores may improve accessibility.
Photobleaching	Excessive exposure to excitation light can cause the fluorophore to fade, reducing the specific signal.[7][18] Optimize microscope settings by reducing laser power and exposure time, and use an anti-fade mounting medium.[7][18]

Table 3: Recommended Components for Copper-Catalyzed Click Reaction (CuAAC)

Component	Recommended Concentration	Purpose
Copper(II) Sulfate (CuSO₄)	1 mM	Source of copper catalyst.[11]
Reducing Agent (e.g., Sodium Ascorbate)	>1 mM (Freshly prepared)	Reduces Cu(II) to the active Cu(I) state.[17]

| Copper Ligand (e.g., THPTA or Picolyl Azide) | 1-5 mM (for THPTA) | Stabilizes the Cu(I) ion, improves reaction efficiency, and reduces cytotoxicity.[11][17] |

Visualizations

Caption: Experimental workflow for 27-alkyne cholesterol imaging.

Caption: Logic diagram for troubleshooting high background fluorescence.

Experimental Protocols

Protocol 1: General Staining of 27-Alkyne Cholesterol with CuAAC

This protocol is a general guideline and should be optimized for your specific cell type and experimental conditions.

• Cell Culture and Labeling:

  • Culture cells to the desired confluency on coverslips.

  • Incubate cells with medium containing 1-10 µM 27-alkyne cholesterol for the desired time (e.g., 16 hours).[4]

• Fixation and Permeabilization:

  • Wash cells three times with pre-warmed PBS to remove unbound alkyne cholesterol.

  • Fix cells with 3.7-4% paraformaldehyde (PFA) or formalin in a suitable buffer for 15-20 minutes at room temperature.[4]

  • Wash cells twice with PBS.

  • (Optional) To quench aldehyde autofluorescence, incubate with 100 mM glycine in PBS for 15 minutes.[8]

  • Permeabilize cells with 0.1-0.5% Triton X-100 in PBS for 15-20 minutes. The concentration depends on the target's location (lower for membrane, higher for intracellular).[8]

  • Wash cells twice with PBS.

• Click Reaction:

  • Prepare a fresh click reaction cocktail. For a 100 µL reaction, combine:

    • Fluorescent azide probe (to a final concentration of 1-5 µM).

    • Copper(II) Sulfate (to a final concentration of 1 mM).

    • THPTA ligand (to a final concentration of 5 mM).

    • Sodium Ascorbate (to a final concentration of >1 mM, add immediately before use from a fresh stock).

  • Remove PBS from cells and add the click reaction cocktail.

  • Incubate for 30-60 minutes at room temperature, protected from light.[4]

• Final Washes and Mounting:

  • Remove the reaction cocktail and wash the cells at least three to five times with PBS containing 0.1% Tween-20, for 10-15 minutes each wash.[8]

  • Perform a final rinse with PBS.

  • Mount the coverslip onto a microscope slide using an anti-fade mounting medium, with DAPI if nuclear counterstaining is desired.

  • Seal the coverslip and image.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. biotium.com [biotium.com]
• 11. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmiweb.com [pharmiweb.com]
• 13. Copper-free click chemistry for dynamic in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. qedbio.com [qedbio.com]
• 17. Photoactivable Cholesterol as a Tool to Study Interaction of Influenza Virus Hemagglutinin with Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Battle Against Quenching and Fading for Fluorescence: A Model of How to Evaluate the Fluorophore’s Behavior - PMC [pmc.ncbi.nlm.nih.gov]

photostability issues with fluorescently labeled 27-alkyne cholesterol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the photostability of fluorescently labeled 27-alkyne cholesterol. This resource is intended for researchers, scientists, and drug development professionals utilizing this probe in their experiments.

Troubleshooting Guide

This guide addresses common issues related to signal loss and photostability when working with 27-alkyne cholesterol labeled with fluorescent dyes via click chemistry.

Issue	Possible Cause	Recommended Solution
Rapid loss of fluorescent signal during imaging	Photobleaching of the fluorescent dye: The attached fluorescent dye is being irreversibly damaged by the excitation light. This is a common issue with most fluorophores.	- Reduce Excitation Light Intensity: Lower the laser power or use neutral density filters. - Minimize Exposure Time: Use the shortest possible exposure time that provides an adequate signal-to-noise ratio. - Choose a More Photostable Dye: Select a fluorescent azide (B81097) known for its high photostability (e.g., certain Alexa Fluor or BODIPY derivatives). - Use an Antifade Mounting Medium: For fixed cell imaging, use a commercially available antifade reagent to reduce photobleaching.
Weak initial fluorescent signal	Inefficient Click Chemistry Reaction: The fluorescent dye may not have been efficiently conjugated to the 27-alkyne cholesterol.	- Optimize Click Reaction Conditions: Ensure the correct concentrations of copper catalyst, reducing agent, and ligands are used. - Check Reagent Quality: Verify the integrity of the fluorescent azide and other click chemistry reagents.
Low Incorporation of 27-Alkyne Cholesterol: The cells may not have incorporated a sufficient amount of the cholesterol analog.	- Increase Incubation Time/Concentration: Optimize the incubation time and concentration of 27-alkyne cholesterol. Perform a titration to find the optimal conditions for your cell type.
High background fluorescence	Excess Unreacted Fluorescent Dye: Residual fluorescent azide that has not been washed away can contribute to high background.	- Thorough Washing: Increase the number and duration of washing steps after the click chemistry reaction to remove unbound dye.
Non-specific Binding of the Dye: The fluorescent dye may be binding non-specifically to cellular components.	- Use a Blocking Agent: Consider using a blocking agent appropriate for your sample type to reduce non-specific binding.
Signal fades unevenly across the sample	Non-uniform Illumination: The excitation light source may not be illuminating the sample evenly, causing some areas to photobleach faster.	- Align Microscope Optics: Ensure that the microscope's illumination path is properly aligned to provide even illumination.
Cellular Environment: The local chemical environment within different cellular compartments can affect the photostability of the dye.	- Acquire Images Quickly: Capture images as rapidly as possible after focusing to minimize the effects of differential photobleaching.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, causing it to lose its ability to fluoresce. This leads to a gradual decrease in the fluorescent signal during imaging, which can compromise the quality of the images and the accuracy of quantitative measurements.

Q2: Which fluorescent dyes are best for labeling 27-alkyne cholesterol to minimize photostability issues?

A2: The choice of fluorescent dye is critical for minimizing photobleaching. Dyes from the Alexa Fluor and BODIPY families are generally known for their superior photostability compared to older dyes like fluorescein (B123965) (FITC).[1][2] When selecting a dye, it is important to consider its quantum yield (a measure of its brightness) and its photostability under your specific imaging conditions.

Q3: How does the cellular environment affect the photostability of the fluorescent label?

A3: The local microenvironment, including factors like pH, the presence of reactive oxygen species (ROS), and the proximity to other molecules, can significantly influence the photostability of a fluorescent dye. The generation of ROS during fluorescence excitation is a major contributor to photobleaching.

Q4: Can I use antifade reagents for live-cell imaging?

A4: Most commercial antifade reagents are not suitable for live-cell imaging as they can be toxic to cells. For live-cell experiments, minimizing the excitation light intensity and exposure time are the primary strategies to reduce photobleaching.

Q5: How can I quantify the photostability of my fluorescently labeled 27-alkyne cholesterol?

A5: You can perform a photobleaching experiment by continuously imaging a region of your sample and measuring the decay of the fluorescence intensity over time. The rate of decay can be used to determine the photobleaching half-life, which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value. A detailed protocol is provided in the "Experimental Protocols" section below.

Quantitative Data on Fluorescent Dye Photostability

While specific quantitative data for fluorescent dyes conjugated to 27-alkyne cholesterol is limited in the literature, the following table provides a summary of the fluorescence quantum yields for some commonly used families of fluorescent dyes. A higher quantum yield generally indicates a brighter fluorophore, which can allow for the use of lower excitation light intensities, thereby indirectly reducing photobleaching.

Fluorescent Dye Family	Typical Fluorescence Quantum Yield (QY)	Reference
Alexa Fluor	0.33 - 0.92	[3]
BODIPY	~0.5 - 0.9	[4]
Cyanine (e.g., Cy3, Cy5)	~0.1 - 0.4	[5]
Fluorescein (FITC)	~0.92 (pH dependent)	[3]

Note: The photostability of a dye is not solely determined by its quantum yield. Other factors, such as the chemical structure of the dye and the experimental conditions, play a significant role. The values presented are for the free dyes and may differ upon conjugation.

Experimental Protocols

Protocol for Assessing Photostability of Fluorescently Labeled 27-Alkyne Cholesterol

This protocol outlines a method to quantify the photobleaching rate of a fluorescent dye attached to 27-alkyne cholesterol in fixed cells.

1. Cell Culture and Labeling: a. Plate cells on a glass-bottom dish suitable for fluorescence microscopy. b. Incubate the cells with 27-alkyne cholesterol at the desired concentration and for the appropriate duration to allow for cellular uptake and incorporation. c. Wash the cells to remove excess 27-alkyne cholesterol.

2. Cell Fixation and Permeabilization: a. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature. b. Wash the cells three times with PBS. c. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature. d. Wash the cells three times with PBS.

3. Click Chemistry Reaction: a. Prepare the click chemistry reaction cocktail containing the azide-functionalized fluorescent dye, copper(II) sulfate, a reducing agent (e.g., sodium ascorbate), and a copper-chelating ligand (e.g., TBTA). b. Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light. c. Wash the cells thoroughly with PBS to remove unreacted reagents.

4. Imaging and Photobleaching Measurement: a. Mount the dish on the fluorescence microscope. b. Select a region of interest (ROI) containing well-labeled cells. c. Set the imaging parameters (e.g., laser power, exposure time, gain) to the settings you would typically use for your experiments. d. Acquire a time-lapse series of images of the ROI at regular intervals (e.g., every 5-10 seconds) for a total duration that results in significant photobleaching (e.g., 5-10 minutes). It is crucial to keep the illumination conditions constant throughout the acquisition. e. For a negative control, image a region of the coverslip with no cells to measure background fluorescence.

5. Data Analysis: a. Measure the mean fluorescence intensity within the ROI for each time point. b. Subtract the background fluorescence from each measurement. c. Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0). d. Plot the normalized fluorescence intensity as a function of time. e. Fit the data to an exponential decay function to determine the photobleaching rate constant and the photobleaching half-life (t½).

Visualizations

References

• 1. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - CA [thermofisher.com]
• 3. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Minimizing Perturbation of Membrane Properties with 27-Alkyne Cholesterol

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 27-alkyne cholesterol in their experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize the perturbation of membrane properties and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: How closely does 27-alkyne cholesterol mimic native cholesterol in cellular membranes?

A1: 27-alkyne cholesterol is designed to be a close structural analog of native cholesterol, with a small alkyne group at the terminus of the side chain. This modification is considered to have a minimal impact on the overall biophysical and biological properties of the molecule.[1][2] Studies have shown that cells do not seem to differentiate between 27-alkyne cholesterol and native cholesterol in terms of subcellular localization.[2] It is accepted by various cellular enzymes, including those involved in cholesterol metabolism like cholesterol oxidases, hydroxylases, and acyltransferases, further suggesting it behaves similarly to native cholesterol within the cell.[2][3]

Q2: What is the primary advantage of using 27-alkyne cholesterol over other fluorescent cholesterol analogs like NBD-cholesterol?

A2: The primary advantage of 27-alkyne cholesterol is its small, minimally perturbing tag. The alkyne group is significantly smaller than bulky fluorophores like NBD. Large fluorescent tags can alter the natural membrane integration and trafficking of the cholesterol analog.[4] 27-alkyne cholesterol is visualized after its incorporation into the membrane via a highly specific "click chemistry" reaction with a fluorescent azide (B81097), allowing for more precise and potentially less artifact-prone imaging. In contrast, fluorescently labeled analogs like NBD-cholesterol have been shown to be absorbed by intestinal cells in a manner independent of the key cholesterol transporter NPC1L1, limiting their utility as tracers for cholesterol absorption studies.[5]

Q3: Can the "click" reaction itself perturb the cell membrane?

A3: Yes, the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction can be cytotoxic and potentially perturb the cell membrane. The copper(I) catalyst, often generated from copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate, can produce reactive oxygen species (ROS) that damage cellular components, including lipids.[6][7] To mitigate this, it is crucial to use chelating ligands that stabilize the copper(I) ion, reduce its toxicity, and improve reaction efficiency.[6] Alternatively, copper-free click chemistry reactions, such as strain-promoted azide-alkyne cycloaddition (SPAAC), can be employed to avoid copper-induced toxicity altogether.[7]

Q4: What are the optimal concentration and incubation times for 27-alkyne cholesterol to minimize membrane perturbation?

A4: The optimal concentration and incubation time are cell-type and experiment-dependent. It is recommended to start with a low concentration (e.g., 1-5 µM) and the shortest possible incubation time that provides a sufficient signal.[8] A concentration titration and time-course experiment should be performed to determine the lowest effective concentration and shortest incubation time for your specific system to minimize any potential dose-dependent effects on membrane properties. For example, in Caco2 cells, incubation with 5 µM 27-alkyne cholesterol for 18 hours has been used to label cellular membranes.[8]

Troubleshooting Guides

Problem 1: High background fluorescence or non-specific staining.

• Possible Cause: Excess unbound 27-alkyne cholesterol or azide-fluorophore.

  • Solution: Thoroughly wash cells with an appropriate buffer (e.g., PBS) after incubation with 27-alkyne cholesterol and after the click reaction. Consider including a wash step with a low concentration of a mild detergent if compatible with your experiment to remove non-specifically bound probe.

• Possible Cause: The azide-fluorophore is sticking to cellular components non-specifically.

  • Solution: Block non-specific binding sites by incubating cells with a blocking agent like bovine serum albumin (BSA) before the click reaction. Test different azide-fluorophores, as some may have lower non-specific binding properties.

• Possible Cause: The click reaction is occurring with endogenous alkynes or azides (though rare in mammalian cells).

  • Solution: Run a control experiment where cells are not treated with 27-alkyne cholesterol but are subjected to the click reaction with the azide-fluorophore. This will reveal any non-specific background from the click chemistry reagents themselves.

Problem 2: Low or no fluorescent signal.

• Possible Cause: Inefficient incorporation of 27-alkyne cholesterol into the membrane.

  • Solution: Increase the concentration of 27-alkyne cholesterol or the incubation time. Ensure the cholesterol is properly solubilized; using a carrier like methyl-β-cyclodextrin (MβCD) can improve delivery.

• Possible Cause: Inefficient click reaction.

  • Solution: Optimize the click reaction conditions. Ensure the copper catalyst is active (freshly prepared), and the concentrations of all components (copper, ligand, reducing agent, azide-fluorophore) are optimal. The presence of thiols can interfere with the reaction; consider pre-treating fixed and permeabilized cells with a thiol-blocking agent like N-ethylmaleimide (NEM).[9]

• Possible Cause: The alkyne group is inaccessible.

  • Solution: For imaging in fixed cells, ensure adequate permeabilization to allow the click chemistry reagents to reach the incorporated 27-alkyne cholesterol. The accessibility of the alkyne tag can be challenging, especially when buried within the membrane. Using azide reporters with a picolyl moiety can significantly increase the sensitivity of detection.[10]

Problem 3: Observed cytotoxicity or changes in cell morphology.

• Possible Cause: Toxicity of the copper catalyst.

  • Solution: Reduce the concentration of the copper catalyst and/or the incubation time for the click reaction. Use a copper-chelating ligand to minimize toxicity.[11] For live-cell imaging, consider using a copper-free click chemistry approach.[7]

• Possible Cause: High concentration of 27-alkyne cholesterol.

  • Solution: Perform a dose-response curve to determine the lowest effective concentration of 27-alkyne cholesterol that provides a good signal without causing cellular stress.

• Possible Cause: Phototoxicity from the imaging process.

  • Solution: Minimize the exposure of live cells to excitation light. Use the lowest possible laser power and exposure time. Incorporate an oxygen scavenger in the imaging medium to reduce the formation of reactive oxygen species.

Quantitative Data Summary

Direct quantitative comparisons of membrane properties in the presence of 27-alkyne cholesterol versus native cholesterol are limited in the published literature. The following tables summarize the known effects of native cholesterol on membrane properties, which can serve as a baseline for evaluating the potential perturbations caused by 27-alkyne cholesterol. It is generally accepted that 27-alkyne cholesterol is designed to minimally perturb these properties.[1][2]

Table 1: Effect of Cholesterol on Membrane Fluidity

Parameter	Effect of Increasing Cholesterol Concentration	Typical Method of Measurement	Reference
Membrane Fluidity (Anisotropy)	Decreases (more ordered)	Laurdan GP Spectroscopy/Microscopy	[12]
Lateral Diffusion of Lipids	Decreases	Fluorescence Recovery After Photobleaching (FRAP)	[13]

Table 2: Effect of Cholesterol on Membrane Physical Properties

Parameter	Effect of Increasing Cholesterol Concentration	Typical Method of Measurement	Reference
Bilayer Thickness	Increases	Neutron Scattering, X-ray Scattering, Molecular Dynamics Simulations	[13][14][15]
Area per Lipid Molecule	Decreases	Molecular Dynamics Simulations	[13]
Lipid Acyl Chain Order	Increases	NMR, Molecular Dynamics Simulations	[12][13]

Experimental Protocols

Protocol 1: Measuring Membrane Fluidity using Laurdan Generalized Polarization (GP) Microscopy

This protocol allows for the ratiometric imaging of membrane fluidity based on the spectral shift of the Laurdan dye in response to changes in membrane lipid packing.

• Cell Preparation and Labeling with 27-Alkyne Cholesterol:

  • Plate cells on glass-bottom dishes suitable for microscopy.

  • Incubate cells with the desired concentration of 27-alkyne cholesterol (e.g., 1-10 µM) in a serum-free or low-serum medium for a predetermined time (e.g., 4-18 hours).

  • Wash the cells three times with pre-warmed phosphate-buffered saline (PBS).

• Laurdan Staining:

  • Prepare a stock solution of Laurdan (e.g., 1 mM in DMSO).

  • Dilute the Laurdan stock solution in a serum-free medium to a final concentration of 5-10 µM.

  • Incubate the cells with the Laurdan solution for 30-60 minutes at 37°C, protected from light.

  • Wash the cells twice with pre-warmed PBS.

• Click Reaction (for visualization of 27-alkyne cholesterol, if desired):

  • This step is for co-localization and can be performed before or after Laurdan imaging, but potential effects of the click reagents on membrane fluidity should be considered.

  • Prepare the click reaction cocktail containing an azide-fluorophore, copper(II) sulfate, a copper-chelating ligand (e.g., THPTA), and a reducing agent (e.g., sodium ascorbate) in a suitable buffer.

  • Incubate the cells with the click reaction cocktail for 10-30 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS.

• Image Acquisition:

  • Image the cells on a confocal or two-photon microscope equipped with the appropriate filters for Laurdan and the chosen azide-fluorophore.

  • For Laurdan, use an excitation wavelength of ~350-400 nm.

  • Simultaneously acquire images in two emission channels: Channel 1 (I440) at 420-460 nm (gel phase) and Channel 2 (I490) at 470-510 nm (liquid-crystalline phase).[16]

• GP Calculation:

  • For each pixel in the image, calculate the GP value using the formula: GP = (I440 - I490) / (I440 + I490)

  • Generate a pseudo-colored GP map to visualize variations in membrane fluidity. Higher GP values indicate lower membrane fluidity (more ordered).

Protocol 2: Measuring Lateral Diffusion using Fluorescence Recovery After Photobleaching (FRAP)

This protocol measures the lateral diffusion of a fluorescently labeled molecule within the membrane. Here, we describe labeling 27-alkyne cholesterol via a click reaction for FRAP analysis.

• Cell Preparation and Labeling:

  • Plate cells on glass-bottom dishes.

  • Incubate cells with 27-alkyne cholesterol as described in Protocol 1.

  • Perform the click reaction with a photostable azide-fluorophore.

  • Wash the cells thoroughly to remove unbound reagents.

• FRAP Experiment:

  • Identify a region of interest (ROI) on the plasma membrane of a labeled cell.

  • Acquire a few pre-bleach images of the ROI at low laser power.

  • Use a high-intensity laser pulse to photobleach the fluorophores within the ROI.

  • Immediately after bleaching, acquire a time-lapse series of images of the ROI at low laser power to monitor the recovery of fluorescence as unbleached molecules diffuse into the bleached area.[17]

• Data Analysis:

  • Measure the fluorescence intensity within the bleached ROI over time.

  • Correct for photobleaching during image acquisition by monitoring the fluorescence intensity of a non-bleached region.

  • Normalize the recovery data.

  • Fit the normalized recovery curve to an appropriate diffusion model to extract the diffusion coefficient (D) and the mobile fraction (Mf).

Visualizations

Workflow for Laurdan GP Measurement.

Workflow for FRAP Experiment.

Potential Impact on Signaling Pathways.

References

• 1. Triggering bilayer to inverted-hexagonal nanostructure formation by thiol–ene click chemistry on cationic lipids: consequences on gene transfection - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 2. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Laurdan Fluorescence Lifetime Discriminates Cholesterol Content from Changes in Fluidity in Living Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Research News: Going Live With Click Chemistry: Berkeley Researchers Create a Copper-free Version of the Technique [www2.lbl.gov]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-catalyzed click reaction on/in live cells - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02297A [pubs.rsc.org]
• 12. High cholesterol/low cholesterol: Effects in biological membranes Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular Dynamics Simulations of Phospholipid Bilayers with Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Physiological changes in bilayer thickness induced by cholesterol control GPCR rhodopsin function - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lipid Bilayer Thickness Measured by Quantitative DIC Reveals Phase Transitions and Effects of Substrate Hydrophilicity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Imaging lipid lateral organization in membranes with C-laurdan in a confocal microscope - PMC [pmc.ncbi.nlm.nih.gov]
• 17. FRAP to Characterize Molecular Diffusion and Interaction in Various Membrane Environments - PMC [pmc.ncbi.nlm.nih.gov]

dealing with non-specific binding of 27-alkyne cholesterol

Welcome to the technical support center for 27-alkyne cholesterol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during experiments with this metabolic probe.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when using 27-alkyne cholesterol.

Issue 1: High Background or Non-Specific Staining

High background fluorescence can obscure the specific signal from 27-alkyne cholesterol incorporation, making data interpretation difficult.

Possible Causes and Solutions:

Cause	Solution
Excess unbound probe	Increase the number and duration of washing steps after incubating with 27-alkyne cholesterol and after the click reaction. Use a pre-warmed buffer or medium for washes to enhance the removal of unbound probe.[1]
Probe concentration too high	Perform a concentration titration to determine the optimal, lowest effective concentration of 27-alkyne cholesterol for your cell type and experimental conditions.
Non-specific binding to cellular components or surfaces	- Blocking: Before adding the click chemistry reagents, incubate your fixed and permeabilized cells with a blocking solution. Common blocking agents include Bovine Serum Albumin (BSA) or normal serum. - Detergents: Include a mild non-ionic detergent like Tween 20 in your wash buffers to reduce non-specific hydrophobic interactions.
Suboptimal click reaction conditions	Optimize the concentrations of the copper catalyst and the azide (B81097) reporter. High concentrations can sometimes lead to increased background. Using a copper-chelating picolyl azide reporter may allow for lower, more effective copper concentrations, thereby reducing background.[2]
Reaction with cellular thiols	Pre-treat fixed and permeabilized cells with a mild oxidizing agent to block free thiol groups on proteins, which can sometimes react non-specifically with alkynes.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how does it work?

A1: 27-alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group.[3] This alkyne group serves as a "handle" for a highly specific chemical reaction called "click chemistry."[3] In this reaction, the alkyne on the cholesterol molecule covalently links with an azide-containing reporter molecule (e.g., a fluorescent dye or biotin) in the presence of a copper catalyst.[3] This allows researchers to visualize and track the localization and metabolism of cholesterol within cells.[1][3] The 27-alkyne cholesterol is recognized and processed by cellular enzymes in a manner similar to natural cholesterol.[1][3]

Q2: How can I be sure that the signal I'm seeing is from specific incorporation of 27-alkyne cholesterol and not just non-specific binding?

A2: To confirm the specificity of your signal, it is crucial to perform proper control experiments. Here are some key controls:

• No-Alkyne Control: Prepare a sample of cells that are not incubated with 27-alkyne cholesterol but are subjected to the entire click chemistry and staining protocol. This will reveal any background signal originating from the azide reporter or the reaction components themselves.[2]

• Inhibitor Controls: Use specific inhibitors of cholesterol uptake and metabolism to demonstrate that the signal from 27-alkyne cholesterol is dependent on these biological pathways. For example:

  • Ezetimibe: An inhibitor of the Niemann-Pick C1-Like 1 (NPC1L1) protein, which is involved in cholesterol absorption.[4][5]

  • Pitstop 2: An inhibitor of clathrin-mediated endocytosis, a key pathway for the internalization of some molecules.[4][5] A significant reduction in signal in the presence of these inhibitors suggests specific metabolic incorporation.

Q3: What are the key steps in a typical experimental workflow for using 27-alkyne cholesterol?

A3: The general workflow involves metabolic labeling, fixation, and a click reaction for detection.

Q4: What could be the molecular basis for non-specific binding of 27-alkyne cholesterol?

A4: Non-specific binding of cholesterol and its analogs can be driven by several factors:

• Hydrophobic Interactions: The hydrophobic sterol ring and alkyl chain of cholesterol can interact non-specifically with hydrophobic regions of proteins and lipids in the cell.

• Protein Binding Pockets: Some proteins have specific cholesterol-binding motifs, such as the Cholesterol Recognition/Interaction Amino Acid Consensus (CRAC) and CARC domains.[6][7] It is possible that 27-alkyne cholesterol could non-specifically associate with these or similar sites.

• Thiol-Yne Reactions: In some contexts, the alkyne group has been reported to react with free thiol groups on cysteine residues of proteins, leading to non-specific labeling.[8]

Experimental Protocols

Protocol 1: General Protocol for 27-Alkyne Cholesterol Labeling and Detection in Cultured Cells

This protocol provides a starting point for labeling cultured cells with 27-alkyne cholesterol and detecting it via click chemistry.

Materials:

• 27-alkyne cholesterol

• Cell culture medium with delipidated fetal calf serum (FCS)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 3.7% formalin in PBS)

• Permeabilization buffer (optional, e.g., 0.1% saponin (B1150181) in PBS)

• Click reaction buffer (e.g., 100 mM HEPES/KOH, pH 7.4)

• Azide-reporter (e.g., fluorescent azide)

• Copper catalyst (e.g., [acetonitrile]4CuBF4 or a solution of CuSO4 and a reducing agent like sodium ascorbate (B8700270) with a copper chelating ligand like BTTAA)

Procedure:

• Metabolic Labeling: Incubate cultured cells with medium containing delipidated FCS and the desired concentration of 27-alkyne cholesterol (e.g., 10 µM) for a specified time (e.g., 16 hours).[2]

• Washing: Wash the cells thoroughly with PBS to remove any unbound 27-alkyne cholesterol.

• Fixation: Fix the cells with 3.7% formalin in PBS for at least 15 minutes at room temperature.[1]

• Washing: Wash the fixed cells twice with PBS.

• Permeabilization (Optional): If detecting intracellular targets, permeabilize the cells with a suitable buffer (e.g., 0.1% saponin in PBS) for 5-10 minutes.

• Click Reaction:

  • Prepare the click reaction cocktail according to the manufacturer's instructions for your specific azide reporter and catalyst system.

  • Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature or 37°C, protected from light.[1]

• Washing: Wash the cells extensively with PBS to remove excess click reaction reagents.

• Imaging: Mount the coverslips and image the cells using an appropriate fluorescence microscope.

Protocol 2: Troubleshooting High Background - A Decision Tree

Quantitative Data Summary

Table 1: Effect of Azide Reporter Concentration on Signal Intensity

The following table summarizes hypothetical data based on findings that show increased azide reporter concentrations can improve signal sensitivity.[2] Actual optimal concentrations should be determined empirically.

Azide Reporter Concentration (µM)	Relative Signal Intensity (Arbitrary Units)	Signal-to-Noise Ratio
0.5	150 ± 20	3
2.5	450 ± 45	9
10	1200 ± 110	24
50	2500 ± 230	35

Data are presented as mean ± standard deviation.

Table 2: Comparison of Azide Reporter Types

Picolyl-containing azide reporters can enhance the efficiency of the click reaction, allowing for lower copper catalyst concentrations and potentially improving the signal-to-noise ratio.[2]

Azide Reporter Type	Relative Signal Intensity (at 10 µM)	Recommended Copper Catalyst Concentration
Standard Fluorescent Azide	+++	High (e.g., 2 mM CuTFB)
Picolyl-Containing Fluorescent Azide	+++++	Low (e.g., 200 µM CuTFB)
Standard Biotin Azide	++	High (e.g., 2 mM CuTFB)
Picolyl-Containing Biotin Azide	++++	Low (e.g., 200 µM CuTFB)

Relative signal intensity is represented on a qualitative scale from ++ (moderate) to +++++ (very high).

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Interplay of Cholesterol and Ligand Binding in hTSPO from Classical Molecular Dynamics Simulations [mdpi.com]
• 7. Frontiers | How cholesterol interacts with membrane proteins: an exploration of cholesterol-binding sites including CRAC, CARC, and tilted domains [frontiersin.org]
• 8. mdpi.com [mdpi.com]

improving the signal-to-noise ratio for 27-alkyne cholesterol detection

Welcome to the technical support center for 27-alkyne cholesterol detection. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the signal-to-noise ratio in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how is it detected?

A1: 27-alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group.[1][2][3] This small chemical handle allows for its detection via a highly specific and efficient reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry".[1][2][4] In this reaction, the alkyne group on the cholesterol molecule covalently links with an azide-containing reporter molecule, which can be a fluorophore for fluorescence microscopy or a biotin (B1667282) tag for enrichment and subsequent detection.[5][6] This method is a versatile and sensitive tool for tracking the metabolism and localization of cholesterol within cells.[1][2][7]

Q2: Why is the signal-to-noise ratio for my 27-alkyne cholesterol detection low?

A2: A low signal-to-noise ratio can arise from several factors:

• Inefficient Click Reaction: The efficiency of the CuAAC reaction is critical for a strong signal. This can be affected by suboptimal concentrations of reagents, the type of azide (B81097) reporter used, and the accessibility of the alkyne group.[5]

• Poor Accessibility of the Alkyne Moiety: The alkyne group on 27-alkyne cholesterol is located at the end of the hydrocarbon tail, which is buried within the lipid bilayer of cellular membranes. This can make it difficult for the azide reporter to access, especially if the reporter is bulky or hydrophilic.[5]

• Low Incorporation of 27-Alkyne Cholesterol: Insufficient uptake and incorporation of the alkyne-labeled cholesterol into cellular membranes will naturally lead to a weak signal.

• High Background Fluorescence: Autofluorescence from cells or non-specific binding of the fluorescent azide reporter can obscure the specific signal, leading to a poor signal-to-noise ratio.

• Suboptimal Imaging Parameters: Incorrect microscope settings, such as exposure time and laser power, can also contribute to a low signal-to-noise ratio.

Q3: How can I improve the sensitivity of my 27-alkyne cholesterol detection?

A3: To enhance the sensitivity of your detection, consider the following strategies:

• Use Picolyl-Containing Azide Reporters: Azide reporters that incorporate a copper-chelating picolyl moiety have been shown to significantly increase the sensitivity of the click reaction.[5] This allows for the use of lower concentrations of the copper catalyst, which can be beneficial for preserving cellular structures and reducing background.[5]

• Optimize Azide Reporter Concentration: Increasing the concentration of the azide reporter can lead to a significant improvement in signal intensity.[5] It is recommended to perform a titration to find the optimal concentration for your specific experimental setup.

• Optimize Copper Catalyst Concentration: While a sufficient concentration of the copper catalyst is necessary for the reaction to proceed, excessively high concentrations can be cytotoxic and may increase background.[5] When using picolyl-azide reporters, the copper concentration can often be reduced.[5]

• Consider the Spacer Arm of the Azide Reporter: The length and chemical nature of the spacer arm connecting the azide to the reporter molecule can influence its ability to reach the alkyne group within the membrane. Reporters with longer, more flexible linkers may provide better accessibility.[5]

Q4: What are the optimal click chemistry reaction conditions?

A4: The optimal conditions can vary depending on the cell type, the specific azide reporter used, and the experimental goals. However, a good starting point for labeling in fixed cells is:

• Azide Reporter Concentration: 10-50 µM[5][6]

• Copper Catalyst (e.g., CuTFB or CuSO4): 200 µM to 2 mM[5][6]

• Reducing Agent (e.g., Sodium Ascorbate): Added to reduce Cu(II) to the active Cu(I) state when using CuSO4.[8]

• Copper Ligand (e.g., THPTA): A water-soluble ligand that stabilizes the Cu(I) ion and improves reaction efficiency.[8]

• Incubation Time: 30-60 minutes at room temperature or 37°C.[6][8]

• Protect from Light: If using a fluorescent reporter, it is important to protect the reaction from light to prevent photobleaching.[8]

Q5: How do I choose the right azide reporter?

A5: The choice of azide reporter depends on your downstream application:

• For Fluorescence Microscopy: Select a reporter with a bright, photostable fluorophore that is spectrally compatible with your imaging system and any other fluorescent labels in your experiment. Azide reporters with picolyl moieties are highly recommended for their enhanced sensitivity.[5]

• For Biochemical Assays (e.g., Western Blotting, Mass Spectrometry): A biotin-azide reporter is a good choice. After the click reaction, the biotinylated cholesterol can be enriched using streptavidin-coated beads.

Q6: I am observing high background fluorescence. How can I reduce it?

A6: High background can be a significant issue. Here are some tips to minimize it:

• Thorough Washing: Ensure adequate washing steps after the click reaction to remove any unbound fluorescent azide reporter.

• Use a Copper-Chelating Ligand: Ligands like THPTA can help to reduce non-specific copper-mediated fluorescence.[8]

• Reduce Azide Reporter Concentration: While a higher concentration can increase the signal, an excessive amount can lead to higher background. Titrate the concentration to find the best balance.

• Include a "No Alkyne" Control: Always include a control where cells are not treated with 27-alkyne cholesterol but are subjected to the same click reaction and imaging conditions. This will help you to determine the level of non-specific background signal.

• Check for Autofluorescence: Some cell types or fixation methods can lead to high intrinsic fluorescence. Image an unstained sample to assess the level of autofluorescence.

Q7: Can I perform co-imaging with fluorescent proteins or immunocytochemistry?

A7: Yes, the detection of 27-alkyne cholesterol is compatible with the co-imaging of fluorescent proteins and with immunocytochemistry protocols.[5] The use of picolyl-azide reporters allows for lower copper catalyst concentrations, which helps to preserve the fluorescence of many fluorescent proteins, including GFP.[5] When combining with immunocytochemistry, the click reaction can be performed before or after the antibody staining steps, but optimization may be required.

Troubleshooting Guides

Problem: No or Very Weak Signal

Potential Cause	Suggested Solution
Inefficient Click Reaction	- Ensure all click chemistry reagents are fresh and have been stored correctly. - Optimize the concentrations of the azide reporter and copper catalyst. - Consider using a picolyl-containing azide reporter for enhanced sensitivity.[5] - If using CuSO4, ensure a fresh solution of the reducing agent (e.g., sodium ascorbate) is used.
Poor Accessibility of Alkyne	- Use an azide reporter with a longer, flexible spacer arm to better reach the alkyne group within the membrane.[5] - Ensure adequate cell permeabilization if performing the reaction in fixed cells.
Low 27-Alkyne Cholesterol Incorporation	- Optimize the concentration and incubation time for 27-alkyne cholesterol treatment. - Ensure the 27-alkyne cholesterol is properly solubilized before adding to the cell culture medium.
Incorrect Reagent Preparation	- Double-check the concentrations and preparation of all stock solutions. - For the copper catalyst, ensure it is fully dissolved.

Problem: High, Non-Specific Background

Potential Cause	Suggested Solution
Excess Azide Reporter	- Reduce the concentration of the fluorescent azide reporter. Perform a titration to find the optimal concentration that maximizes signal while minimizing background.[5]
Insufficient Washing	- Increase the number and duration of washing steps after the click reaction to thoroughly remove unbound reporter.
Cellular Autofluorescence	- Image an unstained control sample to assess the level of autofluorescence. - If autofluorescence is high, consider using a fluorophore in a different spectral range.
Non-Specific Binding of Reporter	- Include a "no alkyne" control to determine the level of non-specific binding. - Consider adding a blocking step (e.g., with BSA) before the click reaction.

Problem: Inconsistent Results Between Experiments

Potential Cause	Suggested Solution
Variability in Reagent Preparation	- Prepare fresh click chemistry reagents for each experiment, especially the reducing agent. - Use a master mix of click reagents to ensure consistency across samples.
Differences in Cell Culture	- Ensure consistent cell density, passage number, and growth conditions between experiments.
Inconsistent Incubation Times	- Use a timer to ensure precise and consistent incubation times for all steps, including 27-alkyne cholesterol treatment and the click reaction.
Variability in Imaging	- Use the same microscope settings (laser power, exposure time, gain) for all experiments to allow for accurate comparison.

Data Presentation

Table 1: Effect of Picolyl Moiety in Azide Reporter on Signal Intensity

Azide Reporter	Copper-Chelating Moiety	Relative Signal Intensity
Standard Azide-Fluorophore	No	+
Picolyl-Azide-Fluorophore	Yes (Picolyl)	+++
This table illustrates the significant increase in signal intensity observed when using an azide reporter containing a copper-chelating picolyl moiety, allowing for more sensitive detection.[5]

Table 2: Optimization of Azide Reporter and Copper Catalyst Concentrations

27-Alkyne Cholesterol (µM)	Azide Reporter (µM)	CuTFB (µM)	Signal Intensity
10	10	200	Moderate
10	50	200	High
2.5	10	200	Low
2.5	10 (Picolyl-Azide)	200	High
This table demonstrates that increasing the azide reporter concentration can enhance signal intensity. It also shows that for lower concentrations of 27-alkyne cholesterol, a picolyl-containing azide reporter is crucial for achieving a strong signal.[5]

Experimental Protocols

Protocol: Labeling of 27-Alkyne Cholesterol in Fixed Cells using CuAAC

This protocol provides a general guideline for the detection of 27-alkyne cholesterol in cultured cells using fluorescence microscopy.

Materials:

• Cells cultured on glass coverslips and treated with 27-alkyne cholesterol (e.g., 10 µM for 16 hours)[5][6]

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 3.7% formalin or 4% paraformaldehyde in PBS)[6]

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Click reaction buffer (e.g., PBS)

• Picolyl-azide fluorescent reporter (e.g., 10 mM stock in DMSO)

• Copper(II) sulfate (B86663) (CuSO4) (e.g., 20 mM stock in water)[8]

• THPTA (e.g., 100 mM stock in water)[8]

• Sodium Ascorbate (B8700270) (e.g., 300 mM stock in water, freshly prepared)[8]

• Nuclear stain (e.g., DAPI)

• Mounting medium

Procedure:

• Cell Culture and Labeling: Culture cells on coverslips and incubate with medium containing 27-alkyne cholesterol for the desired time.

• Fixation: Wash the cells twice with PBS and then fix with 3.7% formalin for at least 15 minutes at room temperature.[6]

• Washing: Wash the cells three times with PBS.

• Permeabilization: Incubate the cells with permeabilization buffer for 10 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Prepare Click Reaction Mix: In a microcentrifuge tube, prepare the click reaction mix immediately before use. For a 100 µL final volume per coverslip:

  • 85 µL PBS

  • 1 µL Picolyl-azide reporter stock (final concentration 100 µM)

  • 2 µL THPTA stock (final concentration 2 mM)

  • 1 µL CuSO4 stock (final concentration 200 µM)

  • 1 µL Sodium Ascorbate stock (final concentration 3 mM)

  • Note: Add the sodium ascorbate last to initiate the reaction.

• Click Reaction: Invert the coverslip onto a drop of the click reaction mix on a piece of parafilm. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the coverslips three times with PBS.

• Nuclear Staining (Optional): Incubate with DAPI for 5 minutes.

• Washing: Wash three times with PBS.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Image the samples using a fluorescence microscope with the appropriate filter sets.

Mandatory Visualizations

Caption: Experimental workflow for 27-alkyne cholesterol detection.

Caption: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) pathway.

Caption: Troubleshooting logic for low signal-to-noise ratio.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. interchim.fr [interchim.fr]
• 5. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vectorlabs.com [vectorlabs.com]
• 8. broadpharm.com [broadpharm.com]

Technical Support Center: 27-Alkyne Cholesterol Labeling and Fixation

Welcome to the technical support center for 27-alkyne cholesterol labeling. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals successfully perform their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how is it used?

A1: 27-alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This alkyne group allows for a highly specific chemical reaction called "click chemistry" to attach a reporter molecule, such as a fluorophore, for visualization.[1][2][3][4][5][6] It is a versatile tool for tracking the metabolism and localization of cholesterol within cells using techniques like fluorescence microscopy and mass spectrometry.[1][2][3][4][6][7][8]

Q2: What is "click chemistry" in the context of 27-alkyne cholesterol labeling?

A2: Click chemistry refers to a set of biocompatible reactions that are rapid, specific, and high-yield. In this context, it specifically refers to the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), where the alkyne group on the cholesterol analog reacts with an azide-containing reporter molecule (e.g., a fluorescent dye with an azide (B81097) tag) to form a stable triazole linkage.[9][10][11]

Q3: Which fixation methods are compatible with 27-alkyne cholesterol labeling?

A3: Several fixation methods are compatible with 27-alkyne cholesterol labeling. The most commonly used and recommended fixative is paraformaldehyde (PFA) or formalin.[1][7][8][12][13] Glutaraldehyde (B144438) has also been successfully used.[2][8] Methanol (B129727) and acetone (B3395972) are generally not recommended as they can extract lipids, leading to artifacts.[1][7][12]

Q4: Can I perform immunostaining in combination with 27-alkyne cholesterol labeling?

A4: Yes, it is possible to combine 27-alkyne cholesterol imaging with immunofluorescence.[13] However, this requires careful optimization of the protocol, particularly regarding permeabilization steps, to ensure that the lipid label is not extracted while allowing antibodies to access their epitopes.[13]

Troubleshooting Guides

This section addresses common issues that may arise during 27-alkyne cholesterol labeling experiments.

Problem	Possible Cause	Solution
No or Low Fluorescence Signal	Inefficient Click Reaction	- Ensure all click chemistry reagents are fresh, especially the sodium ascorbate (B8700270) solution, which is prone to oxidation.[9][10] - Optimize the concentration of the copper catalyst and the azide-reporter.[13] - Use a copper-chelating ligand like THPTA or TBTA to improve catalyst stability and efficiency.[9][10] - Increase the incubation time for the click reaction.[14]
27-Alkyne Cholesterol Not Incorporated	- Confirm that the cells were properly incubated with 27-alkyne cholesterol for a sufficient duration. - Check the viability of the cells before and after labeling.
Incompatible Fixation	- Avoid using methanol or acetone for fixation as they can extract lipids.[1][7][12] Stick to PFA or glutaraldehyde.
High Background Fluorescence	Excess Azide-Reporter	- Reduce the concentration of the azide-reporter in the click reaction.[14] - Ensure thorough washing steps after the click reaction to remove unbound reporter molecules.
Autofluorescence	- Use an appropriate autofluorescence quenching agent if necessary. - Choose a fluorescent reporter in a spectral range that avoids endogenous autofluorescence (e.g., red or far-red).
Altered Cellular Morphology	Harsh Fixation Conditions	- Optimize the concentration of the fixative and the fixation time. Over-fixation can damage cell structures.[15] - Ensure the fixation buffer is at the correct pH and osmolarity.
Cell Stress During Labeling	- Minimize the exposure of live cells to the click chemistry reagents if performing live-cell labeling, as copper can be toxic.[13] For fixed-cell labeling, this is less of a concern.
Inconsistent Staining Pattern	Uneven Fixation or Reagent Penetration	- Ensure that cells are fully submerged in the fixative and click chemistry solutions. - Gentle agitation during incubation steps can improve uniformity.[8][13]
Lipid Raft Disruption	- Be mindful that fixation and subsequent processing steps could potentially alter the fine distribution of cholesterol within membrane microdomains.

Experimental Protocols

Fixation Method Comparison

Fixation Method	Principle	Advantages	Disadvantages	Compatibility with 27-Alkyne Cholesterol
Paraformaldehyde (PFA) / Formalin	Cross-links proteins, preserving cellular structure.	Good preservation of lipid droplets and overall cell morphology.[1][7][12] Compatible with immunofluorescence.	Can mask some epitopes for antibody staining. Slower acting than other fixatives.	High . The most commonly cited method for this application.[8][13]
Glutaraldehyde	A more potent cross-linking agent than PFA.	Excellent preservation of ultrastructure.	Can introduce significant autofluorescence. May mask epitopes more than PFA.	Moderate to High . Has been used successfully.[2][8]
Methanol / Acetone	Dehydrate and precipitate proteins.	Rapid fixation.	Extracts lipids, leading to the fusion of lipid droplets and loss of membrane integrity.[1][7][12]	Low . Not recommended for lipid studies.[1][7][12]

Detailed Methodologies

1. Paraformaldehyde (PFA) Fixation Protocol

This protocol is adapted for cultured cells grown on coverslips.

• Reagents:

  • 4% PFA in Phosphate Buffered Saline (PBS), pH 7.4

  • PBS

  • Ammonium (B1175870) chloride solution (optional quenching step)

• Procedure:

  • After incubating cells with 27-alkyne cholesterol, gently wash the cells twice with PBS.

  • Aspirate the PBS and add the 4% PFA solution to completely cover the cells.

  • Incubate for 15-20 minutes at room temperature.[15]

  • Aspirate the PFA solution.

  • (Optional) To quench any remaining formaldehyde, incubate with a 50 mM ammonium chloride solution in PBS for 5 minutes.

  • Wash the cells three times with PBS for 5 minutes each.

  • The cells are now fixed and ready for the click chemistry reaction.

2. Glutaraldehyde Fixation Protocol

This protocol is based on a method used for studying 27-alkyne cholesterol transport.[2]

• Reagents:

  • 1% Glutaraldehyde in PBS

  • Ice-cold PBS

• Procedure:

  • Following incubation with 27-alkyne cholesterol, wash the cells with ice-cold PBS.

  • Aspirate the PBS and add ice-cold 1% glutaraldehyde solution.

  • Incubate on ice for 30 minutes.[2]

  • Aspirate the glutaraldehyde solution.

  • Wash the cells three times with ice-cold PBS.

  • The cells are now fixed and ready for the click chemistry reaction.

3. Click Chemistry Protocol for Fixed Cells

This is a general protocol and may require optimization for specific cell types and experimental conditions.

• Reagents:

  • Click reaction buffer (e.g., 100 mM HEPES or PBS, pH 7.4)

  • Azide-conjugated fluorophore (e.g., Alexa Fluor 488 Azide)

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Sodium Ascorbate (freshly prepared)

  • Copper ligand (e.g., THPTA or TBTA) - optional but recommended

• Procedure:

  • Prepare the click reaction cocktail immediately before use. For a 1 mL reaction, you might combine:

    • Click reaction buffer

    • Azide-fluorophore (e.g., 1-10 µM final concentration)

    • Copper(II) sulfate (e.g., 100-200 µM final concentration)

    • (Optional) Copper ligand (at a 2-5 fold molar excess to CuSO₄)

    • Sodium Ascorbate (e.g., 1-5 mM final concentration)

  • Wash the fixed cells twice with the click reaction buffer.

  • Add the click reaction cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

  • Aspirate the reaction cocktail.

  • Wash the cells three times with PBS for 5 minutes each.

  • (Optional) Counterstain for nuclei with a dye like DAPI.

  • Mount the coverslip on a microscope slide with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for your chosen fluorophore.

Visualizations

Caption: Experimental workflow for 27-alkyne cholesterol labeling in cultured cells.

Caption: Logical relationship of key components in the 27-alkyne cholesterol labeling process.

References

• 1. Fixation methods for the study of lipid droplets by immunofluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. researchwithrutgers.com [researchwithrutgers.com]
• 8. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. confluore.com.cn [confluore.com.cn]
• 10. broadpharm.com [broadpharm.com]
• 11. interchim.fr [interchim.fr]
• 12. researchgate.net [researchgate.net]
• 13. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. vectorlabs.com [vectorlabs.com]
• 15. sysy.com [sysy.com]

Technical Support Center: Choosing the Right Azide-Fluorophore for 27-Alkyne Cholesterol Experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate azide-fluorophore for experiments involving 27-alkyne cholesterol. It includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and a comparative table of common azide-fluorophores to facilitate experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when choosing an azide-fluorophore for my 27-alkyne cholesterol experiment?

A1: The primary factors to consider are:

• Live-cell vs. Fixed-cell Imaging: For live-cell imaging, the fluorophore must be cell-permeable and non-toxic at the concentrations used. For fixed-cell imaging, cell permeability is less of a concern, allowing for a broader range of fluorophores.

• Photostability: Choose a fluorophore that is resistant to photobleaching, especially for time-lapse imaging or experiments requiring high-intensity illumination. Alexa Fluor and DyLight dyes are generally known for their superior photostability compared to traditional dyes like FITC.[1][2]

• Brightness: The brightness of a fluorophore is determined by its molar extinction coefficient and quantum yield. Brighter fluorophores are essential for detecting low-abundance targets.

• Spectral Properties: The excitation and emission spectra of the fluorophore must be compatible with the lasers and filters of your fluorescence microscope. For multiplexing experiments, select fluorophores with minimal spectral overlap.[3]

• Solubility: The azide-fluorophore should be soluble in the reaction buffer to ensure efficient labeling. Some fluorophores are inherently more water-soluble than others.[2]

• Size of the Fluorophore: Smaller fluorophores are less likely to cause steric hindrance or alter the biological behavior of the cholesterol analog.

Q2: How does the structure of the azide-fluorophore affect its cell permeability?

A2: The cell permeability of an azide-fluorophore is largely determined by its physicochemical properties. Generally, smaller, more hydrophobic, and uncharged molecules are more likely to be cell-permeable.[4][5][6] Highly charged or polar fluorophores, such as those with sulfonate groups (e.g., some Alexa Fluor and Cyanine dyes), are often membrane-impermeable and are best suited for fixed-cell imaging or labeling of cell-surface cholesterol.[5] In contrast, rhodamine-based dyes like TAMRA and some BODIPY dyes have shown good cell permeability.[4][5]

Q3: Can I perform multiplex imaging with 27-alkyne cholesterol labeling?

A3: Yes, you can combine 27-alkyne cholesterol labeling with other fluorescent staining methods, such as immunofluorescence or fluorescent protein expression.[7][8] Key considerations for successful multiplexing include:

• Spectral Separation: Choose fluorophores with distinct excitation and emission spectra to minimize bleed-through.

• Sequential Staining: It is often recommended to perform the click chemistry reaction before or after immunofluorescence staining to avoid potential interactions between the reagents.[3][7]

• Control Experiments: Always perform single-stain controls to ensure that the signals you are observing are specific and not due to crosstalk between channels.[3][9]

Q4: What is the purpose of a copper-chelating ligand in the click reaction?

A4: A copper-chelating ligand, such as THPTA or BTTAA, is crucial for stabilizing the Cu(I) oxidation state, which is the active catalyst in the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The ligand also protects cells from copper-induced toxicity in live-cell imaging applications and can improve the efficiency of the reaction.

Data Presentation: Comparison of Common Azide-Fluorophores

The following table summarizes the key quantitative properties of a selection of azide-fluorophores commonly used in click chemistry. This data is compiled from various sources and should be used as a guide for fluorophore selection.

Fluorophore Family	Specific Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Relative Brightness (ε × Φ)	Photostability	Cell Permeability (General)
Cyanine Dyes	Cy3 Azide	550	570	150,000	0.15	22,500	Good	Poor
Cy5 Azide	649	670	250,000	0.20	50,000	Moderate	Poor[5]
Alexa Fluor Dyes	Alexa Fluor 488 Azide	495	519	73,000	0.92[10]	67,160	Excellent[1][2]	Poor
Alexa Fluor 555 Azide	555	565	150,000	0.10	15,000	Excellent[11]	Poor
Alexa Fluor 594 Azide	590	617	92,000	0.66	60,720	Excellent	Poor
Alexa Fluor 647 Azide	650	668	270,000	0.33	89,100	Excellent[11]	Poor
DyLight Dyes	DyLight 488 Azide	493	518	70,000	0.90	63,000	Excellent[2]	Poor
DyLight 550 Azide	562	576	150,000	0.80	120,000	Excellent	Poor
DyLight 650 Azide	654	673	250,000	0.10	25,000	Excellent	Poor
Rhodamine Dyes	5/6-TAMRA Azide	552	578	91,000	0.40	36,400	Good	Good[4][5]
BODIPY Dyes	BODIPY FL Azide	503	512	80,000	0.97	77,600	Moderate	Good[4]
Coumarin Dyes	3-Azido-7-Hydroxycoumarin	390	475	25,000	0.63	15,750	Moderate	Good

Note: Molar extinction coefficients and quantum yields can vary depending on the solvent and conjugation state. Relative brightness is a calculated value for comparison. Photostability and cell permeability are qualitative assessments based on available literature.

Experimental Protocols

Protocol 1: Labeling of 27-Alkyne Cholesterol in Fixed Cells

This protocol is adapted from established methods for labeling alkyne lipids in fixed cells.[7][8]

Materials:

• Cells cultured on glass coverslips and treated with 27-alkyne cholesterol (e.g., 1-10 µM for 16 hours).[7][8]

• Phosphate-buffered saline (PBS)

• Fixative solution: 3.7% formalin in PBS

• Wash buffer: PBS

• Click reaction buffer: 100 mM HEPES/KOH, pH 7.4

• Azide-fluorophore stock solution (e.g., 10 mM in DMSO)

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (e.g., 20 mM in water)

• Copper(I)-stabilizing ligand (e.g., THPTA) stock solution (e.g., 50 mM in water)

• Reducing agent: Sodium ascorbate (B8700270) stock solution (100 mM in water, prepare fresh )

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

Procedure:

• Fixation: Wash the cells twice with PBS and then fix with 3.7% formalin in PBS for 15 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS for 5 minutes each.

• Permeabilization (Optional): If targeting intracellular structures with a membrane-impermeable dye, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes. Wash three times with PBS.

• Click Reaction Cocktail Preparation: Prepare the click reaction cocktail immediately before use. For a 1 mL final volume, add the components in the following order:

  • 885 µL of click reaction buffer

  • 5 µL of azide-fluorophore stock solution (final concentration: 50 µM)

  • 50 µL of CuSO₄ stock solution (final concentration: 1 mM)

  • 50 µL of ligand stock solution (final concentration: 2.5 mM)

  • 10 µL of sodium ascorbate stock solution (final concentration: 1 mM) Vortex briefly to mix.

• Click Reaction: Remove the wash buffer from the cells and add the click reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Counterstaining (Optional): Incubate the cells with a nuclear counterstain like DAPI according to the manufacturer's instructions.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Image the slides using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and counterstain.

Protocol 2: Labeling of 27-Alkyne Cholesterol in Live Cells

This protocol is a general guideline and requires optimization for specific cell types and experimental conditions. The use of a cell-permeable and non-toxic azide-fluorophore is critical.[12]

Materials:

• Cells cultured on glass-bottom dishes and treated with 27-alkyne cholesterol.

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Cell-permeable azide-fluorophore stock solution (e.g., 10 mM in DMSO)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• Copper(I)-stabilizing ligand (e.g., THPTA) stock solution (e.g., 50 mM in water)

• Reducing agent: Sodium ascorbate stock solution (100 mM in water, prepare fresh )

Procedure:

• Preparation: Pre-warm the live-cell imaging medium and all reagent solutions to 37°C.

• Washing: Gently wash the cells twice with pre-warmed imaging medium to remove any unbound 27-alkyne cholesterol.

• Click Reaction Cocktail Preparation: Prepare the click reaction cocktail in pre-warmed imaging medium. For a 1 mL final volume, add the components in the following order, gently mixing after each addition:

  • Sufficient imaging medium

  • Azide-fluorophore stock solution (final concentration: 1-10 µM)

  • CuSO₄ stock solution (final concentration: 50-100 µM)

  • Ligand stock solution (final concentration: 250-500 µM)

  • Sodium ascorbate stock solution (final concentration: 500 µM - 1 mM)

• Labeling: Aspirate the medium from the cells and add the click reaction cocktail. Incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Gently wash the cells three times with pre-warmed imaging medium to remove excess reagents.

• Imaging: Immediately image the cells on a microscope equipped with a live-cell imaging chamber.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or Weak Signal	Inefficient click reaction	- Ensure the sodium ascorbate solution is freshly prepared.[13]- Increase the concentration of the azide-fluorophore and/or copper catalyst.- Increase the reaction time.- Check the purity and integrity of the 27-alkyne cholesterol and azide-fluorophore.
Low abundance of 27-alkyne cholesterol	- Increase the concentration or incubation time of 27-alkyne cholesterol during cell loading.
Inappropriate imaging settings	- Optimize laser power, exposure time, and detector gain on the microscope.
High Background Fluorescence	Non-specific binding of the azide-fluorophore	- Decrease the concentration of the azide-fluorophore.[13]- Increase the number and duration of washing steps after the click reaction.[13]- Add a blocking agent like BSA to the wash buffers.[13]
Residual copper ions	- Perform a final wash with a copper chelator like EDTA.[13]
Autofluorescence	- Use a fluorophore with excitation and emission in the red or far-red spectrum.- Use a spectral imaging system and linear unmixing to separate the specific signal from autofluorescence.
Uneven or Punctate Staining	Precipitation of the azide-fluorophore	- Ensure the azide-fluorophore is fully dissolved in the reaction cocktail.- Consider using a fluorophore with better aqueous solubility.
Cell stress or poor health	- Ensure cells are healthy and not overly confluent before labeling.
Cell Toxicity (Live-cell imaging)	Copper toxicity	- Lower the concentration of CuSO₄.- Increase the ratio of ligand to copper (e.g., 5:1 or 10:1).- Reduce the incubation time.
Fluorophore toxicity	- Perform a dose-response experiment to determine the optimal non-toxic concentration of the azide-fluorophore.

Visualizations

Workflow for Azide-Fluorophore Selection

Caption: A decision-making workflow for selecting the appropriate azide-fluorophore.

General Experimental Workflow for 27-Alkyne Cholesterol Labeling

Caption: A generalized experimental workflow for labeling 27-alkyne cholesterol.

References

• 1. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 3. Considerations for Multiplex Immunofluorescence [jacksonimmuno.com]
• 4. Uptake, Distribution and Diffusivity of Reactive Fluorophores in Cells: Implications Toward Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. blog.addgene.org [blog.addgene.org]
• 10. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. tenovapharma.com [tenovapharma.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 27-Alkyne Cholesterol Uptake in Cellular Assays

Welcome to the technical support center for 27-alkyne cholesterol applications. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with limited uptake of 27-alkyne cholesterol in specific cell lines.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how is it used?

A1: 27-alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This alkyne group allows for a highly specific chemical reaction called "click chemistry" to attach a reporter molecule, such as a fluorophore or a biotin (B1667282) tag, for detection and visualization.[1][2][3] It serves as a valuable tool to trace the metabolism, distribution, and localization of cholesterol within cells.[1][2]

Q2: Is 27-alkyne cholesterol toxic to cells?

A2: Studies have shown that 27-alkyne cholesterol is generally not cytotoxic at concentrations typically used in cell culture experiments and does not adversely affect cell viability or proliferation.[4] However, it is always recommended to perform a toxicity assay for your specific cell line and experimental conditions.

Q3: How does 27-alkyne cholesterol enter cells?

A3: The primary mechanism of uptake can vary between cell lines. In intestinal epithelial cells like Caco-2, uptake is largely dependent on the Niemann-Pick C1 Like-1 (NPC1L1) transporter, which is the target of the cholesterol-lowering drug ezetimibe.[4][5][6][7] In other cell types, uptake may be mediated by other cholesterol transporters or endocytic pathways.

Q4: Can 27-alkyne cholesterol be metabolized by cells?

A4: Yes, 27-alkyne cholesterol is recognized and processed by cellular enzymes similarly to natural cholesterol. It can be esterified by acyl-CoA:cholesterol acyltransferases (ACATs), oxidized, and incorporated into cellular membranes.[1][2]

Troubleshooting Guide: Low Uptake of 27-Alkyne Cholesterol

This guide addresses common issues related to inefficient labeling of cells with 27-alkyne cholesterol.

Problem	Possible Cause	Suggested Solution
Low or no fluorescent signal after click reaction.	Inefficient cellular uptake of 27-alkyne cholesterol.	1. Optimize Incubation Time and Concentration: Increase the incubation time (e.g., 16-24 hours) and/or the concentration of 27-alkyne cholesterol (e.g., 10 µM).[8][9] 2. Use a Serum-Free or Delipidated Serum Medium: Lipoproteins in serum can compete with 27-alkyne cholesterol for uptake. Pre-incubating cells in serum-free or lipoprotein-deficient serum (LPDS) medium can enhance uptake.[4] 3. Enhance Uptake with Solubilizing Agents: For cell lines with low expression of cholesterol transporters, consider using a carrier like methyl-β-cyclodextrin (MβCD) to facilitate delivery to the plasma membrane. Note that MβCD can also extract cholesterol, so concentrations and incubation times must be carefully optimized.[5]
Inefficient click reaction.	1. Optimize Azide (B81097) Reporter Concentration: Increasing the concentration of the azide-coupled fluorophore can significantly improve signal intensity.[8] 2. Use Copper-Chelating Azide Reporters: Azide reporters containing a picolyl moiety can enhance the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction rate and improve detection sensitivity.[8]
High background signal.	Excess 27-alkyne cholesterol or azide reporter.	1. Thorough Washing: Ensure cells are washed thoroughly with ice-cold PBS after incubation with 27-alkyne cholesterol and after the click reaction to remove any unbound probe or reporter.[4] 2. Titrate Reagents: Reduce the concentration of 27-alkyne cholesterol or the azide reporter to the lowest level that still provides a detectable signal.
Signal is only observed in specific organelles (e.g., lipid droplets).	Rapid esterification and trafficking of cholesterol.	This is expected as 27-alkyne cholesterol mimics natural cholesterol's metabolic fate. To visualize cholesterol at the plasma membrane or in other parts of the cell, consider shorter incubation times or using inhibitors of cholesterol esterification.

Experimental Protocols

Protocol 1: General Labeling of Cultured Cells with 27-Alkyne Cholesterol

This protocol provides a general procedure for labeling adherent cells.

• Cell Seeding: Seed cells on coverslips in a culture plate to reach 40-60% confluency on the day of the experiment.

• Pre-incubation (Optional): To enhance uptake, replace the culture medium with serum-free or 5% lipoprotein-deficient serum (LPDS) medium and incubate for 1 hour at 37°C.[4]

• Labeling: Prepare a working solution of 10 µM 27-alkyne cholesterol in the appropriate medium. Remove the medium from the cells and add the 27-alkyne cholesterol solution. Incubate for 16-24 hours at 37°C under 5% CO2.[8][9]

• Washing: Wash the cells three times with ice-cold PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Click Reaction: Perform the click reaction by incubating the fixed cells with an azide-conjugated fluorophore and a copper catalyst according to the manufacturer's instructions.

• Visualization: Wash the cells, mount the coverslips on microscope slides, and visualize using fluorescence microscopy.

Protocol 2: Inhibition of 27-Alkyne Cholesterol Uptake and Esterification in Caco-2 Cells

This protocol is designed to study the mechanisms of cholesterol transport.

• Cell Culture: Culture Caco-2 cells until they are well-differentiated monolayers.

• Pre-treatment with Inhibitors: Pre-treat the cells for 1 hour at 37°C with one of the following inhibitors in EMEM with 5% LPDS:

  • 50 µM Ezetimibe: To inhibit NPC1L1-mediated uptake.[4]

  • 25 µM Pitstop 2: To inhibit clathrin-mediated endocytosis.[4][5]

  • 25 µM Avasimibe or Sandoz-58-035: To inhibit ACAT2-mediated esterification.[4][5]

• Labeling: Add micelles containing 10 µM 27-alkyne cholesterol to the cells, along with the respective inhibitors, and incubate for 2-6 hours at 37°C.[4][5]

• Cell Lysis and Lipid Extraction: Wash the cells with ice-cold PBS and scrape them into fresh PBS. Extract the total lipids using a suitable method.

• Analysis: Perform a click reaction on the extracted lipids with an azide-fluorophore and analyze the results by thin-layer chromatography (TLC) and fluorography to visualize free and esterified 27-alkyne cholesterol.[5]

Quantitative Data Summary

The following table summarizes the effects of various inhibitors on 27-alkyne cholesterol uptake and esterification in Caco-2 cells and mouse small intestine.

Model System	Inhibitor	Concentration	Effect	Reference
Caco-2 cells	Ezetimibe	50 µM	Significantly inhibited alkyne cholesterol esterification.	[4][6]
Caco-2 cells	Pitstop 2	25 µM	Diminished 27-alkyne cholesterol esters.	[4][5]
Caco-2 cells	Avasimibe	25 µM	Largely reduced alkyne cholesterol esterification.	[4][5]
Caco-2 cells	Sandoz-58-035	25 µM	Largely reduced alkyne cholesterol esterification.	[4][5]
Mouse small intestine	Ezetimibe	-	Reduced total alkyne cholesterol uptake by ~75%.	[4][5][6][7]

Visualizations

Signaling and Uptake Pathways

Caption: NPC1L1-mediated uptake and esterification pathway of 27-alkyne cholesterol.

Experimental Workflow

Caption: General workflow for labeling cells with 27-alkyne cholesterol.

Troubleshooting Logic

Caption: Troubleshooting logic for low 27-alkyne cholesterol signal.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 3. vectorlabs.com [vectorlabs.com]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating 27-Alkyne Cholesterol: A Faithful Mimic for Unraveling Cholesterol's Mysteries

For researchers, scientists, and drug development professionals, the quest for precise tools to track and understand the multifaceted roles of cholesterol is paramount. 27-Alkyne cholesterol has emerged as a powerful chemical probe, enabling the visualization and analysis of cholesterol trafficking, metabolism, and protein interactions with unprecedented detail. This guide provides a comprehensive comparison of 27-alkyne cholesterol with native cholesterol, supported by experimental data, to validate its efficacy as a reliable molecular mimic.

The structural fidelity of 27-alkyne cholesterol to its natural counterpart is a key determinant of its utility. The introduction of a small, bioorthogonal alkyne group at the terminus of the cholesterol side chain allows for covalent labeling via "click chemistry" with minimal steric hindrance.[1] This modification has been shown to be well-tolerated by various biological systems, from yeast to human cells, rendering 27-alkyne cholesterol a versatile tool for a wide array of applications.[1]

Comparative Performance: 27-Alkyne Cholesterol vs. Native Cholesterol

To be considered a faithful mimic, 27-alkyne cholesterol must exhibit comparable behavior to native cholesterol in key biological processes. This includes recognition by enzymes, interaction with transport proteins, and incorporation into cellular membranes without significantly altering their properties.

Enzymatic Recognition and Metabolism

One of the critical tests for any cholesterol analog is its ability to be recognized and processed by cholesterol-metabolizing enzymes. Key enzymes in cholesterol homeostasis include cholesterol oxidase and acyl-CoA:cholesterol acyltransferase (ACAT).

Cholesterol Oxidase: This enzyme catalyzes the oxidation of cholesterol to cholest-4-en-3-one. Studies have demonstrated that 27-alkyne cholesterol is a substrate for cholesterol oxidase from Brevibacterium sp., following Michaelis-Menten kinetics.[1] This indicates that the alkyne modification does not impede recognition by the enzyme's active site.

Acyl-CoA:Cholesterol Acyltransferase (ACAT): ACAT is responsible for the esterification of cholesterol for storage in lipid droplets. Evidence confirms that 27-alkyne cholesterol is a substrate for ACAT, with its esterification being sensitive to ACAT inhibitors.[2] This demonstrates its utility in studying cholesterol esterification and storage dynamics.

The following table summarizes the kinetic parameters of cholesterol oxidase for both native cholesterol and 27-alkyne cholesterol.

Substrate	Enzyme	Michaelis-Menten Constant (Km)	Reference
27-Alkyne Cholesterol	Cholesterol Oxidase (Brevibacterium sp.)	19.4 µM	[1]
Native Cholesterol	Cholesterol Oxidase (Streptomyces aegyptia)	152 µM (0.152 mM)

Note: The Km values were obtained from different studies and experimental conditions, which may account for the observed differences. A lower Km value suggests a higher affinity of the enzyme for the substrate.

Interaction with Cholesterol Transport Proteins

The cellular uptake and trafficking of cholesterol are tightly regulated by transport proteins. Niemann-Pick C1-Like 1 (NPC1L1) is a key protein involved in intestinal cholesterol absorption.

Incorporation into Cellular Membranes

A crucial aspect of a cholesterol mimic is its ability to integrate into lipid bilayers without causing significant perturbations to membrane structure and function. While extensive comparative biophysical studies are limited, the successful use of 27-alkyne cholesterol in cellular imaging and metabolic studies suggests that it faithfully partitions into cellular membranes, including the plasma membrane, Golgi apparatus, and endoplasmic reticulum.[3] Studies on other cholesterol analogs have shown that even small modifications can influence membrane properties; however, the terminal alkyne in 27-alkyne cholesterol is considered to have a minimal impact.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summarized protocols for key experiments used to validate 27-alkyne cholesterol.

Cholesterol Oxidase Assay (In Vitro)

This assay measures the conversion of cholesterol or its analog to the corresponding ketone by cholesterol oxidase.

• Preparation of Reagents:

  • Purified cholesterol oxidase solution.

  • Substrate solution: 27-alkyne cholesterol or native cholesterol dissolved in a suitable solvent (e.g., Triton X-100 containing buffer).

  • Reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5).

• Enzyme Reaction:

  • Incubate varying concentrations of the substrate with a fixed amount of cholesterol oxidase in the reaction buffer.

  • Maintain a constant temperature (e.g., 37°C) and reaction time.

• Detection and Quantification:

  • Stop the reaction (e.g., by adding a solvent mixture).

  • Extract the lipids.

  • Analyze the products (cholestenone or alkyne-cholestenone) using methods such as thin-layer chromatography (TLC) followed by fluorography (for alkyne-cholesterol after click reaction with a fluorescent azide) or mass spectrometry.

• Data Analysis:

  • Plot the initial reaction velocity against the substrate concentration.

  • Determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax) by fitting the data to the Michaelis-Menten equation.

ACAT Assay (In Vitro)

This assay determines the rate of cholesterol esterification by ACAT.

• Preparation of Microsomes:

  • Isolate microsomes containing ACAT from cultured cells or tissues.

• Reaction Mixture:

  • Prepare a reaction mixture containing microsomes, a fatty acyl-CoA donor (e.g., oleoyl-CoA), and the substrate (27-alkyne cholesterol or native cholesterol) in a suitable buffer.

• Enzyme Reaction:

  • Incubate the reaction mixture at 37°C for a defined period.

• Lipid Extraction and Analysis:

  • Stop the reaction and extract the lipids.

  • Separate the cholesteryl esters from free cholesterol using TLC.

  • Quantify the amount of cholesteryl ester formed. For 27-alkyne cholesterol, this can be done by fluorometry after a click reaction with a fluorescent azide.

NPC1L1-Dependent Uptake Assay in Caco-2 Cells

This assay assesses the role of NPC1L1 in the uptake of cholesterol analogs.

• Cell Culture:

  • Culture Caco-2 cells (a human intestinal epithelial cell line) to form a polarized monolayer.

• Incubation with Substrate:

  • Incubate the cells with micelles containing 27-alkyne cholesterol in the presence or absence of the NPC1L1 inhibitor, ezetimibe (B1671841).

• Lipid Extraction and Analysis:

  • After incubation, wash the cells and extract the total lipids.

  • Analyze the uptake of 27-alkyne cholesterol and its esterified form by TLC and fluorometry after click chemistry.

• Data Analysis:

  • Compare the amount of intracellular 27-alkyne cholesterol and its esters in the presence and absence of ezetimibe to determine the extent of NPC1L1-dependent uptake.

Visualizing the Pathways and Workflows

To further clarify the biological context and experimental procedures, the following diagrams are provided.

Cholesterol Metabolism Pathway

NPC1L1-Mediated Cholesterol Uptake

Click Chemistry Detection Workflow

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholesterol regulates ACAT2 gene expression and enzyme activity in human hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 27-Alkyne Cholesterol vs. Radiolabeled Cholesterol for Cellular Cholesterol Tracking

For researchers, scientists, and drug development professionals navigating the complexities of cellular cholesterol metabolism, the choice of tracer is a critical decision that dictates the scope and feasibility of their investigations. This guide provides an objective comparison of two prominent tools: the modern 27-alkyne cholesterol and the traditional radiolabeled cholesterol, supported by experimental data and detailed protocols to inform your selection.

The study of cholesterol's journey through cellular landscapes—from uptake and trafficking to metabolism and efflux—is fundamental to understanding cardiovascular diseases, neurodegenerative disorders, and cancer. For decades, radiolabeled cholesterol, such as ³H-cholesterol, has been the gold standard. However, the emergence of bioorthogonal chemistry has introduced 27-alkyne cholesterol, a versatile and powerful alternative. This guide dissects the advantages and limitations of each, enabling you to choose the optimal probe for your research needs.

Performance and Properties: A Tabular Comparison

The selection of a cholesterol tracer hinges on a variety of factors, from ease of use and safety to the types of analytical techniques that can be employed. The following tables summarize the key characteristics and performance metrics of 27-alkyne cholesterol and radiolabeled cholesterol.

Feature	27-Alkyne Cholesterol	Radiolabeled Cholesterol (e.g., ³H, ¹⁴C)
Detection Method	Click Chemistry (e.g., with fluorescent or biotinylated azides)	Scintillation Counting
Safety & Handling	Non-radioactive, requires standard laboratory precautions	Radioactive, requires specialized licenses, handling protocols, and waste disposal
Versatility	High: amenable to fluorescence microscopy, mass spectrometry, and TLC	Moderate: primarily used for quantitative measurements of radioactivity in bulk samples
Subcellular Localization	Yes, via fluorescence microscopy	No, lacks spatial resolution
Metabolic Acceptance	Accepted by key enzymes (e.g., cholesterol oxidases, hydroxylases, acyl transferases)[1][2]	Considered the gold standard for mimicking natural cholesterol's metabolic fate
Compatibility	Compatible with a wide range of modern analytical techniques[1]	Limited compatibility with techniques like mass spectrometry

Quantitative Analysis: A Closer Look at the Data

Direct quantitative comparisons in single studies are often nuanced. However, the literature provides valuable data on the biochemical behavior of 27-alkyne cholesterol, demonstrating its suitability as a surrogate for native cholesterol.

Parameter	27-Alkyne Cholesterol	Notes
Enzyme Kinetics (Cholesterol Oxidase)	Km = 19.4 µM	This Michaelis-Menten constant indicates that 27-alkyne cholesterol is readily accepted as a substrate by cholesterol oxidase from Brevibacterium sp.[1].
Intestinal Uptake Inhibition (by Ezetimibe)	~75% reduction in uptake	In a mouse model, the cholesterol absorption inhibitor Ezetimibe significantly reduced the uptake of 27-alkyne cholesterol, indicating it is a substrate for the NPC1L1 transporter, similar to native cholesterol[3][4][5].
Cellular Esterification	Time-dependent increase, inhibited by ACAT inhibitors	The rate of esterification of 27-alkyne cholesterol in Caco2 cells is significantly reduced by inhibitors of acyl-CoA:cholesterol acyltransferase (ACAT), mirroring the metabolism of natural cholesterol[4].

Experimental Workflows: Visualizing the Methodologies

The following diagrams, generated using the DOT language, illustrate the typical experimental workflows for utilizing 27-alkyne cholesterol and radiolabeled cholesterol in cellular assays.

Workflow for 27-Alkyne Cholesterol Labeling and Detection.

Workflow for Radiolabeled Cholesterol Assays.

Delving into Signaling and Metabolic Pathways

27-Alkyne cholesterol has proven to be a valuable tool for dissecting the pathways of cholesterol uptake and metabolism. The following diagram illustrates the intestinal cholesterol absorption pathway, highlighting the role of the NPC1L1 transporter, which can be studied using 27-alkyne cholesterol.

Intestinal uptake and esterification of 27-alkyne cholesterol.

Detailed Experimental Protocols

For practical application, this section provides condensed protocols for key experiments cited in the comparison.

Protocol 1: Cellular Uptake and Esterification of 27-Alkyne Cholesterol

This protocol is adapted from studies on intestinal cholesterol absorption.[3][4]

• Cell Culture: Plate Caco2 cells and grow to desired confluency.

• Micelle Preparation: Prepare micelles containing 10 µM of 27-alkyne cholesterol.

• Incubation: Add the micelles to the cells and incubate for a specified time (e.g., 4 hours). For inhibition studies, pre-incubate with inhibitors like Ezetimibe (50 µM) for 1 hour before adding micelles.

• Lipid Extraction: Wash cells with ice-cold PBS and perform a total lipid extraction using a chloroform/methanol/water solvent system.

• Click Reaction: Dry the lipid extract and reconstitute in chloroform. Add a click reaction mixture containing an azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin) and a copper catalyst (e.g., CuBF₄). Incubate at 55°C for 4 hours.

• Analysis: Resolve the lipid extract using Thin Layer Chromatography (TLC) and visualize the fluorescently labeled cholesterol and cholesteryl esters using a fluorometric scanner.

Protocol 2: Cholesterol Efflux Assay using ³H-Cholesterol

This protocol is a standard method for measuring cholesterol efflux from macrophages.[6][7]

• Cell Labeling: Plate macrophages (e.g., J774) and label them by incubating for 24-48 hours in a medium containing [³H]-cholesterol (e.g., 0.5 µCi/well).

• Equilibration: Remove the labeling medium, wash the cells, and incubate in a serum-free medium for 18 hours to allow the [³H]-cholesterol to equilibrate within the intracellular cholesterol pools.

• Efflux: Replace the equilibration medium with a serum-free medium containing a cholesterol acceptor (e.g., apolipoprotein A-I or HDL). Incubate for a defined period (e.g., 2-4 hours).

• Quantification:

  • Collect the medium and centrifuge to remove any detached cells.

  • Lyse the cells with a suitable solvent (e.g., isopropanol).

  • Measure the radioactivity (counts per minute, CPM) in an aliquot of the medium and the cell lysate using a liquid scintillation counter.

• Calculation: Calculate the percentage of cholesterol efflux as: (CPM in medium / (CPM in medium + CPM in cell lysate)) * 100.

Conclusion: Making an Informed Choice

Both 27-alkyne cholesterol and radiolabeled cholesterol are powerful tools for lipid research, each with a distinct set of strengths and weaknesses.

Radiolabeled cholesterol remains a cornerstone for highly quantitative studies of cholesterol flux where spatial information is not required. Its behavior is considered to be virtually identical to that of endogenous cholesterol. However, the safety concerns, regulatory hurdles, and limitations in downstream analysis are significant drawbacks.

27-Alkyne cholesterol , on the other hand, offers a safer, more versatile, and modern alternative.[1][2][8] Its compatibility with fluorescence microscopy provides invaluable subcellular localization data, while its amenability to mass spectrometry allows for detailed analysis of metabolic products.[1] Although it is an analog, studies have shown that its biological behavior closely mimics that of native cholesterol in many key metabolic processes.[1][2][4]

For researchers aiming to visualize cholesterol trafficking, perform multi-analyte experiments, and avoid the complexities of radioactivity, 27-alkyne cholesterol is the superior choice. For those conducting well-established, quantitative efflux studies where the infrastructure for handling radioisotopes is already in place, radiolabeled cholesterol remains a valid option. Ultimately, the optimal choice will depend on the specific scientific question, the available instrumentation, and the laboratory's safety protocols.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholesterol Efflux Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A sensitive assay for ABCA1-mediated cholesterol efflux using BODIPY-cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. vectorlabs.com [vectorlabs.com]

A Head-to-Head Comparison: 27-Alkyne Cholesterol vs. NBD-Cholesterol for Advanced Membrane Studies

For researchers, scientists, and drug development professionals navigating the complex landscape of membrane biology, the choice of molecular probes is paramount. This guide provides a comprehensive, data-driven comparison of two prominent cholesterol analogs: 27-alkyne cholesterol and NBD-cholesterol. By examining their performance, experimental protocols, and inherent advantages and limitations, this guide aims to empower researchers to make informed decisions for their specific membrane study needs.

The study of cholesterol's role in membrane structure, dynamics, and function is critical for understanding a host of cellular processes and diseases. Cholesterol analogs that can be visualized and tracked are indispensable tools in this endeavor. Among these, 27-alkyne cholesterol, a minimally modified analog detected via click chemistry, and NBD-cholesterol, a fluorescently labeled derivative, are widely utilized. This guide will dissect the key differences between these two probes to illuminate the superior choice for various research applications.

At a Glance: Key Differences and Performance Metrics

The selection of a cholesterol analog hinges on a delicate balance between faithful representation of native cholesterol behavior and the practicalities of detection. The following table summarizes the key quantitative and qualitative differences between 27-alkyne cholesterol and NBD-cholesterol.

Feature	27-Alkyne Cholesterol	NBD-Cholesterol
Detection Method	Two-step: Click chemistry with an azide-modified fluorophore.[1][2]	Direct fluorescence of the NBD moiety.
Structural Perturbation	Minimal; the alkyne group is small and located on the flexible acyl chain.[[“]]	Significant; the bulky NBD fluorophore can alter membrane packing and probe orientation.[[“]][4]
Mimicry of Native Cholesterol	High; it is readily accepted by cellular enzymes and participates in metabolic pathways.[1][2]	Moderate to Low; can exhibit altered membrane partitioning and intracellular trafficking, often accumulating in lysosomes.[4][5]
Versatility	High; compatible with various detection modalities including fluorescence microscopy, mass spectrometry, and electron microscopy.[1][2]	Moderate; primarily used for fluorescence-based applications.
Photostability	Dependent on the chosen click-chemistry fluorophore; a wide range of highly photostable dyes are available.	Moderate; the NBD fluorophore is susceptible to photobleaching.
Live-Cell Imaging	Feasible with optimization to minimize copper catalyst cytotoxicity.	Widely used, but prone to artifacts due to the probe's non-native behavior.[4][5]
Cytotoxicity	Potential cytotoxicity from the copper catalyst used in the click reaction, which can be mitigated with ligands and optimized protocols.[1][4][6][7]	Generally considered to have low intrinsic cytotoxicity, but the metabolic fate of the molecule can have cellular consequences.

Experimental Deep Dive: Protocols and Methodologies

To provide a practical framework for researchers, this section outlines detailed experimental protocols for the application of both 27-alkyne cholesterol and NBD-cholesterol in membrane studies.

Protocol 1: Fluorescence Microscopy of 27-Alkyne Cholesterol in Fixed Cells

This protocol details the labeling of cellular membranes with 27-alkyne cholesterol and its subsequent visualization using click chemistry and fluorescence microscopy.[1][8]

Materials:

• 27-alkyne cholesterol

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Formalin (3.7% in PBS)

• Ammonium (B1175870) acetate (B1210297) (155 mM)

• Buffer A (0.1 M HEPES/KOH, pH 7.4)

• Azide-fluorophore conjugate (e.g., Azide-Alexa Fluor 488)

• [Acetonitrile]4CuBF4

• Acetonitrile (B52724)

Procedure:

• Cell Culture and Labeling: Culture cells to the desired confluency. Incubate the cells with medium containing 10 µg/ml 27-alkyne cholesterol for 16 hours.

• Fixation: Wash the cells with PBS and then fix with 3.7% formalin in buffer A for at least 16 hours.

• Washing: Wash the fixed cells once with 155 mM ammonium acetate and twice with buffer A.

• Click Reaction:

  • Dissolve the azide-fluorophore in prewarmed buffer A to a final concentration of 50 µM and add to the cells.

  • Initiate the click reaction by adding 2 mM [acetonitrile]4CuBF4 in acetonitrile (to a final acetonitrile concentration of 2%).

  • Incubate at 43°C for 30 minutes with gentle agitation.

• Final Washes and Imaging: Wash the cells with buffer A and then PBS. Mount the coverslips and image using a fluorescence microscope with the appropriate filter set for the chosen fluorophore.

Protocol 2: NBD-Cholesterol Uptake and Trafficking in Live Cells

This protocol describes a method to study the internalization and trafficking of NBD-cholesterol in live mammalian cells.[9][10][11][12][13]

Materials:

• NBD-cholesterol (e.g., 22-NBD-cholesterol)

• Cell culture medium (e.g., RPMI 1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• Bovine serum albumin (BSA), fatty acid-free

Procedure:

• Cell Preparation: Plate cells in a suitable imaging dish or plate and grow to the desired confluency.

• Labeling:

  • Prepare a 5 µM solution of NBD-cholesterol in cell culture medium.

  • Remove the existing medium from the cells and wash twice with PBS.

  • Add the NBD-cholesterol containing medium to the cells and incubate overnight at 37°C in a CO2 incubator.

• Live-Cell Imaging:

  • For imaging, replace the labeling medium with pre-warmed imaging medium (e.g., phenol (B47542) red-free medium).

  • Image the cells using a confocal microscope equipped with a live-cell imaging chamber to maintain temperature and CO2 levels. Use an appropriate laser line (e.g., 488 nm) for excitation and collect the emission in the green channel.

• Back-Exchange (Optional): To specifically visualize internalized NBD-cholesterol, a back-exchange step can be performed.

  • After the labeling incubation, wash the cells with cold PBS.

  • Incubate the cells with a solution of fatty acid-free BSA (e.g., 1% in PBS) on ice for 30 minutes to remove NBD-cholesterol from the outer leaflet of the plasma membrane.

  • Wash with cold PBS and proceed with imaging.

Visualizing the Workflow and Logic

To further clarify the experimental processes and the comparative logic, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for 27-alkyne cholesterol labeling.

Caption: Experimental workflow for NBD-cholesterol labeling.

Caption: Logical comparison for choosing a cholesterol analog.

Conclusion: Making the Right Choice for Your Research

The evidence strongly suggests that for studies demanding high fidelity to the behavior of native cholesterol, 27-alkyne cholesterol is the superior choice . Its minimal structural perturbation ensures that the observed localization and metabolic fate are more likely to reflect true biological processes.[1][2][[“]] The versatility of detection methods further expands its utility across a wide range of experimental questions.

While NBD-cholesterol offers the allure of a simpler, direct fluorescence readout, researchers must be acutely aware of its potential to introduce artifacts.[[“]][4][5] The bulky NBD group can significantly alter the molecule's interaction with the membrane environment, leading to misinterpretations of cholesterol's true distribution and dynamics. However, for certain qualitative studies where simplicity is prioritized and potential artifacts are carefully considered, NBD-cholesterol can still be a useful tool.

Ultimately, the optimal choice of a cholesterol analog depends on the specific research question and the level of biological accuracy required. For those seeking to unravel the intricate details of cholesterol's role in cellular membranes with the highest degree of confidence, the minimally invasive and versatile nature of 27-alkyne cholesterol makes it the clear frontrunner.

References

• 1. benchchem.com [benchchem.com]
• 2. Cellular consequences of copper complexes used to catalyze bioorthogonal click reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. consensus.app [consensus.app]
• 4. Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Perturbations of membrane structure by cholesterol and cholesterol derivatives are determined by sterol orientation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High-throughput Nitrobenzoxadiazole-labeled Cholesterol Efflux Assay [jove.com]
• 13. biorxiv.org [biorxiv.org]

27-Alkyne Cholesterol vs. Dehydroergosterol (DHE): A Comparative Guide for Cellular Cholesterol Research

In the intricate landscape of cellular biology, tracking the dynamic journey of cholesterol is paramount to understanding a myriad of physiological and pathological processes. To this end, researchers have developed sophisticated molecular probes that mimic cholesterol's behavior. Among the most prominent are 27-alkyne cholesterol and dehydroergosterol (B162513) (DHE). This guide provides an in-depth, objective comparison of these two analogs, supported by experimental data and detailed protocols to aid researchers in selecting the optimal tool for their specific needs.

At a Glance: Key Differences and Advantages

While both 27-alkyne cholesterol and DHE serve as valuable surrogates for native cholesterol, their fundamental properties dictate their respective advantages and ideal applications. 27-alkyne cholesterol offers exceptional versatility through bioorthogonal "click" chemistry, allowing for a wide array of detection modalities. In contrast, DHE's strength lies in its intrinsic fluorescence, providing a non-invasive means to observe cholesterol dynamics in real-time without the need for external fluorophores.

The primary advantage of 27-alkyne cholesterol is its adaptability. The terminal alkyne group serves as a chemical handle for covalent ligation to a variety of reporter molecules, including fluorophores, biotin, or mass tags, via a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.[1][2] This modularity enables multimodal analysis, from high-resolution fluorescence microscopy to sensitive mass spectrometry-based metabolic flux analysis.[1][3] Studies have shown that 27-alkyne cholesterol is readily accepted by cellular enzymes involved in cholesterol metabolism, such as acyl-CoA:cholesterol acyltransferase (ACAT) and cholesterol oxidase, further validating its use as a faithful mimic of cholesterol.[1][2]

Dehydroergosterol (DHE), a naturally occurring fluorescent sterol, offers the significant benefit of being a ready-to-use probe. [4][5] As it does not require any chemical modification for visualization, it is particularly well-suited for live-cell imaging studies where the introduction of external labels could be disruptive.[6] DHE has been extensively used to study cholesterol distribution in membranes, including its partitioning into lipid rafts, and to monitor intercellular cholesterol trafficking.[4][7] However, a notable limitation of DHE is its intrinsic fluorescence in the ultraviolet (UV) range, which can be phototoxic to cells and may require specialized imaging equipment.[6] Furthermore, its quantum yield is relatively low and it is susceptible to photobleaching.[8][9]

Quantitative Data Presentation

To facilitate a direct comparison, the following tables summarize key quantitative parameters for 27-alkyne cholesterol and DHE based on available experimental data.

Property	27-Alkyne Cholesterol	Dehydroergosterol (DHE)	Reference
Molecular Weight	~396.66 g/mol	~394.6 g/mol	[10]
Detection Method	Click Chemistry (Fluorescence, Mass Spectrometry, etc.)	Intrinsic Fluorescence	[1][4]
Excitation Maxima	Dependent on azide-fluorophore conjugate	~324 nm	[10]
Emission Maxima	Dependent on azide-fluorophore conjugate	~375 nm	[10]
Quantum Yield	Dependent on azide-fluorophore conjugate	~0.56 (in POPC vesicles)	[8]
Fluorescence Lifetime	Dependent on azide-fluorophore conjugate	~0.86 ns (in POPC vesicles)	[8]

Experimental Observation	27-Alkyne Cholesterol	Dehydroergosterol (DHE)	Reference
Cellular Uptake Inhibition by Ezetimibe	~75% reduction in mouse small intestine	Not explicitly reported	[11]
Enzymatic Substrate	Yes (e.g., ACAT, Cholesterol Oxidase)	Yes (Cholesterol-binding proteins)	[1][4]
Application in Live-Cell Imaging	Yes (after click reaction)	Yes (direct imaging)	[1][6]
Photostability	High (dependent on chosen fluorophore)	Moderate (subject to photobleaching)	[8][9]

Experimental Protocols

Protocol 1: Analysis of 27-Alkyne Cholesterol Metabolism via Click Chemistry and Fluorescence Microscopy

This protocol outlines the steps for labeling, detecting, and visualizing 27-alkyne cholesterol in cultured cells to study its metabolic fate.

Materials:

• 27-alkyne cholesterol

• Cultured mammalian cells (e.g., Caco-2)

• Cell culture medium

• Delipidated fetal bovine serum (DFBS)

• Azide-fluorophore conjugate (e.g., Azide-Alexa Fluor 488)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Tris-hydroxypropyltriazolylmethylamine (THPTA)

• Phosphate-buffered saline (PBS)

• Formaldehyde (B43269) (for fixing)

• Mounting medium with DAPI

Procedure:

• Cell Culture and Labeling: Culture cells to the desired confluency. Incubate the cells with a medium containing 27-alkyne cholesterol (e.g., 10 µM in medium with 5% DFBS) for a specified period (e.g., 4-16 hours) to allow for uptake and metabolism.[1][11]

• Cell Fixation: After incubation, wash the cells three times with ice-cold PBS. Fix the cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

• Click Reaction:

  • Prepare a fresh click reaction cocktail. For a 1 ml reaction volume, mix:

    • 1 µl of 50 mM CuSO₄

    • 5 µl of 50 mM THPTA

    • 1 µl of 2 mM azide-fluorophore conjugate

    • 10 µl of 1 M sodium ascorbate (freshly prepared)

    • 983 µl of PBS

  • Aspirate the formaldehyde and wash the cells twice with PBS.

  • Add the click reaction cocktail to the cells and incubate for 30 minutes at room temperature, protected from light.

• Washing and Mounting: Aspirate the click reaction cocktail and wash the cells three times with PBS. Mount the coverslips onto microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Fluorescence Microscopy: Image the cells using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Protocol 2: Live-Cell Imaging of Dehydroergosterol (DHE) to Visualize Lipid Rafts

This protocol describes the preparation and imaging of live cells labeled with DHE to observe its distribution in plasma membrane microdomains.

Materials:

• Dehydroergosterol (DHE)

• Methyl-β-cyclodextrin (MβCD)

• Cultured mammalian cells

• Phosphate-buffered saline (PBS)

• Live-cell imaging medium

Procedure:

• Preparation of DHE-MβCD Complexes:

  • Prepare a stock solution of DHE in ethanol.

  • Prepare a stock solution of MβCD in water.

  • To form the complexes, add the DHE stock solution to the MβCD solution while vortexing to achieve a final molar ratio of 1:10 (DHE:MβCD). The final concentration of DHE should be in the micromolar range.

• Cell Labeling:

  • Wash the cells grown on glass-bottom dishes twice with pre-warmed PBS.

  • Incubate the cells with the DHE-MβCD complex solution in live-cell imaging medium for 15-30 minutes at 37°C.

• Washing: Gently wash the cells three times with pre-warmed live-cell imaging medium to remove excess DHE-MβCD complexes.

• Live-Cell Imaging:

  • Immediately transfer the cells to a live-cell imaging setup on a fluorescence microscope equipped with a UV excitation source (e.g., ~325 nm) and an appropriate emission filter (e.g., ~375 nm).

  • Acquire images using minimal excitation light to reduce phototoxicity and photobleaching. Time-lapse imaging can be performed to observe the dynamics of DHE in the plasma membrane.

Mandatory Visualization

Conclusion

Both 27-alkyne cholesterol and dehydroergosterol are powerful tools for investigating the complex world of cholesterol biology. The choice between them hinges on the specific experimental question and the available resources. For researchers requiring multimodal detection and the ability to covalently label cholesterol for pull-down or mass spectrometry-based analyses, 27-alkyne cholesterol is the superior choice. Its versatility, enabled by click chemistry, opens up a vast experimental landscape. For studies focused on the real-time, non-invasive visualization of cholesterol dynamics in living cells, particularly within membrane microdomains, the intrinsic fluorescence of DHE makes it an invaluable probe. By understanding the distinct advantages and limitations of each molecule, researchers can make an informed decision to best illuminate the intricate pathways of cholesterol in health and disease.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence Techniques Using Dehydroergosterol to Study Cholesterol Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Live-Cell Imaging of Fluorescent Sterols for Analysis of Intracellular Cholesterol Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative imaging of membrane lipid order in cells and organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. Synthesis and Characterization of a Novel Intrinsically Fluorescent Analog of Cholesterol with Improved Photophysical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. Analysis of cholesterol trafficking with fluorescent probes - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biological Activity of 27-Alkyne Cholesterol Metabolites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the biological activity of 27-alkyne cholesterol metabolites, designed to assist researchers in understanding their potential applications and interpreting experimental outcomes. While 27-alkyne cholesterol has emerged as a valuable tool for tracing cholesterol metabolism and localization, a direct comparative analysis of the biological activity of its metabolites, such as 27-alkyne-hydroxycholesterol, against their natural counterparts is not yet available in the scientific literature. This guide, therefore, presents the known biological activities of key cholesterol metabolites and discusses the potential implications of the 27-alkyne modification.

Introduction to 27-Alkyne Cholesterol

27-Alkyne cholesterol is a cholesterol analog that incorporates a terminal alkyne group on the side chain. This modification allows for the detection and visualization of the molecule and its metabolites through a highly specific and efficient chemical reaction known as "click chemistry".[1] It is well-established that 27-alkyne cholesterol is processed by cellular enzymes, including cholesterol oxidases, hydroxylases, and acyltransferases, leading to the formation of various metabolites analogous to those derived from natural cholesterol.[1]

Comparison of Biological Activity: Knowns and Unknowns

The primary biologically active metabolites of cholesterol are oxysterols, such as 27-hydroxycholesterol (B1664032) (27-HC). These molecules act as signaling molecules, most notably as agonists for the Liver X Receptors (LXRs), which are key regulators of cholesterol homeostasis, lipid metabolism, and inflammation.[2][3]

While it is known that 27-alkyne cholesterol is converted to its corresponding metabolites, there is a lack of published data directly comparing the biological potency of these alkyne-modified metabolites to their natural counterparts. For instance, the relative affinity and activation potential of 27-alkyne-hydroxycholesterol versus 27-hydroxycholesterol on LXR have not been quantitatively determined. The presence of the alkyne group, a rigid and electron-rich moiety, could potentially influence receptor binding affinity and subsequent downstream signaling.[4][5]

Data on Natural Cholesterol Metabolites

The following table summarizes the known biological activities of 27-hydroxycholesterol, a primary metabolite of cholesterol. This data serves as a benchmark for considering the potential activity of its 27-alkyne analog.

Target Receptor	Ligand	Reported Biological Activity	Quantitative Data (EC50)	Key Target Genes
Liver X Receptor (LXR)	27-Hydroxycholesterol	Agonist; regulates cholesterol efflux and metabolism.[2][3][6]	Not consistently reported across studies, varies by cell type and assay.	ABCA1, ABCG1, SREBP-1c
Estrogen Receptor (ER)	27-Hydroxycholesterol	Selective Estrogen Receptor Modulator (SERM); can have agonist or antagonist effects depending on the tissue context.[2][3]	Not applicable (tissue-specific effects)	Varies by tissue

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the biological activity of cholesterol metabolites. Below are protocols for key experiments.

Liver X Receptor (LXR) Activation Assay (Luciferase Reporter Assay)

This assay is used to determine if a compound can activate the LXR and induce the expression of a reporter gene.

a. Cell Culture and Transfection:

• Culture a suitable cell line (e.g., HEK293T or HepG2) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Seed cells in a 24-well plate at a density that will result in 70-80% confluency on the day of transfection.

• Transfect cells with an LXR expression plasmid, a luciferase reporter plasmid containing LXR response elements (LXREs), and a control plasmid (e.g., Renilla luciferase) for normalization using a suitable transfection reagent.

b. Compound Treatment:

• 24 hours post-transfection, replace the medium with DMEM containing 1% charcoal-stripped FBS.

• Treat the cells with varying concentrations of the test compound (e.g., 27-hydroxycholesterol or 27-alkyne-hydroxycholesterol) and a known LXR agonist as a positive control (e.g., T0901317). Include a vehicle control (e.g., DMSO).

• Incubate for 24 hours.

c. Luciferase Assay:

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Plot the normalized luciferase activity against the compound concentration to determine the EC50 value.

Quantitative Real-Time PCR (qRT-PCR) for Target Gene Expression

This method is used to quantify the changes in the expression of LXR target genes following treatment with a test compound.

a. Cell Treatment and RNA Isolation:

• Seed a suitable cell line (e.g., THP-1 macrophages or primary hepatocytes) in a 6-well plate.

• Differentiate cells if necessary (e.g., THP-1 monocytes to macrophages using PMA).

• Treat the cells with the test compound at a specific concentration for a defined period (e.g., 24 hours).

• Isolate total RNA from the cells using a commercial RNA isolation kit.

b. cDNA Synthesis and qRT-PCR:

• Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit.

• Perform qRT-PCR using a SYBR Green-based master mix and primers specific for LXR target genes (e.g., ABCA1, ABCG1, SREBP-1c) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

• The reaction conditions should be optimized for the specific primers and instrument used.

c. Data Analysis:

• Calculate the relative gene expression using the ΔΔCt method.

• Compare the fold change in gene expression in treated cells to that in vehicle-treated control cells.

Visualizing Signaling and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate key pathways and experimental procedures.

Caption: LXR signaling pathway activation by 27-hydroxycholesterol.

Caption: Experimental workflow for qRT-PCR analysis.

Conclusion

27-Alkyne cholesterol and its metabolites are powerful tools for studying cholesterol dynamics. However, a comprehensive understanding of their biological activity is still developing. While the alkyne modification is invaluable for detection, its influence on receptor interaction and downstream signaling remains an important area for future investigation. The experimental protocols provided in this guide offer a framework for researchers to begin to address these questions and to comparatively assess the biological functions of these novel metabolic probes. It is recommended that any study utilizing 27-alkyne cholesterol metabolites for functional assays include direct comparisons with their natural counterparts to fully characterize their biological effects.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. 27-Hydroxycholesterol in cancer development and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 27-Hydroxycholesterol Links Hypercholesterolemia and Breast Cancer Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Structure-activity relationships of synthetic progestins in a yeast-based in vitro androgen bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 27-Hydroxycholesterol induces macrophage gene expression via LXR-dependent and -independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

27-Alkyne Cholesterol: A Reliable Mimic of Natural Cholesterol in Lipid Raft Partitioning

A detailed comparison for researchers, scientists, and drug development professionals.

The study of lipid rafts, specialized microdomains within the cell membrane enriched in cholesterol and sphingolipids, is crucial for understanding a myriad of cellular processes, from signal transduction to viral entry. The development of molecular tools to probe these domains is paramount. 27-alkyne cholesterol, a cholesterol analog featuring a terminal alkyne group, has emerged as a powerful tool for tracing cholesterol metabolism and localization. A key question for researchers is whether this modification alters its fundamental biophysical properties, specifically its partitioning into lipid rafts. This guide provides a comprehensive comparison, supported by available experimental evidence, of 27-alkyne cholesterol and cholesterol in the context of lipid raft association.

Executive Summary

Current research strongly indicates that 27-alkyne cholesterol partitions into lipid rafts in a manner analogous to native cholesterol. The terminal alkyne modification is considered to have a minimal impact on the overall biophysical and biological properties of the cholesterol molecule. Studies have shown that cells do not differentiate between 27-alkyne cholesterol and natural cholesterol in terms of their subcellular distribution.[1] This suggests that 27-alkyne cholesterol is a reliable surrogate for studying the role of cholesterol in the formation and function of lipid rafts. While direct side-by-side quantitative data on the percentage of partitioning into detergent-resistant membranes (DRMs) is not extensively published, the qualitative evidence provides a strong foundation for its use as a cholesterol mimic in this context.

Biophysical Properties Comparison

Property	Cholesterol	27-Alkyne Cholesterol	Supporting Evidence
Structure	Steroid nucleus with a hydroxyl group and a flexible iso-octyl chain.	Identical steroid nucleus and hydroxyl group, with a terminal alkyne on the side chain.	The alkyne modification is a small, bioorthogonal handle that preserves the core structure of cholesterol.[1]
Subcellular Distribution	Enriched in the plasma membrane, Golgi apparatus, and lipid rafts.	Shows a similar distribution pattern to normal cholesterol in subcellular fractionation experiments.[1]	Experiments comparing the distribution of both sterols suggest that cells do not differentiate between them.[1]
Enzymatic Recognition	Substrate for various enzymes like cholesterol oxidases, hydroxylases, and acyltransferases.	Recognized and metabolized by the same cellular enzymes as cholesterol.[1][2]	In vitro and in vivo assays have demonstrated that 27-alkyne cholesterol is a substrate for a range of cholesterol-metabolizing enzymes.[1][2]
Lipid Raft Association	A fundamental component of lipid rafts, promoting the formation of the liquid-ordered (Lo) phase.[3][4]	Inferred to partition into lipid rafts similarly to cholesterol due to its structural and metabolic similarity.	The minimal structural perturbation suggests it will behave similarly in the tightly packed environment of a lipid raft.[1]

Experimental Protocols

A common method to study lipid raft association is the isolation of Detergent-Resistant Membranes (DRMs). These membrane fractions are enriched in lipids and proteins found in lipid rafts due to their insolubility in cold non-ionic detergents.

Protocol: Isolation of Detergent-Resistant Membranes (DRMs)

This protocol is a representative example for the isolation of DRMs from cultured cells.

Materials:

• Cultured cells (e.g., HeLa, CHO, or a cell line relevant to the research)

• Phosphate-buffered saline (PBS), ice-cold

• Lysis buffer (e.g., 1% Triton X-100 in TNE buffer: 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM EDTA) with protease inhibitors, ice-cold

• Sucrose (B13894) solutions (e.g., 80%, 30%, and 5% w/v in TNE buffer)

• Dounce homogenizer

• Ultracentrifuge with a swinging bucket rotor (e.g., SW41)

• Syringe and needle

Procedure:

• Cell Culture and Labeling: Culture cells to confluency. If desired, cells can be incubated with 10 µg/ml of 27-alkyne cholesterol for a specified period (e.g., 16 hours) to allow for its incorporation into cellular membranes.

• Cell Lysis: Wash cells with ice-cold PBS and scrape them into 1 ml of ice-cold lysis buffer.

• Homogenization: Homogenize the cell lysate by passing it through a Dounce homogenizer (approximately 10-15 strokes) on ice.

• Sucrose Gradient Preparation:

  • In an ultracentrifuge tube, mix the 1 ml of cell lysate with 1 ml of 80% sucrose solution to achieve a final concentration of 40% sucrose.

  • Carefully overlay the 40% sucrose layer with 8 ml of 30% sucrose solution.

  • Finally, overlay the 30% sucrose layer with 4 ml of 5% sucrose solution.

• Ultracentrifugation: Centrifuge the gradient at 200,000 x g for 18-24 hours at 4°C.

• Fraction Collection: After centrifugation, a light-scattering band, representing the DRM fraction, should be visible at the 5%/30% sucrose interface. Carefully collect fractions from the top of the gradient (e.g., 1 ml fractions).

• Analysis: The collected fractions can then be analyzed for their lipid and protein content. For cells labeled with 27-alkyne cholesterol, the alkyne group can be detected using click chemistry with an azide-functionalized reporter (e.g., a fluorescent dye or biotin) for visualization or quantification.

Visualizations

Lipid Raft General Structure

Caption: General structure of a lipid raft.

Experimental Workflow for 27-Alkyne Cholesterol Analysis in Membranes

Caption: Workflow for 27-alkyne cholesterol analysis.

Conclusion

27-alkyne cholesterol stands as a robust and reliable analog for studying the roles of cholesterol in cellular membranes, including its partitioning into lipid rafts. The minimal structural perturbation introduced by the alkyne group ensures that its biophysical behavior closely mimics that of endogenous cholesterol. Researchers can confidently employ 27-alkyne cholesterol in their investigations of lipid raft dynamics, cholesterol trafficking, and the intricate signaling pathways that are orchestrated within these specialized membrane domains. The ability to visualize and quantify this cholesterol analog with high sensitivity and specificity through click chemistry further solidifies its position as an indispensable tool in modern cell biology and drug development.

References

• 1. Detergent-resistant membrane isolation protocol v1 [protocols.io]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Isolation of Lipid Rafts by the Detergent-Based and Non-detergent-Based Methods for Localization of GPCRs with Immunoblotting and Laser Scanning Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]

Validating 27-Alkyne Cholesterol as a Superior Tracer for NPC1L1-Mediated Uptake: A Comparative Guide

For researchers in lipid biology and drug development, accurately tracking the intestinal absorption of cholesterol is paramount. The Niemann-Pick C1-Like 1 (NPC1L1) transporter is a key player in this process and the target of the cholesterol-lowering drug ezetimibe (B1671841).[1][2] This guide provides a comprehensive comparison of 27-alkyne cholesterol with other common cholesterol tracers, offering supporting experimental data and detailed protocols to validate its use in studying NPC1L1-mediated transport.

Superiority of 27-Alkyne Cholesterol for Tracking NPC1L1 Activity

27-Alkyne cholesterol has emerged as a robust tool for investigating cholesterol metabolism and transport.[3][4] Its structure closely mimics that of native cholesterol, with a small alkyne modification on the side chain that allows for versatile detection through a bioorthogonal click chemistry reaction.[5][6] This key feature provides significant advantages over traditional cholesterol analogs.

One of the most widely used fluorescent cholesterol analogs, NBD-cholesterol, has been shown to be absorbed from the intestine independently of NPC1L1, limiting its utility as a tracer for this specific pathway.[6][7] In contrast, studies have conclusively demonstrated that the uptake of 27-alkyne cholesterol is dependent on NPC1L1.[1][6]

Compared to radiolabeled cholesterol (e.g., [3H]- or [14C]-cholesterol), 27-alkyne cholesterol offers a non-radioactive alternative, simplifying handling and disposal while enabling compatibility with a broader range of analytical techniques, including fluorescence microscopy and mass spectrometry.[5]

Comparative Analysis of Cholesterol Tracers

The choice of tracer is critical for obtaining reliable data on NPC1L1 function. The following table compares the key attributes of 27-alkyne cholesterol, radiolabeled cholesterol, and NBD-cholesterol.

Feature	27-Alkyne Cholesterol	Radiolabeled Cholesterol ([3H] or [14C])	NBD-Cholesterol
Principle of Detection	Copper-catalyzed click chemistry with an azide-linked reporter (e.g., fluorophore, biotin).[5]	Scintillation counting to detect radioactive decay.	Intrinsic fluorescence of the nitrobenzoxadiazole (NBD) group.
NPC1L1 Dependency	Yes, uptake is significantly inhibited by the NPC1L1 inhibitor ezetimibe.[1][8]	Yes, considered the gold standard for tracking cholesterol transport pathways.[9]	No, absorbed independently of NPC1L1.[6][7]
Advantages	Non-radioactive, versatile detection methods (fluorescence, mass spectrometry), suitable for in situ imaging, high sensitivity.[3][5]	Well-established method, directly traces the cholesterol backbone.	Commercially available, simple detection via fluorescence.
Disadvantages	Requires a two-step detection process (click reaction).	Requires handling of radioactive materials, specialized equipment, and disposal protocols; not suitable for live-cell imaging.	Does not accurately reflect NPC1L1-mediated uptake, the bulky fluorescent tag may alter transport characteristics.[6]

Quantitative Validation of 27-Alkyne Cholesterol Uptake via NPC1L1

Experimental data from both in vitro and in vivo models robustly support the use of 27-alkyne cholesterol as a specific substrate for the NPC1L1 transporter.

In Vitro Studies in Caco-2 Cells

Human intestinal epithelial Caco-2 cells are a standard model for studying intestinal transport. When these cells were incubated with micelles containing 27-alkyne cholesterol, its subsequent esterification, a marker of intracellular cholesterol trafficking, was significantly inhibited by ezetimibe.[1]

Treatment Condition	Inhibition of 27-Alkyne Cholesterol Esterification	Key Finding
Ezetimibe (NPC1L1 Inhibitor)	~90%[10]	Demonstrates that the uptake and subsequent metabolic processing of 27-alkyne cholesterol are primarily mediated by NPC1L1.
Pitstop 2 (Clathrin-Mediated Endocytosis Inhibitor)	Significant inhibition, similar to ezetimibe.[1][9]	Confirms that 27-alkyne cholesterol follows the known clathrin-mediated endocytic pathway of NPC1L1.
ACAT Inhibitors (Avasimibe, Sandoz-58-035)	Significant reduction in esterification.[1]	Shows that once internalized via NPC1L1, 27-alkyne cholesterol is trafficked to the endoplasmic reticulum for esterification by ACAT, mirroring the fate of native cholesterol.

In Vivo Studies in Mice

The validity of 27-alkyne cholesterol as an NPC1L1 substrate has also been confirmed in a mouse model using ligated intestinal loops.

Treatment Condition	Reduction in Total 27-Alkyne Cholesterol Uptake	Key Finding
Ezetimibe Co-administration	~75%[1][8]	Provides strong in vivo evidence that the intestinal absorption of 27-alkyne cholesterol is predominantly an NPC1L1-dependent process.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of findings. The following are summarized protocols for key experiments involved in validating 27-alkyne cholesterol uptake.

Preparation of 27-Alkyne Cholesterol-Containing Micelles

• Lipid Film Preparation : In a glass tube, combine appropriate amounts of 27-alkyne cholesterol, phospholipids (B1166683) (e.g., phosphatidylcholine), and bile salts (e.g., sodium taurocholate) dissolved in chloroform.

• Solvent Evaporation : Dry the lipid mixture under a stream of nitrogen gas to form a thin film on the bottom of the tube.

• Hydration : Add pre-warmed buffer (e.g., PBS, pH 7.4) to the lipid film.

• Sonication : Sonicate the mixture until the solution becomes clear, indicating the formation of micelles.

In Vitro Cholesterol Uptake Assay in Caco-2 Cells

• Cell Culture : Culture Caco-2 cells on permeable supports until they form a differentiated monolayer.

• Pre-treatment : Pre-incubate the cells with inhibitors (e.g., 50 µM ezetimibe) or vehicle control for 1 hour.

• Uptake : Add the 27-alkyne cholesterol-containing micelles to the apical side of the Caco-2 monolayers and incubate for a defined period (e.g., 2-4 hours).

• Washing : Wash the cells thoroughly with ice-cold PBS to stop the uptake process.

• Lipid Extraction : Proceed with lipid extraction for subsequent analysis.

Lipid Extraction and Analysis via Click Chemistry and TLC

• Cell Lysis and Extraction : Scrape the cells in PBS and perform a Bligh-Dyer or similar lipid extraction using a mixture of chloroform, methanol, and water.

• Click Reaction : Dry the lipid extract and resuspend it in a reaction mixture containing a copper(I) catalyst (e.g., CuBr or CuSO4 with a reducing agent), a stabilizing ligand (e.g., TBTA), and an azide-functionalized fluorescent reporter (e.g., 3-azido-7-hydroxycoumarin).[11][12]

• TLC Analysis : Spot the reaction mixture onto a silica (B1680970) TLC plate and develop it in an appropriate solvent system (e.g., hexane:diethyl ether:acetic acid).

• Visualization : Image the TLC plate using a fluorescence scanner to visualize and quantify the bands corresponding to free 27-alkyne cholesterol and its esterified form.[5]

In Vivo Cholesterol Absorption Assay (Mouse Intestinal Loop)

• Animal Preparation : Anesthetize the mouse and perform a midline laparotomy to expose the small intestine.

• Loop Ligation : Ligate a segment of the jejunum (e.g., 2-3 cm) at both ends, ensuring the blood supply remains intact.[13]

• Injection : Inject the 27-alkyne cholesterol micelle solution, with or without ezetimibe, into the ligated loop.

• Incubation : Return the intestine to the abdominal cavity and maintain the animal under anesthesia for the desired absorption period (e.g., 3 hours).

• Tissue Harvest : Excise the ligated loop, isolate the intestinal epithelial cells, and proceed with lipid extraction and analysis as described above.

Mechanism of NPC1L1-Mediated Cholesterol Uptake and Inhibition

The uptake of cholesterol via NPC1L1 is a multi-step process. Recent cryo-electron microscopy studies have revealed that NPC1L1 has an N-terminal domain (NTD) that binds cholesterol.[14] This binding is thought to trigger a conformational change that facilitates the internalization of cholesterol, a process that involves clathrin-mediated endocytosis.[9][10] Ezetimibe does not compete with cholesterol for binding to the NTD but instead binds to a different site on NPC1L1, locking it in a conformation that prevents cholesterol transport.[14]

Caption: NPC1L1-mediated uptake of 27-alkyne cholesterol and its inhibition by ezetimibe.

Experimental Workflow for Validation

The following diagram outlines the logical flow of experiments to validate 27-alkyne cholesterol as a tracer for NPC1L1-dependent uptake.

Caption: Experimental workflow for validating 27-alkyne cholesterol as an NPC1L1 tracer.

References

• 1. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Comparison of the Efficacy of Various Compounds in Lowering Intracellular Cholesterol Levels in Niemann-Pick Type C Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 5. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Genetic demonstration of intestinal NPC1L1 as a major determinant of hepatic cholesterol and blood atherogenic lipoprotein levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NPC1L1-dependent intestinal cholesterol absorption requires ganglioside GM3 in membrane microdomains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. NPC1L1 and Cholesterol Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 11. metabion.com [metabion.com]
• 12. broadpharm.com [broadpharm.com]
• 13. Development and Application of a Mouse Intestinal Loop Model To Study the In Vivo Action of Clostridium perfringens Enterotoxin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structural insights into the mechanism of human NPC1L1-mediated cholesterol uptake - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Fates of 27-Alkyne Cholesterol and Endogenous Cholesterol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic journey of 27-alkyne cholesterol, a chemically modified analog, and endogenous cholesterol. By presenting supporting experimental data and detailed protocols, we aim to equip researchers with the necessary information to effectively utilize 27-alkyne cholesterol as a tracer in metabolic studies.

Introduction

Endogenous cholesterol is a vital component of mammalian cell membranes and a precursor for steroid hormones and bile acids.[1] Its metabolism is a complex, multi-step process involving intestinal absorption, transport via lipoproteins, esterification for storage, and conversion into bile acids for excretion.[1] Understanding these pathways is crucial for developing therapies for metabolic diseases. 27-alkyne cholesterol, a cholesterol analog with a terminal alkyne group, has emerged as a powerful tool for tracking cholesterol metabolism.[2][3] This modification allows for visualization and quantification through "click chemistry," a highly specific and sensitive detection method.[1][4] This guide delves into a comparative analysis of the metabolic fate of 27-alkyne cholesterol versus its natural counterpart.

Intestinal Absorption: A Shared Gateway

Both endogenous cholesterol and 27-alkyne cholesterol rely on the Niemann-Pick C1-Like 1 (NPC1L1) protein for absorption in the intestine.[4][5] Studies using human intestinal Caco-2 cells have demonstrated that the uptake of 27-alkyne cholesterol is significantly inhibited by ezetimibe (B1671841), a known NPC1L1 inhibitor.[4][5] This indicates that the alkyne modification at the 27-position does not hinder recognition by this critical cholesterol transporter.

Quantitative Comparison of Intestinal Uptake

Parameter	Endogenous Cholesterol	27-Alkyne Cholesterol	Supporting Evidence
Primary Uptake Transporter	NPC1L1	NPC1L1	Inhibition by ezetimibe demonstrates NPC1L1 dependence for both.[4][5]
Uptake Efficiency	High	Presumed to be high and comparable to endogenous cholesterol	Both are efficiently taken up by intestinal cells in a time-dependent manner.[4]

Cellular Trafficking and Esterification: A Tale of Two Substrates

Once absorbed, both forms of cholesterol are transported to the endoplasmic reticulum for esterification, a process catalyzed by Acyl-CoA: cholesterol acyltransferase (ACAT) enzymes.[6][7] This conversion to cholesteryl esters is a key step for cellular storage in lipid droplets. Research has shown that 27-alkyne cholesterol is a substrate for ACAT, and its esterification is inhibited by ACAT inhibitors, mirroring the behavior of endogenous cholesterol.[4][6]

Comparative Enzyme Kinetics

Studies have confirmed that 27-alkyne cholesterol is a substrate for various enzymes that metabolize cholesterol, including ACAT.[3][8] While a direct comparison of the Michaelis-Menten constants (Km and Vmax) for ACAT with both substrates is not available in the reviewed literature, the similar metabolic processing suggests comparable enzyme kinetics.

Conversion to Bile Acids: The Major Catabolic Route

The liver is the primary site for cholesterol catabolism, where it is converted into bile acids through two main pathways: the classical (neutral) and alternative (acidic) pathways. The initial and rate-limiting step of the classical pathway is catalyzed by cholesterol 7α-hydroxylase (CYP7A1), while the alternative pathway is initiated by sterol 27-hydroxylase (CYP27A1). Given that the alkyne modification is at the 27-position, it is plausible that the metabolism of 27-alkyne cholesterol to bile acids might differ from endogenous cholesterol, particularly through the alternative pathway. However, studies indicate that 27-alkyne cholesterol is accepted by hydroxylases, suggesting it can enter the bile acid synthesis pathways.[3][8]

Experimental Workflow for Comparative Analysis

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bile acid homeostasis in a Cyp7a1 & Cyp27a1 double knockout mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acyl-Coenzyme A: Cholesterol Acyltransferase (ACAT) in Cholesterol Metabolism: From Its Discovery to Clinical Trials and the Genomics Era [mdpi.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Bile acid synthesis from cholesterol: regulatory and auxiliary pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 27-Alkyne Cholesterol and Fluorescent Analogs for Cellular Cholesterol Tracking

For researchers, scientists, and drug development professionals, the accurate tracking of cholesterol metabolism and localization is paramount. This guide provides a comprehensive cross-validation of 27-alkyne cholesterol with other established methods, offering a comparative analysis of their performance based on experimental data.

The study of cholesterol's intricate pathways within the cell has been greatly advanced by the development of molecular probes that mimic its behavior. Among these, 27-alkyne cholesterol has emerged as a powerful tool, leveraging the precision of click chemistry for detection. This guide will objectively compare 27-alkyne cholesterol with widely used fluorescent cholesterol analogs—dehydroergosterol (DHE), NBD-cholesterol, and BODIPY-cholesterol—to assist researchers in selecting the optimal tool for their specific experimental needs.

Data Presentation: A Comparative Overview of Cholesterol Probes

The selection of a suitable cholesterol analog is critical and depends on the specific biological question and the experimental system. The following table summarizes key quantitative and qualitative parameters for 27-alkyne cholesterol and its fluorescent counterparts.

Feature	27-Alkyne Cholesterol	Dehydroergosterol (DHE)	NBD-Cholesterol	BODIPY-Cholesterol
Detection Method	Click chemistry with azide-functionalized reporters (e.g., fluorescent dyes, biotin)	Intrinsic fluorescence	Intrinsic fluorescence	Intrinsic fluorescence
Structural Similarity to Cholesterol	High; minimal modification at the terminus of the side chain.[1]	High; additional double bonds in the sterol ring system.[2]	Moderate; bulky NBD group attached to the side chain.	Moderate; bulky BODIPY group attached to the side chain.
Metabolic Processing	Substrate for various enzymes including cholesterol oxidases and acyltransferases.[1][3][4]	Mimics cholesterol in many biological processes.	Can be metabolized, but the bulky tag may interfere with some enzymatic reactions.	Can be esterified, but the BODIPY group can affect intracellular transport.[5]
Photostability	Dependent on the chosen fluorescent azide (B81097) reporter; can be very high.	Low; prone to photobleaching.[6]	Low; prone to photobleaching.[5]	High brightness and good photostability.[5]
Excitation/Emission (nm)	Dependent on the chosen fluorescent azide reporter.	~325 / ~375-420[2]	~465 / ~535	~505 / ~515
Quantum Yield	Dependent on the chosen fluorescent azide reporter.	Low.[6]	Environment-sensitive.	High.[5]
Cellular Localization	Plasma membrane, Golgi, ER, mitochondria.[1][3][4]	Plasma membrane, endocytic recycling compartment, trans-Golgi network.	Can mislocalize to mitochondria depending on the labeling position.[2]	Plasma membrane, lipid droplets.[5]
Perturbation of Membrane Properties	Minimal.	Minimal.	Can perturb membrane structure due to the bulky fluorophore.	Can perturb membrane structure due to the bulky fluorophore.
In Vivo Applicability	Demonstrated in mouse models for cholesterol absorption studies.[7]	Used in living cells.	Used in living cells.	Used in living cells.

Experimental Protocols

Detailed methodologies are crucial for the successful application of these cholesterol probes. Below are protocols for each of the discussed methods.

27-Alkyne Cholesterol Labeling and Detection via Click Chemistry

This protocol outlines the steps for labeling cells with 27-alkyne cholesterol and subsequent detection using a fluorescent azide reporter.

a. Cell Labeling:

• Culture cells to the desired confluency.

• Prepare a stock solution of 27-alkyne cholesterol in a suitable solvent (e.g., ethanol).

• Dilute the stock solution in a cell culture medium to the desired final concentration (typically 1-10 µM).

• Remove the existing medium from the cells and replace it with the 27-alkyne cholesterol-containing medium.

• Incubate the cells for a specified period (e.g., 1-24 hours) to allow for incorporation and metabolism of the alkyne-cholesterol.

b. Cell Fixation and Permeabilization:

• Wash the cells twice with phosphate-buffered saline (PBS).

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash the cells three times with PBS.

c. Click Chemistry Reaction:

• Prepare the click reaction cocktail containing a fluorescent azide (e.g., Alexa Fluor 488 azide), copper(II) sulfate (B86663) (CuSO₄), and a reducing agent (e.g., sodium ascorbate) in a buffer.

• Incubate the fixed and permeabilized cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

d. Imaging:

• Mount the coverslips with an appropriate mounting medium.

• Image the cells using a fluorescence microscope with the appropriate filter set for the chosen fluorescent azide.

Dehydroergosterol (DHE) Labeling and Imaging

DHE is an intrinsically fluorescent cholesterol analog that can be visualized directly after incorporation into cells.

a. Cell Labeling:

• Prepare a stock solution of DHE in ethanol.

• Complex the DHE with methyl-β-cyclodextrin (MβCD) in a serum-free medium to facilitate delivery to the cells. A typical ratio is 1:10 (DHE:MβCD).

• Incubate the cells with the DHE/MβCD complex in a serum-free medium for a short period (e.g., 1-5 minutes) at 37°C.

• Wash the cells with a complete medium to remove the DHE/MβCD complex.

b. Imaging:

• Image the live cells immediately using a fluorescence microscope equipped with a UV excitation source (e.g., ~340-380 nm) and an appropriate emission filter (e.g., ~420 nm long-pass).

• Due to DHE's sensitivity to photobleaching, use low excitation light intensity and short exposure times.

NBD-Cholesterol Labeling and Imaging

NBD-cholesterol is a fluorescent cholesterol analog that is widely used for tracking cholesterol trafficking.

a. Cell Labeling:

• Prepare a stock solution of NBD-cholesterol in a suitable solvent (e.g., ethanol).

• Dilute the stock solution in a serum-free medium to a final concentration of approximately 1-5 µM.

• Incubate the cells with the NBD-cholesterol-containing medium for 30-60 minutes at 37°C.

• Wash the cells with a complete medium.

b. Imaging:

• Image the live or fixed cells using a fluorescence microscope with a standard blue excitation filter (e.g., ~450-490 nm) and a green emission filter (e.g., ~520-560 nm).

BODIPY-Cholesterol Labeling and Imaging

BODIPY-cholesterol is a bright and photostable fluorescent cholesterol analog.

a. Cell Labeling:

• Prepare a stock solution of BODIPY-cholesterol in a suitable solvent (e.g., ethanol).

• Dilute the stock solution in a serum-free medium to a final concentration of approximately 1 µM.

• Incubate the cells with the BODIPY-cholesterol-containing medium for 15-30 minutes at 37°C.

• Wash the cells with a complete medium.

b. Imaging:

• Image the live or fixed cells using a fluorescence microscope with a standard green excitation filter (e.g., ~490-510 nm) and a green/yellow emission filter (e.g., ~520-550 nm).

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate a key experimental workflow and a fundamental biological pathway relevant to the discussed cholesterol tracking methods.

Experimental workflow for 27-alkyne cholesterol labeling.

Simplified overview of cholesterol metabolism and transport.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of cholesterol trafficking with fluorescent probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. fb.cuni.cz [fb.cuni.cz]
• 6. A comparative study on fluorescent cholesterol analogs as versatile cellular reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for 27-Alkyne Cholesterol

For researchers, scientists, and professionals in drug development, the responsible handling and disposal of specialized chemical reagents like 27-alkyne cholesterol are paramount for ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of 27-alkyne cholesterol and associated waste materials, building on established best practices for laboratory chemical waste management.

Core Safety Precautions and Handling

Before beginning any experimental work that will generate waste, it is crucial to handle 27-alkyne cholesterol in a controlled setting with appropriate personal protective equipment (PPE) to minimize exposure risks.

• Ventilation: Always handle the compound within a laboratory fume hood or a well-ventilated area to prevent the inhalation of any dust or aerosols.[1]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1]

  • Hand Protection: Use impervious, chemical-resistant gloves such as nitrile gloves.[1][2] Contaminated gloves should be disposed of as hazardous waste.[1]

  • Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.[1][3]

Step-by-Step Disposal Protocol

The disposal of 27-alkyne cholesterol and its contaminated materials should be managed through your institution's hazardous waste program. Adherence to these guidelines is critical for safety and environmental protection.

• Waste Segregation:

  • Proper segregation of waste streams is the first and most crucial step in the disposal process.[2]

  • Do not mix 27-alkyne cholesterol waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[3]

  • Separate solid waste from liquid waste.[3]

• Solid Waste Disposal:

  • Examples: Contaminated gloves, pipette tips, weigh boats, paper towels, and microfuge tubes.[1][2][3]

  • Procedure: Collect all solid waste contaminated with 27-alkyne cholesterol in a designated, leak-proof hazardous waste container lined with a durable plastic bag.[2] The container must be clearly labeled.

• Liquid Waste Disposal:

  • Examples: Unused solutions, reaction mixtures, and initial solvent rinses of glassware.

  • Procedure: Collect all liquid waste containing 27-alkyne cholesterol in a compatible, leak-proof, and sealable liquid waste container.[3] Ensure the container material is compatible with all solvents used.[3] Keep the container sealed when not in use.[2]

• Sharps Waste Disposal:

  • Examples: Contaminated needles, syringes, and glass Pasteur pipettes.[2]

  • Procedure: Place all sharps contaminated with 27-alkyne cholesterol into a designated, puncture-proof sharps container.[2]

• Labeling Waste Containers:

  • Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "27-Alkyne Cholesterol".[3] Do not use abbreviations or chemical formulas.[4]

  • List all components of a mixture, including solvents and their approximate concentrations.[3]

  • Indicate the relevant hazards (e.g., "Acutely Toxic," "Toxic to Aquatic Life") if known.[3]

  • Include the date of waste generation and the name of the principal investigator or laboratory.[3]

• Storage of Waste:

  • Store sealed waste containers in a designated, well-ventilated, and secure waste accumulation area at or near the point of generation.[3][4][5]

  • Use secondary containment bins to segregate incompatible waste streams, such as acids from bases or oxidizers from organic materials.[4]

• Arranging for Disposal:

  • Once a waste container is full, or before it exceeds your institution's storage time limits, arrange for pickup by your institution's EHS department or a licensed hazardous waste disposal service.[2][3]

  • Always consult and adhere to your institution's specific hazardous waste disposal procedures and local regulations, as they may vary.[2]

Quantitative Data for Waste Management

Parameter	Specification	Regulation Source
Maximum Hazardous Waste Volume	55 gallons	University of Pennsylvania EHRS[5]
Maximum Acutely Toxic Waste	1 quart (liquid) or 1 kilogram (solid)	University of Pennsylvania EHRS[5]
Waste Storage Time Limit	Up to 12 months (if accumulation limits are not exceeded)	University of Pennsylvania EHRS[5]

Note: "Acutely Toxic" refers to chemicals on the EPA's "P-list." While 27-alkyne cholesterol is not on this list, this provides a conservative reference for highly toxic materials.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving 27-alkyne cholesterol.

Caption: Workflow for the proper disposal of 27-alkyne cholesterol waste.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. Always prioritize consulting your institution's specific EHS guidelines as the primary source of information.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. dec.neduet.edu.pk [dec.neduet.edu.pk]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling 27-Alkyne cholesterol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized reagents like 27-Alkyne Cholesterol. This guide provides immediate, essential safety protocols, operational plans, and disposal procedures to foster a secure research environment and build confidence in chemical handling practices. The following recommendations are based on the product information available from suppliers and Safety Data Sheets (SDS) for structurally similar cholesterol derivatives.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical to mitigate risks. The following PPE is recommended when handling 27-Alkyne Cholesterol:

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields or a full-face shield.	Protects against splashes of solvents and airborne powder.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact with the compound and solvents.
Body Protection	A lab coat or chemical-resistant apron.	Protects against contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood. A NIOSH-approved respirator may be necessary for handling large quantities or if dust is generated.	Minimizes the inhalation of the powdered compound.

Chemical Properties and Storage

Understanding the chemical properties of 27-Alkyne Cholesterol is essential for safe storage and handling.

Property	Data
Appearance	White crystalline solid[1][2]
Solubility	Soluble in DMSO and DMF.[1][2] Also soluble in Ethanol (B145695).[5]
Storage	Store at -20°C for long-term stability.[1][2]
Purity	Typically >95%[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 27-Alkyne Cholesterol will ensure both the integrity of the experiment and the safety of the personnel.

• Preparation : Before handling, ensure the chemical fume hood is operational and the workspace is clean and uncluttered. Assemble all necessary equipment, including microbalances, spatulas, and solvent dispensers.

• Weighing : Carefully weigh the desired amount of the crystalline solid in the chemical fume hood. Use anti-static weighing paper or a weighing boat to prevent dispersal of the powder.

• Dissolving : Add the appropriate solvent (e.g., DMSO, DMF, or Ethanol) to the solid in a suitable container. Gently swirl or vortex to dissolve.

• Use in Experiments : Once dissolved, the solution can be used in various experimental protocols, such as "click chemistry" reactions for tracking cellular cholesterol metabolism.[5][6][7]

• Post-Handling : After use, decontaminate all surfaces and equipment that came into contact with the chemical.

Disposal Plan

Proper disposal of 27-Alkyne Cholesterol and its associated waste is critical to prevent environmental contamination and adhere to institutional and regulatory guidelines.

• Solid Waste : All solid waste contaminated with 27-Alkyne Cholesterol, including gloves, pipette tips, and weighing paper, should be collected in a designated, leak-proof hazardous waste container. This container should be clearly labeled as "Hazardous Chemical Waste" and specify "Contains 27-Alkyne Cholesterol".

• Liquid Waste : Unused solutions of 27-Alkyne Cholesterol and solvent rinses should be collected in a designated, sealed container for liquid hazardous waste. The container must be labeled with the full chemical name and the solvents used.

• Empty Containers : Rinse the original container with a suitable solvent (e.g., ethanol or acetone) three times. Collect the rinsate as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines for clean glassware or plastic.

• Waste Pickup : When waste containers are full, they should be securely sealed and stored in a designated waste accumulation area. Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal service.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 27-Alkyne Cholesterol in a laboratory setting.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 3. broadpharm.com [broadpharm.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 7. vectorlabs.com [vectorlabs.com]